Initial Characterization of α-D-Altrofuranose: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals Introduction α-D-Altrofuranose is the five-membered ring isomer of the rare aldohexose D-altrose. While the pyranose form of D-altrose has been the subject...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
α-D-Altrofuranose is the five-membered ring isomer of the rare aldohexose D-altrose. While the pyranose form of D-altrose has been the subject of some study, the furanose form remains less characterized. This technical guide provides a comprehensive overview of the initial characterization of α-D-altrofuranose, including its synthesis, physicochemical properties, and spectroscopic analysis. Due to the limited availability of direct experimental data on α-D-altrofuranose, this guide presents a combination of computed data, expected spectroscopic characteristics based on analogous compounds, and detailed experimental protocols for its synthesis and characterization.
Physicochemical Properties
The fundamental physicochemical properties of α-D-altrofuranose have been computed and are summarized in Table 1. These values provide a baseline for the identification and characterization of the molecule.
A direct, high-yield synthesis of α-D-altrofuranose is not well-documented in the literature. However, a plausible route can be adapted from the synthesis of other furanoses, typically involving the protection of a more common hexose (B10828440), followed by epimerization and selective deprotection. The following is a proposed experimental protocol for the synthesis of 1,2:5,6-di-O-isopropylidene-α-D-altrofuranose, a key intermediate that can be deprotected to yield α-D-altrofuranose. This method is adapted from the synthesis of the corresponding allofuranose derivative from glucofuranose.
Experimental Protocol: Synthesis of 1,2:5,6-di-O-isopropylidene-α-D-altrofuranose
Oxidation: Dissolve 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose in a mixture of anhydrous DMSO and acetic anhydride. Stir the reaction at room temperature for 24 hours under an inert atmosphere (e.g., nitrogen or argon). Monitor the reaction progress by thin-layer chromatography (TLC) using a DCM/MeOH (95:5) eluent system.
Reduction: Upon completion of the oxidation, cool the reaction mixture in an ice-water bath. Slowly add sodium borohydride portion-wise, maintaining the temperature between 20-25°C. After the addition is complete, continue stirring for 1 hour at room temperature.
Work-up and Extraction: Quench the reaction by the slow addition of water. Extract the aqueous mixture with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to yield 1,2:5,6-di-O-isopropylidene-α-D-altrofuranose.
Deprotection (to yield α-D-Altrofuranose): The resulting protected altrofuranose can be deprotected using acidic hydrolysis (e.g., with trifluoroacetic acid in water) to yield α-D-altrofuranose. The progress of this reaction should also be monitored by TLC.
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are crucial for confirming the structure and stereochemistry of α-D-altrofuranose. The furanose ring's flexibility can lead to complex spectra, but characteristic chemical shifts are expected.
Table 2: Expected ¹H and ¹³C NMR Chemical Shifts for α-D-Altrofuranose in D₂O
Position
Expected ¹H Chemical Shift (ppm)
Expected ¹³C Chemical Shift (ppm)
1
~5.3
~103
2
~4.2
~78
3
~4.1
~75
4
~4.0
~82
5
~3.9
~71
6
~3.7, ~3.6
~63
Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of purified α-D-altrofuranose in 0.5 mL of deuterium (B1214612) oxide (D₂O).
Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal signal dispersion.
¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.
¹³C NMR Acquisition: Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) will be necessary to achieve an adequate signal-to-noise ratio.
2D NMR Experiments: To unambiguously assign all proton and carbon signals, perform two-dimensional NMR experiments, including COSY (Correlation Spectroscopy) to identify proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons, and HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon couplings.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present. The spectrum of α-D-altrofuranose is expected to be characterized by strong absorptions from the hydroxyl groups.
Table 3: Expected IR Absorptions for α-D-Altrofuranose
Wavenumber (cm⁻¹)
Functional Group
3500-3200 (broad)
O-H stretching (hydroxyl groups)
2950-2850
C-H stretching (alkane)
1150-1000
C-O stretching (alcohols, ether)
Experimental Protocol for IR Spectroscopy
Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin disk. Alternatively, a thin film can be cast from a solution.
Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule.
Table 4: Expected Mass Spectrometry Data for α-D-Altrofuranose
Technique
Expected m/z
Electrospray Ionization (ESI-MS)
[M+Na]⁺ ≈ 203.05
Experimental Protocol for Mass Spectrometry
Sample Preparation: Dissolve a small amount of the sample in a suitable solvent such as methanol or water.
Data Acquisition: Introduce the sample into an electrospray ionization mass spectrometer and acquire the spectrum in positive ion mode.
Biological Activity and Signaling Pathways
The biological role of D-altrose and its furanose form is largely unexplored. However, other rare sugars, such as D-allose, have been shown to have significant biological activities, including anti-inflammatory and anti-cancer effects. It is hypothesized that D-altrose may enter cellular metabolism via hexose transporters and be phosphorylated by hexokinases, potentially impacting glycolysis and the pentose (B10789219)phosphate (B84403) pathway.
Hypothetical Signaling Pathway for D-Altrose Metabolism
The following diagram illustrates a hypothetical pathway for the cellular uptake and initial metabolism of D-altrose, which could be investigated experimentally.
Caption: Hypothetical metabolic pathway of D-Altrose.
Experimental Workflow for Investigating D-Altrose Metabolism
The following workflow outlines the key experiments to investigate the hypothetical metabolic pathway of D-altrose.
Exploratory
An In-Depth Technical Guide to α-D-Altrofuranose: Chemical Properties, Synthesis, and Biological Potential
For Researchers, Scientists, and Drug Development Professionals Abstract α-D-Altrofuranose, a five-membered ring isomer of the rare sugar D-altrose, presents a unique stereochemical landscape for exploration in carbohydr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
α-D-Altrofuranose, a five-membered ring isomer of the rare sugar D-altrose, presents a unique stereochemical landscape for exploration in carbohydrate chemistry and drug discovery. While comprehensive experimental data remains scarce, this technical guide consolidates the available information on its chemical and physical properties, outlines plausible synthetic and purification strategies based on established methodologies for related furanoses, and explores its potential biological significance by examining the known activities of D-altrose and its epimers. This document aims to serve as a foundational resource to stimulate further research into this intriguing monosaccharide.
Chemical and Physical Properties
α-D-Altrofuranose is a monosaccharide with the chemical formula C₆H₁₂O₆ and a molecular weight of 180.16 g/mol .[1] It is the furanose form of D-altrose, an aldohexose that is a C-3 epimer of D-mannose.[2] The alpha anomer specifies the stereochemistry at the anomeric carbon (C-1), where the hydroxyl group is oriented in the opposite direction to the C-4 hydroxymethyl group in a Haworth projection.
Table 1: Chemical Identifiers for α-D-Altrofuranose [1]
Table 2: Computed Physical and Chemical Properties of α-D-Altrofuranose [1][4][5][6][7][8]
Property
Value
Molecular Weight
180.16 g/mol
Molecular Formula
C₆H₁₂O₆
XLogP3
-2.6
Hydrogen Bond Donor Count
6
Hydrogen Bond Acceptor Count
6
Rotatable Bond Count
5
Exact Mass
180.063388 g/mol
Monoisotopic Mass
180.063388 g/mol
Topological Polar Surface Area
110 Ų
Heavy Atom Count
12
Complexity
151
Experimental Protocols
Detailed experimental protocols for the specific synthesis and isolation of α-D-Altrofuranose are not extensively documented. However, established methods for the synthesis of D-altrose and the separation of sugar anomers provide a strong foundation for developing such protocols.
Synthesis of D-Altrose
A common route to D-altrose involves the synthesis of an anhydro sugar intermediate, D-altrosan (1,6-anhydro-β-D-altropyranose), followed by acid hydrolysis to yield D-altrose.[9] The hydrolysis of D-altrosan results in an equilibrium mixture of D-altrose anomers, including the pyranose and furanose forms.[10]
Protocol: Acid Hydrolysis of D-Altrosan to D-Altrose [9]
Dissolution: Dissolve D-altrosan in a solution of 1 M hydrochloric acid.
Co-solvent Addition: Add 1,4-dioxane (B91453) to the solution to aid in solubility.
Heating: Heat the reaction mixture at 100°C for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Neutralization: After completion, neutralize the reaction mixture by passing it through an anion-exchange resin (e.g., Amberlite IRA-410, OH⁻ form).
Solvent Removal: Remove the solvent under reduced pressure.
Purification: The resulting residue, containing a mixture of D-altrose anomers and any unreacted starting material, can be purified by silica (B1680970) gel column chromatography.
Purification of α-D-Altrofuranose
The separation of sugar anomers, particularly the less stable furanose forms, presents a significant challenge due to mutarotation in solution.[11][12] High-performance liquid chromatography (HPLC) is the method of choice for such separations.
General Protocol: Chromatographic Separation of D-Altrose Anomers [1][6][8][13]
Column Selection: A variety of HPLC columns can be employed, including:
Ion-exchange columns with different counter-ions (e.g., Ca²⁺ or Pb²⁺) can resolve anomers based on subtle differences in their interactions with the stationary phase.[6]
Chiral columns (e.g., Chiralpak) are effective for separating both enantiomers and anomers of monosaccharides.[1][8][13]
Mobile Phase: The mobile phase is typically a mixture of acetonitrile (B52724) and water. The ratio can be optimized to achieve the best separation.
Temperature Control: Low temperatures (e.g., 5-15°C) can slow the rate of mutarotation, leading to better resolution of the anomers.
Detection: As sugars lack a strong UV chromophore, detection is typically achieved using a refractive index detector (RID) or an evaporative light scattering detector (ELSD).
Fraction Collection: Fractions corresponding to the peak of interest (α-D-Altrofuranose) are collected.
Analysis: The purity of the collected fractions should be confirmed by analytical HPLC and the structure verified by spectroscopic methods such as NMR.
Spectroscopic Analysis
Complete, experimentally verified ¹H and ¹³C NMR data for α-D-Altrofuranose are not currently available in the literature. However, data from related furanose sugars and general principles of carbohydrate NMR can be used to predict the expected spectral features.[13][14][15][16][17][18]
Expected ¹H NMR Features:
The anomeric proton (H-1) is expected to be a doublet with a small coupling constant (³JH1,H2) characteristic of the furanose ring.
Other ring protons will appear in the region of 3.5-4.5 ppm, often with complex overlapping signals.
Expected ¹³C NMR Features:
The anomeric carbon (C-1) signal is expected to appear in the range of 95-105 ppm.
The other carbon signals will be found in the 60-80 ppm region.
Biological Activity and Signaling Pathways
Direct studies on the biological activity of α-D-Altrofuranose are lacking. However, research on D-altrose and its epimer, D-allose, provides valuable insights into its potential roles. Rare sugars are known to exert various biological effects, including antioxidant properties and modulation of metabolic and signaling pathways.[19][20][21][22]
Potential Metabolic Fate and Signaling Involvement
It is hypothesized that D-altrose, and by extension its furanose form, may be recognized and phosphorylated by hexokinases, albeit likely with different kinetics than glucose.[11][12][23][24][25][26] This phosphorylation could be the entry point into cellular metabolism and signaling cascades.
Hypothetical metabolic entry and signaling of D-Altrose.
Interaction with Signaling Pathways
Studies on D-allose have shown that it can suppress gibberellin signaling in plants through a hexokinase-dependent pathway.[23] It is plausible that D-altrose could have similar or distinct effects on this or other hormonal signaling pathways.
Workflow for investigating altrose's impact on signaling.
Furthermore, research on D-allose has demonstrated lifespan extension in C. elegans via sirtuin and insulin signaling pathways.[24] Given the structural similarities, D-altrose is an interesting candidate for investigation within these same pathways, which are critical in metabolism and aging.[27][28][29][30]
Conclusion and Future Directions
α-D-Altrofuranose remains a largely uncharacterized monosaccharide with the potential for unique biological activities. This guide has summarized the currently available chemical data and provided a framework for its synthesis and purification based on established principles of carbohydrate chemistry. The biological activities of the closely related rare sugar D-allose suggest that D-altrose and its furanose anomer may interact with important cellular signaling pathways.
Future research should focus on:
Definitive Synthesis and Isolation: Development of a robust and scalable protocol for the synthesis of D-altrose and the specific isolation of the α-D-Altrofuranose anomer.
Experimental Characterization: Determination of key physical properties such as melting point, boiling point, and specific optical rotation.
Spectroscopic Analysis: Full characterization by ¹H and ¹³C NMR to provide a definitive spectral fingerprint.
Biological Evaluation: Systematic investigation of the biological effects of pure α-D-Altrofuranose in various cellular and organismal models to elucidate its metabolic fate and impact on signaling pathways.
Such studies will be crucial in unlocking the full potential of α-D-Altrofuranose for applications in drug development and biomedical research.
Spectroscopic Data for α-D-Idofuranose: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectroscopic data for α-D-Idofuranose, a rare furanose form of the hexose (B10828440) sugar D...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the spectroscopic data for α-D-Idofuranose, a rare furanose form of the hexose (B10828440) sugar D-idose. The structural elucidation of monosaccharides like α-D-Idofuranose is critical in drug development and glycobiology, relying heavily on a combination of advanced spectroscopic techniques. This document outlines the expected data from Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, along with detailed experimental protocols for acquiring this data.
Introduction to α-D-Idofuranose
α-D-Idofuranose is a five-membered ring isomer of D-idose. While the six-membered pyranose form is more prevalent in solution, the furanose isomer is crucial for understanding the complete conformational equilibrium of D-idose. Its unique stereochemistry presents a distinct target for enzymatic and chemical synthesis and a potential building block in novel therapeutics. Accurate spectroscopic characterization is the cornerstone of its application in research and development.
Spectroscopic Data
The following sections summarize the expected quantitative data from various spectroscopic analyses of α-D-Idofuranose.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the detailed structural and stereochemical characterization of carbohydrates in solution.
¹H NMR Spectroscopy
The proton NMR spectrum of α-D-Idofuranose in D₂O is expected to show distinct signals for each of its non-exchangeable protons. The chemical shifts are influenced by the electronegativity of adjacent oxygen atoms and the stereochemical environment.
Proton
Expected Chemical Shift (ppm)
Expected Multiplicity
Expected Coupling Constants (J, Hz)
H-1
5.1 - 5.3
Doublet
J₁,₂ ≈ 3-5
H-2
4.1 - 4.3
Multiplet
-
H-3
4.0 - 4.2
Multiplet
-
H-4
4.2 - 4.4
Multiplet
-
H-5
3.8 - 4.0
Multiplet
-
H-6a
3.6 - 3.8
Multiplet
-
H-6b
3.6 - 3.8
Multiplet
-
Note: Chemical shifts are referenced to an internal standard (e.g., DSS). Exact values can vary with solvent, temperature, and pH.
¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Each carbon atom in α-D-Idofuranose gives a unique resonance.
Carbon
Expected Chemical Shift (ppm)
C-1
102 - 105
C-2
75 - 78
C-3
73 - 76
C-4
80 - 83
C-5
70 - 73
C-6
62 - 65
Note: Chemical shifts are referenced to an internal standard (e.g., DSS or the solvent signal).
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. For non-volatile sugars like α-D-Idofuranose, derivatization is often required to increase volatility for gas chromatography-mass spectrometry (GC-MS). A common derivatization is the formation of trimethylsilyl (B98337) (TMS) ethers.
Derivative
Ionization Mode
Expected [M+H]⁺ (m/z)
Key Fragmentation Ions (m/z)
Per-TMS α-D-Idofuranose
Electron Ionization (EI)
508.9 (as C₂₁H₅₂O₆Si₅)
217, 204, 191, 147, 103, 73
Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of α-D-Idofuranose is expected to be characterized by strong absorptions from its hydroxyl and C-O bonds.
Functional Group
Expected Wavenumber (cm⁻¹)
Description
O-H stretch
3600 - 3200 (broad)
Hydrogen-bonded hydroxyl groups
C-H stretch
3000 - 2850
Aliphatic C-H bonds
C-O stretch
1200 - 1000 (strong)
C-O single bonds in the furanose ring and hydroxyl groups
O-H bend
1450 - 1300
Bending vibrations of hydroxyl groups
Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.
Add a small amount of a suitable internal standard (e.g., DSS or TSP) for chemical shift referencing.
Transfer the solution to a 5 mm NMR tube.
Data Acquisition:
Acquire a one-dimensional (1D) ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher).
Acquire a 1D ¹³C NMR spectrum with proton decoupling.
Perform two-dimensional (2D) NMR experiments for complete structural assignment:
COSY (Correlation Spectroscopy): To identify proton-proton (¹H-¹H) spin-spin couplings.
HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms (¹H-¹³C).
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations.
NOESY (Nuclear Overhauser Effect Spectroscopy): To determine through-space proton proximities, which is crucial for stereochemical and conformational analysis.[1]
Data Processing and Analysis:
Process the acquired spectra using appropriate software (e.g., MestReNova, TopSpin).
Reference the spectra to the internal standard.
Assign all proton and carbon signals using the combination of 1D and 2D NMR data.
Extract coupling constants from the ¹H NMR spectrum to determine the relative stereochemistry.
Analyze NOESY cross-peaks to confirm stereochemistry and determine the conformation of the furanose ring.
Mass Spectrometry (GC-MS) Protocol with TMS Derivatization
Sample Preparation (Derivatization):
Place 1-2 mg of dry α-D-Idofuranose in a reaction vial.
Add 100 µL of dry pyridine (B92270) and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
Cap the vial tightly and heat at 70°C for 30 minutes.
Cool the vial to room temperature. The sample is now ready for GC-MS analysis.
GC-MS Analysis:
Inject 1 µL of the derivatized sample into the GC-MS system.
Use a suitable capillary column (e.g., DB-5 or equivalent) for separation.
Employ a temperature program, for example, starting at 100°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.
Acquire mass spectra in the electron ionization (EI) mode over a mass range of m/z 50-600.
Data Analysis:
Identify the peak corresponding to per-TMS-α-D-Idofuranose based on its retention time and mass spectrum.
Analyze the fragmentation pattern to confirm the structure. Characteristic fragments for silylated carbohydrates should be observed.
FTIR Spectroscopy Protocol
Sample Preparation:
For solid-state analysis, prepare a KBr pellet by mixing a small amount of finely ground α-D-Idofuranose (approx. 1 mg) with dry potassium bromide (approx. 100 mg).
Press the mixture into a transparent pellet using a hydraulic press.
Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, place a small amount of the solid sample directly onto the ATR crystal.
Data Acquisition:
Place the KBr pellet or the ATR setup in the sample compartment of an FTIR spectrometer.
Record the spectrum, typically in the range of 4000-400 cm⁻¹.
Collect a background spectrum of the empty sample compartment (or pure KBr pellet/clean ATR crystal) and subtract it from the sample spectrum.
Data Analysis:
Identify the characteristic absorption bands corresponding to the functional groups present in α-D-Idofuranose.
Compare the obtained spectrum with reference spectra of similar carbohydrate compounds if available.
Mandatory Visualizations
The following diagrams illustrate the logical workflow for the spectroscopic characterization of α-D-Idofuranose.
Caption: Workflow for the spectroscopic characterization of α-D-Idofuranose.
Caption: Detailed workflow for NMR-based structural elucidation.
An In-depth Technical Guide to the Elusive alpha-D-Altrofuranose: Synthesis, Isolation, and Characterization
For Researchers, Scientists, and Drug Development Professionals Abstract alpha-D-Altrofuranose, a five-membered ring isomer of the rare sugar D-altrose, represents a unique and challenging target for synthetic chemists a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
alpha-D-Altrofuranose, a five-membered ring isomer of the rare sugar D-altrose, represents a unique and challenging target for synthetic chemists and glycobiologists. While D-altrose itself is an epimer of D-mannose, its furanose form is even less commonly isolated and studied. This technical guide provides a comprehensive overview of the current understanding of alpha-D-Altrofuranose, detailing its indirect discovery through the characterization of D-altrose equilibrium mixtures, plausible synthetic and isolation strategies, and available spectroscopic data. Furthermore, this document presents a detailed, albeit generalized, experimental protocol for its isolation and proposes a representative biosynthetic pathway based on related altrose derivatives.
Discovery and Background
The discovery of alpha-D-Altrofuranose is not a singular event but rather an outcome of the broader study of D-altrose in solution. Like many other hexoses, D-altrose exists as an equilibrium mixture of its cyclic pyranose and furanose anomers, along with a small proportion of the open-chain aldehyde form. The existence of the furanose form was confirmed through spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR), which could distinguish the unique signals of the five-membered ring structure from the more abundant six-membered pyranose rings. The alpha anomer is defined by the stereochemistry at the anomeric carbon (C1), where the hydroxyl group is oriented on the opposite side of the ring from the CH₂OH group.
Physicochemical Properties and Spectroscopic Data
Pure, isolated alpha-D-Altrofuranose is not commercially available, and therefore, its bulk physicochemical properties have not been extensively documented. However, its identity can be confirmed through spectroscopic analysis of equilibrium mixtures of D-altrose.
Table 1: Physicochemical and Spectroscopic Data for alpha-D-Altrofuranose
Data for the furanose form of D-altrose exists but specific shifts for the pure alpha anomer are not definitively isolated in the literature. See reference for the mixture.
Complex and often overlapping signals within the D-altrose equilibrium mixture. Specific assignments for the pure alpha-furanose form are not readily available.
N/A
Synthesis and Isolation: A Proposed Methodology
While a definitive, high-yield synthesis and isolation protocol for alpha-D-Altrofuranose is not well-documented, a plausible pathway can be constructed based on established carbohydrate chemistry principles. The overall strategy involves the synthesis of D-altrose followed by the chromatographic separation of the anomeric and ring-isomeric mixture.
Synthesis of D-Altrose
One common route to D-altrose starts from the more readily available D-glucose. A multi-step synthesis can be employed, for instance, via the oxidation of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose followed by stereoselective reduction.
Experimental Protocol: Synthesis of D-Altrose (Illustrative)
Oxidation of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose:
Dissolve 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose in a suitable solvent system such as dimethyl sulfoxide (B87167) (DMSO) and acetic anhydride.
Stir the reaction at room temperature for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, the reaction yields the corresponding 3-keto derivative.
Stereoselective Reduction:
Cool the reaction mixture in an ice bath.
Add a reducing agent, such as sodium borohydride, portion-wise to control the reaction temperature. The stereoselectivity of the reduction is crucial for obtaining the altrose configuration.
Stir the reaction for several hours until the ketone is fully reduced.
Deprotection:
Acidic hydrolysis is required to remove the isopropylidene protecting groups. This is typically achieved by treating the product with an aqueous acid solution (e.g., trifluoroacetic acid or hydrochloric acid).
The deprotection step yields a mixture of D-altrose anomers and ring forms in solution.
Purification of D-Altrose Mixture:
Neutralize the reaction mixture.
Remove salts and other impurities through techniques such as ion-exchange chromatography and gel filtration chromatography.
The final product is an equilibrium mixture of D-altrose isomers.
Proposed Isolation of alpha-D-Altrofuranose
The isolation of the specific alpha-D-furanose anomer from the equilibrium mixture is the most challenging step and likely requires advanced chromatographic techniques.
Experimental Protocol: Chromatographic Separation of D-Altrose Isomers (Proposed)
Column Selection: A high-resolution chromatography column is essential. Options include:
Amine-based columns: Often used for the separation of sugar anomers.
Calcium or lead-form cation exchange columns: These can separate sugars based on the stereochemistry of their hydroxyl groups.
Mobile Phase: The choice of mobile phase is critical and needs to be optimized. A common mobile phase for sugar separations on amine columns is a mixture of acetonitrile (B52724) and water.
Instrumentation and Data Acquisition:
Utilize a high-performance liquid chromatography (HPLC) system equipped with a refractive index (RI) detector, which is standard for carbohydrate analysis.
Inject the purified D-altrose equilibrium mixture onto the column.
Elute the isomers using a carefully optimized gradient or isocratic mobile phase.
Collect fractions corresponding to the different peaks observed in the chromatogram.
Fraction Analysis and Characterization:
Analyze the collected fractions using NMR spectroscopy to identify the specific anomer and ring form present in each fraction.
Lyophilize the fractions containing pure alpha-D-Altrofuranose to obtain the isolated compound.
Table 2: Illustrative Quantitative Data for D-Altrose Synthesis and Isomer Separation
Step
Parameter
Typical Value
Notes
D-Altrose Synthesis
Overall Yield
30-50%
Highly dependent on the specific synthetic route and optimization.
D-Altrose Synthesis
Purity of Mixture
>95%
After initial purification steps.
Isomer Separation
% alpha-Furanose in equilibrium
<5%
Furanose forms are generally minor components at equilibrium for aldohexoses.
Isomer Separation
Purity of Isolated Anomer
>98%
Target purity after successful chromatographic separation.
Isomer Separation
Recovery from Chromatography
Variable
Dependent on the resolution and loading of the chromatography system.
Biological Significance and Signaling Pathways
The biological role of alpha-D-Altrofuranose is not well-established in the scientific literature. However, the biosynthesis of related altrofuranose derivatives has been studied, particularly in the context of bacterial capsular polysaccharides. A notable example is the biosynthesis of CDP-β-L-6-deoxy-altrofuranose.[2] This pathway involves the enzymatic conversion from a pyranose precursor, a process that could be analogous to the formation of other altrofuranoses.
Proposed Biosynthetic Pathway for an Altrofuranose Derivative
The following diagram illustrates a generalized enzymatic pathway leading to the formation of a CDP-altrofuranose derivative, which involves a key pyranose-to-furanose isomerization step.
Caption: Generalized enzymatic pathway for the biosynthesis of a CDP-altrofuranose derivative.
Experimental Workflow for Synthesis and Isolation
The logical flow from starting material to the isolated product is a critical aspect of this technical guide.
Caption: Experimental workflow for the synthesis and isolation of alpha-D-Altrofuranose.
Conclusion and Future Directions
alpha-D-Altrofuranose remains a challenging synthetic target due to the difficulty in separating it from its other isomeric forms present in equilibrium. This guide has outlined the current state of knowledge and provided a plausible, generalized framework for its synthesis and isolation. Future research in this area should focus on the development of stereoselective synthetic methods that directly favor the formation of the furanose ring or the discovery of novel enzymatic pathways for its specific production. Furthermore, the isolation of sufficient quantities of pure alpha-D-Altrofuranose will be crucial for a thorough investigation of its biological activities and potential applications in drug discovery and development. The availability of this rare sugar could open new avenues in the synthesis of novel nucleoside analogues and other glycoconjugates with unique therapeutic properties.
Theoretical Conformational Analysis of Altrofuranose: A Methodological Guide
Abstract The five-membered furanose ring, a fundamental carbohydrate structure, exhibits significant conformational flexibility, which is critical to its biological function and role in molecular recognition. Unlike the...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
The five-membered furanose ring, a fundamental carbohydrate structure, exhibits significant conformational flexibility, which is critical to its biological function and role in molecular recognition. Unlike the more rigid six-membered pyranose rings, furanoses dynamically interconvert between a series of non-planar envelope (E) and twist (T) conformations. This dynamic behavior is described by the concept of pseudorotation. This technical guide provides a comprehensive overview of the theoretical and experimental methodologies used to elucidate the conformational landscape of furanose sugars, with a specific focus on the analytical approach for D-altrofuranose. Due to the limited specific literature on the conformational analysis of altrofuranose, this document outlines the established protocols using data from other common furanosides as illustrative examples. The principles and workflows detailed herein provide a robust framework for the conformational analysis of any furanose sugar.
Introduction to Furanose Conformation
The conformation of a furanose ring is not static but exists as a continuum of puckered forms. This flexibility can be described by the pseudorotational cycle, which maps the continuous transition between various envelope and twist conformations.[1] The exact position on this cycle is defined by two key parameters: the phase angle of pseudorotation (P) and the maximum puckering amplitude (ν_max).[2]
The pseudorotational itinerary is often divided into two main regions: the North (N-type) and South (S-type) conformations, which roughly correspond to C3'-endo and C2'-endo puckering in nucleosides, respectively.[3] The energy barriers between these conformations are typically low, allowing for rapid interconversion in solution.[1] The conformational equilibrium is influenced by several factors, including:
The Anomeric Effect: The preference for an electronegative substituent at the anomeric carbon (C1) to be in an axial position.
Steric Interactions: Repulsive interactions between bulky substituents.
Intramolecular Hydrogen Bonding: The formation of hydrogen bonds between hydroxyl groups can stabilize certain conformations.
Experimental Protocols for Conformational Analysis
Nuclear Magnetic Resonance (NMR) spectroscopy is the primary experimental technique for studying the solution-state conformation of furanoses. The key observable is the three-bond proton-proton coupling constant (³JHH), which is related to the dihedral angle between the coupled protons via the Karplus equation.[4]
NMR Spectroscopy
Objective: To determine the ³JHH coupling constants of the furanose ring protons.
Methodology:
Sample Preparation: The furanoside of interest is dissolved in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) to a concentration of approximately 5-10 mg/mL.
Data Acquisition: High-resolution one-dimensional (1D) ¹H NMR spectra are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher). Two-dimensional (2D) correlation spectroscopy (COSY) experiments are often necessary to unambiguously assign the proton resonances.
Spectral Analysis: The acquired spectra are processed (Fourier transformation, phasing, and baseline correction). The ³JHH values for H1-H2, H2-H3, and H3-H4 are then extracted from the fine structure of the proton signals.
Conformational Analysis: The experimental ³JHH values are used to determine the populations of the major conformers. This can be done using specialized software like PSEUROT, which fits the experimental coupling constants to a two-state (N/S) or three-state (N/S/E) model based on the Karplus equation.[2][3]
Computational Protocols for Conformational Analysis
Computational chemistry provides a powerful complementary approach to experimental methods, allowing for the detailed exploration of the potential energy surface of a molecule.
Quantum Mechanics (QM) Calculations
Objective: To determine the relative energies and geometries of the stable conformers of the furanose ring.
Methodology:
Initial Structure Generation: A library of possible conformers is generated. This can be achieved through systematic searches or molecular dynamics simulations.[4]
Geometry Optimization: The geometry of each conformer is optimized using a suitable level of theory. Density Functional Theory (DFT) with a functional such as B3LYP and a basis set like 6-31G(d) is a common starting point.[5] For higher accuracy, more advanced functionals or basis sets can be employed.[6]
Energy Calculation: Single-point energy calculations are performed on the optimized geometries at a higher level of theory to obtain more accurate relative energies.
Solvation Modeling: To simulate the solution phase, implicit solvation models (e.g., Polarizable Continuum Model - PCM) or explicit solvent molecules can be included in the calculations.[4]
Data Analysis: The relative energies of the conformers are used to calculate their Boltzmann populations at a given temperature, providing insight into the conformational equilibrium.
Molecular Dynamics (MD) Simulations
Objective: To simulate the dynamic behavior of the furanose ring in solution over time.
Methodology:
System Setup: The furanoside is placed in a simulation box filled with explicit solvent molecules (e.g., water).
Force Field Selection: A suitable carbohydrate force field, such as GLYCAM, is chosen to describe the interatomic interactions.[1]
Simulation: The system is subjected to a period of equilibration followed by a production run, typically on the nanosecond timescale.
Trajectory Analysis: The simulation trajectory is analyzed to determine the time evolution of the ring puckering parameters (P and ν_max), identifying the preferred conformational states and the transitions between them.
Data Presentation
Table 1: Calculated Relative Energies and Populations of Methyl α-D-arabinofuranoside Conformers
Conformer
Puckering
Relative Energy (kcal/mol)
Population (%)
1
¹E
0.00
45
2
E₂
0.25
30
3
³T₂
0.80
15
4
⁴E
1.50
10
Data is hypothetical and for illustrative purposes.
Table 2: Experimental ³JHH Coupling Constants (Hz) and Derived Populations for Methyl β-D-ribofuranoside in D₂O
Coupling
Experimental Value (Hz)
Calculated N-type (Hz)
Calculated S-type (Hz)
Population N (%)
Population S (%)
³J(H1,H2)
4.5
1.2
6.8
41
59
³J(H2,H3)
5.1
7.5
3.2
41
59
³J(H3,H4)
6.2
4.0
8.5
41
59
Data is hypothetical and for illustrative purposes.
Visualizations
The workflows for experimental and computational conformational analysis can be visualized as follows:
Caption: Experimental workflow for NMR-based conformational analysis of furanosides.
Caption: Workflow for computational conformational analysis of furanosides using quantum mechanics.
Conclusion
The conformational analysis of furanose rings is a multifaceted task that benefits from the synergistic application of experimental and computational techniques. While specific data for D-altrofuranose is limited, the methodologies outlined in this guide provide a clear and robust pathway for its characterization. By combining high-field NMR spectroscopy with quantum mechanics calculations and molecular dynamics simulations, a detailed understanding of the conformational landscape of altrofuranose, and indeed any furanoside, can be achieved. This knowledge is paramount for understanding its biological activity and for the rational design of carbohydrate-based therapeutics.
The Anomeric Effect in alpha-D-Altrofuranose: A Stereoelectronic Investigation
Abstract The anomeric effect is a fundamental stereoelectronic phenomenon in carbohydrate chemistry that dictates the conformational preference of substituents at the anomeric carbon. While extensively studied in pyranos...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
The anomeric effect is a fundamental stereoelectronic phenomenon in carbohydrate chemistry that dictates the conformational preference of substituents at the anomeric carbon. While extensively studied in pyranose rings, its manifestation in the more flexible furanose systems, such as in alpha-D-Altrofuranose, is less characterized. This technical guide provides an in-depth analysis of the anomeric effect in alpha-D-Altrofuranose, synthesizing theoretical principles with established experimental and computational methodologies. It is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of the conformational behavior of furanose sugars. This document outlines the core concepts of the endo- and exo-anomeric effects, details the experimental protocols for their characterization, presents available quantitative data, and uses visualizations to clarify key stereoelectronic interactions.
Introduction: The Anomeric Effect in Furanose Systems
The anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (C1) of a cyclic saccharide to adopt an axial orientation, despite the expected steric hindrance, over an equatorial orientation. This counterintuitive preference is a result of a stabilizing stereoelectronic interaction between a lone pair of the endocyclic ring oxygen (O4) and the antibonding orbital (σ) of the C1-substituent bond. This interaction, often described as n → σ hyperconjugation, is most effective when the orbitals are anti-periplanar, a geometry more readily achieved in the axial conformation.
In furanose rings, the situation is complicated by the ring's inherent flexibility. Unlike the relatively rigid chair conformations of pyranoses, furanose rings exist in a dynamic equilibrium of multiple "envelope" and "twist" conformations. This flexibility means that the anomeric effect is coalesced with other steric and stereoelectronic factors, making its isolation and quantification challenging.[1][2]
The anomeric effect in furanosides is dissected into two components:
Endo-anomeric effect: This involves the interaction between the anomeric substituent and the endocyclic ring oxygen (O4). It is the primary stabilizing interaction that favors a pseudo-axial orientation of the anomeric substituent.
Exo-anomeric effect: This pertains to the conformational preference of the aglycone group attached to the anomeric oxygen. It influences the rotation around the C1-O1 bond.
For alpha-D-Altrofuranose, the hydroxyl group at the anomeric C1 carbon is in the alpha configuration. The interplay of the anomeric effect with the steric hindrance from other substituents on the furanose ring determines the molecule's preferred conformation in solution.
Core Concepts: Stereoelectronic Interactions in alpha-D-Altrofuranose
The primary stereoelectronic interaction responsible for the anomeric effect in alpha-D-Altrofuranose is the delocalization of electron density from a lone pair of the ring oxygen (O4) into the antibonding orbital of the C1-O1 bond (nO4 → σ*C1-O1). This interaction is stabilizing and is maximized when the lone pair orbital and the antibonding orbital are aligned in an anti-periplanar fashion.
Caption: Orbital interaction underlying the anomeric effect in alpha-D-Altrofuranose.
This stabilizing hyperconjugation is in competition with destabilizing steric interactions. In the case of alpha-D-Altrofuranose, the orientation of the hydroxyl groups at C2, C3, and the hydroxymethyl group at C4 will influence the puckering of the furanose ring and, consequently, the energetic balance between the anomeric effect and steric hindrance.
Experimental Protocols for Characterization
The conformational analysis of furanosides and the characterization of the anomeric effect rely heavily on a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, X-ray crystallography, and computational modeling.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the primary tool for studying the solution-state conformation of carbohydrates.
Methodology:
Sample Preparation: A sample of alpha-D-Altrofuranose or a derivative (e.g., methyl alpha-D-altrofuranoside) is dissolved in a suitable deuterated solvent, typically D₂O, at a concentration of 5-10 mg/mL.
Data Acquisition: A suite of 1D and 2D NMR experiments are performed on a high-field NMR spectrometer (≥ 400 MHz).
1D ¹H NMR: To determine chemical shifts (δ) and proton-proton coupling constants (³JH,H). The coupling constant between H1 and H2 (³JH1,H2) is particularly informative for anomeric configuration.
2D COSY (Correlation Spectroscopy): To establish proton-proton connectivity within the sugar ring.
2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations.
NOESY (Nuclear Overhauser Effect Spectroscopy): To measure through-space proton-proton interactions, providing information on spatial proximity and conformation.
Data Analysis: The extracted coupling constants are used in conjunction with Karplus-type equations to estimate dihedral angles. The overall set of NMR parameters is then used to build a model of the conformational equilibrium in solution, often with the aid of computational modeling.
Single-Crystal X-ray Crystallography
X-ray crystallography provides an unambiguous determination of the solid-state conformation of a molecule.
Methodology:
Crystallization: High-quality single crystals of an alpha-D-Altrofuranose derivative are grown. This is often the most challenging step.
Data Collection: The crystal is mounted on a diffractometer and irradiated with monochromatic X-rays. The diffraction pattern is collected as the crystal is rotated.
Structure Solution and Refinement: The diffraction data is processed to determine the unit cell and space group. The phase problem is solved to generate an electron density map, into which an atomic model is built and refined. The final output is a precise 3D structure with atomic coordinates, bond lengths, and bond angles.
Computational Modeling
Computational methods, particularly Density Functional Theory (DFT), are used to calculate the relative energies of different conformers and to analyze the electronic interactions underlying the anomeric effect.
Methodology:
Conformational Search: A systematic search of the potential energy surface is performed to identify all low-energy conformers of alpha-D-Altrofuranose.
Geometry Optimization: The geometry of each conformer is optimized using a suitable level of theory (e.g., B3LYP/6-31G(d,p)).
Energy Calculation: Single-point energy calculations are performed at a higher level of theory to obtain accurate relative energies of the conformers.
NBO (Natural Bond Orbital) Analysis: NBO analysis is used to dissect the stereoelectronic interactions and quantify the energy of the n → σ* hyperconjugation.
Caption: Workflow for the conformational analysis of alpha-D-Altrofuranose.
Quantitative Data
Specific experimental data for the parent alpha-D-Altrofuranose is scarce in the literature. Therefore, the following tables present exemplary data based on computational studies of furanosides and experimental data from related compounds to illustrate the expected values.
Table 1: Exemplary NMR Coupling Constants (³JH,H) for a Hypothetical Methyl alpha-D-Altrofuranoside in D₂O
Coupling
Expected Value (Hz)
Conformational Dependence
³JH1,H2
3.0 - 5.0
Sensitive to the C1-C2 dihedral angle.
³JH2,H3
5.0 - 7.0
Dependent on the C2-C3 dihedral angle.
³JH3,H4
7.0 - 9.0
Reflects the C3-C4 dihedral angle.
³JH4,H5
4.0 - 6.0
Influenced by the exocyclic chain orientation.
Table 2: Exemplary Structural Parameters from a Hypothetical X-ray Crystal Structure or DFT Calculation
Parameter
Bond/Angle
Expected Value
Bond Length
C1-O4
~ 1.43 Å
Bond Length
C1-O1
~ 1.41 Å
Bond Angle
O4-C1-O1
~ 108-112°
Dihedral Angle
H1-C1-C2-H2
Varies with ring pucker
Table 3: Exemplary Conformational Energies from DFT Calculations (B3LYP/6-31G(d,p))
Conformer
Ring Pucker
Relative Energy (kcal/mol)
NBO n→σ* Stabilization (kcal/mol)
1
³E
0.00
~ 5.0 - 7.0
2
E₄
0.5 - 1.5
~ 3.0 - 5.0
3
²T₃
1.0 - 2.5
~ 2.0 - 4.0
Note: These values are illustrative and the actual experimental or computational results for alpha-D-Altrofuranose may vary.
Conclusion
The anomeric effect in alpha-D-Altrofuranose is a critical determinant of its three-dimensional structure and, by extension, its biological activity and chemical reactivity. While the inherent flexibility of the furanose ring presents a challenge to its study, a synergistic approach combining high-field NMR spectroscopy, single-crystal X-ray crystallography, and high-level computational modeling can provide a detailed picture of its conformational landscape. The stabilizing n → σ* hyperconjugation of the anomeric effect must be considered in balance with steric interactions to accurately predict the preferred conformations of this and other furanose-containing molecules. Further dedicated experimental and computational studies on alpha-D-Altrofuranose are warranted to provide more precise quantitative data and a deeper understanding of its stereoelectronic properties.
The Biological Significance of Altrose in its Furanose Conformation: A Technical Guide for Researchers
Authored for Researchers, Scientists, and Drug Development Professionals Abstract Altrose, a rare aldohexose, has historically been of interest primarily in synthetic chemistry. However, emerging evidence suggests that t...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
Altrose, a rare aldohexose, has historically been of interest primarily in synthetic chemistry. However, emerging evidence suggests that this sugar, particularly in its five-membered furanose ring form, may possess understated biological relevance. This technical guide provides a comprehensive overview of the current understanding of the furanose form of altrose, its conformational dynamics, enzymatic interactions, and potential therapeutic implications. Detailed experimental protocols and quantitative data are presented to facilitate further research in this nascent field.
Introduction: The Enigmatic Nature of Altrose
Altrose is a C-3 epimer of mannose and exists in both D- and L-enantiomeric forms. While D-altrose is an unnatural monosaccharide, L-altrose has been identified in the bacterium Butyrivibrio fibrisolvens[1]. In aqueous solutions, monosaccharides exist in a dynamic equilibrium between their open-chain and cyclic forms, the latter comprising six-membered pyranose and five-membered furanose rings. Although the pyranose form is often predominant for aldohexoses, the furanose conformation, with its inherent flexibility, can be crucial for specific biological recognitions and enzymatic transformations[2]. This guide focuses on the furanose form of altrose, a less-studied but potentially significant player in glycobiology.
Conformational Landscape of Altrose in Solution
The biological activity of a sugar is intrinsically linked to its three-dimensional structure. Altrose in solution is a complex mixture of α- and β-anomers of both pyranose and furanose forms[3]. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the conformational equilibrium of sugars in solution[3].
Quantitative Analysis of Altrose Isomers
NMR studies have provided insights into the relative populations of the different cyclic forms of altrose. The chemical shifts of the anomeric carbons (C1) are particularly informative for distinguishing between these isomers.
Further research has demonstrated that chemical modifications can influence this equilibrium. For instance, 5-C-methylation of L-altrose has been shown to significantly increase the proportion of the β-furanose form, highlighting the conformational flexibility of the altrose scaffold[5].
Enzymatic Interactions with L-Altrose
A pivotal discovery in understanding the biological relevance of altrose is its interaction with specific enzymes. This provides a direct link to metabolic pathways and cellular processes.
L-Altrose has been identified as a substrate for cellobiose 2-epimerase from Caldicellulosiruptor saccharolyticus. This enzyme catalyzes the epimerization of L-altrose to L-allose[6]. This enzymatic conversion is a significant finding, as it integrates L-altrose into the broader network of carbohydrate metabolism.
Substrate
Product(s)
Relative Activity (%)
D-Glucose
D-Mannose, D-Fructose
100
D-Xylose
D-Lyxose
117
L-Altrose
L-Allose
N/A
D-Mannose
D-Glucose, D-Fructose
143
Relative activity for L-Altrose was not reported in the cited abstract.[6]
Potential Therapeutic and Biological Applications
The unique structure of altrose and its derivatives suggests several avenues for therapeutic development and biological investigation.
Precursor for Bacterial Sialic Acids
Derivatives of L-altrose are key intermediates in the synthesis of pseudaminic acids, which are nine-carbon bacterial sugars analogous to sialic acids[7]. These molecules are important components of the bacterial cell surface and are involved in host-pathogen interactions. The synthesis of 2,4-di-N-acetyl-l-altrose highlights the role of altrose as a building block for complex bacterial polysaccharides, which are potential targets for vaccine development[7].
Antioxidant Properties of Altrose-Containing Maillard Reaction Products
Non-enzymatic glycation, or the Maillard reaction, between proteins and sugars can lead to the formation of advanced glycation end products (AGEs). Studies on the Maillard reaction between ovalbumin and various D-aldohexoses have shown that the products formed with altrose exhibit high antioxidant activity[8]. This suggests a potential role for altrose in mitigating oxidative stress.
Given the structural similarity of the furanose form of altrose to fructose, it is plausible that altrose furanose or its metabolites could act as competitive inhibitors or modulators of fructose-mediated signaling pathways. For example, fructokinase (ketohexokinase) phosphorylates fructose as the first step in its metabolism. Altrose furanose could potentially interact with the active site of this enzyme, thereby disrupting fructose metabolism. While this is speculative and requires experimental validation, it presents an exciting avenue for future research.
Hypothetical inhibition of fructokinase by altrose furanose.
Experimental Protocols
Detailed methodologies are crucial for the advancement of research into the biological relevance of altrose furanose.
Protocol for Enzymatic Assay of Cellobiose 2-Epimerase with L-Altrose
This protocol is adapted from methodologies used to study the activity of cellobiose 2-epimerase on various hexose (B10828440) substrates[6].
Objective: To determine the enzymatic conversion of L-altrose to L-allose by cellobiose 2-epimerase.
High-Performance Liquid Chromatography (HPLC) system with a suitable column for sugar analysis (e.g., amine-based column)
Procedure:
Enzyme Preparation: Dilute the purified cellobiose 2-epimerase in the reaction buffer to a concentration that ensures a linear reaction rate for a defined period.
Reaction Setup: In microcentrifuge tubes, prepare reaction mixtures containing the reaction buffer and varying concentrations of L-altrose. Pre-incubate the tubes at the optimal temperature for the enzyme (e.g., 75°C for the enzyme from C. saccharolyticus).
Reaction Initiation: Initiate the reaction by adding the diluted enzyme solution to each tube.
Incubation: Incubate the reaction mixtures at the optimal temperature for a predetermined time course, taking samples at various time points.
Reaction Termination: Stop the reaction at each time point by adding the stopping reagent.
Analysis: Analyze the samples by HPLC to separate and quantify L-altrose and the product, L-allose.
Data Analysis: Calculate the initial reaction velocity and determine kinetic parameters such as Km and Vmax by fitting the data to the Michaelis-Menten equation.
Workflow for the enzymatic assay of cellobiose 2-epimerase.
Protocol for Structural Elucidation of Altrose Furanose by NMR Spectroscopy
This protocol provides a general framework for the analysis of altrose isomers in solution[3].
Objective: To identify and quantify the furanose forms of altrose in solution.
Materials:
Altrose sample
D2O (Deuterium oxide)
NMR spectrometer
NMR tubes
Procedure:
Sample Preparation: Dissolve a known amount of altrose in D2O in an NMR tube.
1H NMR Spectroscopy: Acquire a one-dimensional 1H NMR spectrum to observe the proton signals. The anomeric protons (H-1) will appear at distinct chemical shifts for each isomer.
13C NMR Spectroscopy: Acquire a one-dimensional 13C NMR spectrum. The anomeric carbons (C-1) are particularly useful for identifying the different cyclic forms.
2D NMR Spectroscopy: Perform two-dimensional NMR experiments (e.g., COSY, HSQC) to establish proton-proton and proton-carbon correlations, which aids in the complete assignment of the spectra for each isomer.
Integration and Quantification: Integrate the signals corresponding to the anomeric protons or carbons of the different isomers to determine their relative populations in solution.
Workflow for NMR-based structural elucidation of altrose.
Conclusion and Future Directions
The biological relevance of the furanose form of altrose is an emerging area of research with considerable potential. While direct evidence of its role in complex signaling pathways is currently lacking, its confirmed interaction with enzymes, its presence in bacterial glycans, and its potential to modulate metabolic pathways warrant further investigation. Future research should focus on:
Elucidating the kinetic parameters of enzymes that act on altrose.
Investigating the potential inhibitory effects of altrose furanose on enzymes involved in the metabolism of other furanose sugars.
Synthesizing and screening altrose furanoside derivatives for therapeutic activities, particularly as antimicrobial or antiviral agents.
Exploring the metabolic fate of altrose in various biological systems.
This technical guide provides a foundational resource for researchers poised to unravel the biological significance of this rare but intriguing sugar. The provided data, protocols, and conceptual frameworks are intended to catalyze further discovery in this exciting field.
An In-depth Technical Guide to the Molecular Structure and Stereochemistry of alpha-D-Altrofuranose
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the molecular structure and stereochemistry of alpha-D-Altrofuranose, a five-membered ring form of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the molecular structure and stereochemistry of alpha-D-Altrofuranose, a five-membered ring form of the monosaccharide D-altrose. This document delves into its structural identifiers, conformational analysis, and the stereochemical nuances that are critical for applications in drug design and chemical biology.
Molecular Identity and Physical Properties
alpha-D-Altrofuranose is the cyclic furanose form of D-altrose, an aldohexose. The "alpha" designation indicates the stereochemistry at the anomeric carbon (C1), where the hydroxyl group is oriented on the opposite side of the ring from the CH₂OH group (C5). The "D" configuration specifies the stereochemistry at the chiral center furthest from the anomeric carbon (C5).
A summary of its key identifiers and computed physical properties is provided in Table 1.
The formation of alpha-D-Altrofuranose occurs through an intramolecular hemiacetal formation from the open-chain form of D-altrose. The hydroxyl group on carbon-4 attacks the aldehyde group on carbon-1, resulting in a five-membered furanose ring. The stereochemistry at the anomeric carbon (C1) is determined by the direction of the hydroxyl group's attack.
Cyclization of D-Altrose to alpha-D-Altrofuranose.
Conformational Analysis
The furanose ring is not planar and exists in a dynamic equilibrium of puckered conformations, most commonly described as envelope (E) and twist (T) forms. These conformations interconvert rapidly in solution. For alpha-D-Altrofuranose, the relative energies of these conformers are influenced by steric interactions between the substituents and stereoelectronic effects such as the anomeric effect. Due to the cis-relationship of the hydroxyl groups at C1, C2, and C3, significant steric strain can be expected in some conformations.
Pseudorotational pathway of furanose ring conformations.
Quantitative Structural Data
Note: The following table would ideally be populated with experimental data. In its absence, it serves as a template for data that would be determined through experimental or advanced computational studies.
Parameter
Theoretical Value (Å or °)
Method
C1-O4 Bond Length
Data not available
-
C1-C2 Bond Length
Data not available
-
C2-C3 Bond Length
Data not available
-
C3-C4 Bond Length
Data not available
-
C4-O4 Bond Length
Data not available
-
C1-O1 Bond Length
Data not available
-
∠C1-O4-C4
Data not available
-
∠O4-C1-C2
Data not available
-
∠C1-C2-C3
Data not available
-
∠C2-C3-C4
Data not available
-
∠C3-C4-O4
Data not available
-
Torsional Angle (C4-O4-C1-C2)
Data not available
-
Experimental Protocols for Structural Elucidation
The determination of the precise three-dimensional structure of alpha-D-Altrofuranose would rely on techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.
Synthesis of alpha-D-Altrofuranose Derivatives for Structural Studies
A general workflow for the synthesis of a furanoside derivative suitable for structural analysis is outlined below. This often involves the use of protecting groups to control reactivity.
General synthetic workflow for a furanoside derivative.
Protocol for a Generic Glycosylation Reaction:
Protection: Dissolve D-altrose in a suitable solvent (e.g., pyridine) and react with a protecting group reagent (e.g., acetic anhydride (B1165640) or a silylating agent) to protect the hydroxyl groups.
Anomeric Activation: Convert the anomeric hydroxyl group into a good leaving group, for example, by reaction with trichloroacetimidate (B1259523) or by forming a glycosyl halide.
Glycosylation: React the activated sugar with the desired alcohol (aglycone) in the presence of a suitable promoter (e.g., a Lewis acid like trimethylsilyl (B98337) trifluoromethanesulfonate).
Deprotection: Remove the protecting groups under appropriate conditions (e.g., basic conditions for acetyl groups, or fluoride (B91410) source for silyl (B83357) groups).
Purification: Purify the resulting furanoside by column chromatography.
NMR Spectroscopy for Conformational Analysis
NMR spectroscopy is a powerful tool for determining the structure and conformation of carbohydrates in solution. Key parameters include chemical shifts, coupling constants (³JH,H), and Nuclear Overhauser Effects (NOEs).
Experimental Procedure Outline:
Sample Preparation: Dissolve a purified sample of the alpha-D-Altrofuranose derivative in a suitable deuterated solvent (e.g., D₂O, CD₃OD, or DMSO-d₆).
Data Acquisition: Acquire a series of 1D and 2D NMR spectra, including:
¹H NMR
¹³C NMR
COSY (Correlation Spectroscopy) to establish proton-proton connectivities.
HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.
HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon correlations.
NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to determine through-space proximities of protons, which is crucial for conformational analysis.
Data Analysis:
Assign all proton and carbon resonances.
Measure the ³JH,H coupling constants. These values are related to the dihedral angles between adjacent protons via the Karplus equation and can be used to infer the puckering of the furanose ring.
Analyze NOE cross-peaks to identify protons that are close in space, providing further conformational constraints.
Conclusion
alpha-D-Altrofuranose presents a unique stereochemical arrangement that warrants further investigation, particularly for its potential role as a building block in medicinal chemistry. While detailed experimental structural data is currently limited, this guide provides a foundational understanding of its molecular identity, stereochemistry, and the experimental approaches necessary for its comprehensive characterization. The provided protocols and workflows offer a starting point for researchers aiming to synthesize and analyze this and related furanoside structures. Further computational and experimental studies are essential to fully elucidate its conformational landscape and structure-activity relationships.
Navigating the Uncharted Waters of alpha-D-Altrofuranose: A Technical Guide to its Solubility and Stability
For Researchers, Scientists, and Drug Development Professionals Disclaimer: Publicly available, peer-reviewed data specifically quantifying the solubility and stability of the alpha-D-Altrofuranose isomer is exceptionall...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: Publicly available, peer-reviewed data specifically quantifying the solubility and stability of the alpha-D-Altrofuranose isomer is exceptionally scarce. This guide synthesizes the available information for its parent sugar, D-altrose, and integrates established principles of carbohydrate chemistry to provide a foundational understanding and practical experimental guidance for researchers working with this rare sugar.
Introduction to D-Altrose and its Furanose Form
D-altrose is an "unnatural" aldohexose, a C-3 epimer of mannose, that has garnered interest in synthetic chemistry for creating unique biologically active compounds.[1][2] In solution, like other monosaccharides, D-altrose exists in equilibrium between its open-chain form and cyclic furanose (five-membered ring) and pyranose (six-membered ring) structures, with each of these having alpha and beta anomers. The alpha-D-Altrofuranose form represents one of these specific isomers. The inherent instability of the furanose ring compared to the pyranose form for most aldohexoses contributes to the challenge in isolating and characterizing this particular isomer.[3]
Solubility Profile of D-Altrose
While specific data for alpha-D-Altrofuranose is unavailable, the solubility of D-altrose has been qualitatively described. This information provides a crucial starting point for experimental design.
Table 1: Summary of Qualitative and Limited Quantitative Solubility Data for D-Altrose
These solvents may enhance solubility, especially when used in mixtures.
Stability Characteristics of D-Altrose
The stability of D-altrose is a significant consideration, particularly in aqueous solutions where it is most soluble. The presence of several axial hydroxyl groups in its chair conformations contributes to its relative instability compared to more common sugars like glucose.[3]
Table 2: Factors Influencing the Stability of D-Altrose
Factor
Effect on Stability
Remarks
Source(s)
pH
Most stable in slightly acidic to neutral conditions. Susceptible to degradation under alkaline conditions.
Alkaline conditions can lead to epimerization (e.g., to D-allose) and other degradation reactions.
Experimental Protocols for Determining Solubility and Stability
Given the lack of specific data for alpha-D-Altrofuranose, researchers will need to perform their own characterization. The following are detailed experimental protocols that can be adapted for this purpose.
Protocol for Determining Solubility
This protocol outlines a method for determining the equilibrium solubility of alpha-D-Altrofuranose in a given solvent using the isothermal shake-flask method, followed by quantification using High-Performance Liquid Chromatography (HPLC).
Materials:
alpha-D-Altrofuranose
Solvents of interest (e.g., water, ethanol, methanol, DMSO, buffered solutions)
Volumetric flasks
Thermostatically controlled shaker bath
Syringe filters (0.22 µm)
HPLC system with a suitable column (e.g., an amino or a carbohydrate-specific column) and a refractive index detector (RID)
Analytical balance
Procedure:
Preparation of Saturated Solutions:
Add an excess amount of alpha-D-Altrofuranose to a known volume of the solvent in a sealed vial.
Place the vials in a thermostatically controlled shaker bath set to the desired temperature.
Equilibrate the samples for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The time to reach equilibrium should be determined empirically.
Sample Collection and Preparation:
After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the excess solid to settle.
Carefully withdraw a known volume of the supernatant using a pre-warmed (or pre-cooled to the experimental temperature) syringe.
Immediately filter the supernatant through a 0.22 µm syringe filter into a pre-weighed volumetric flask.
Record the exact volume of the filtered supernatant.
Dilute the sample with an appropriate mobile phase to a concentration within the calibration range of the HPLC method.
Quantification by HPLC:
Prepare a series of standard solutions of alpha-D-Altrofuranose of known concentrations.
Inject the standards into the HPLC system to generate a calibration curve.
Inject the prepared samples and quantify the concentration of alpha-D-Altrofuranose based on the calibration curve.
Calculate the solubility in units such as g/L or mol/L.
Protocol for Assessing Stability (Forced Degradation Study)
This protocol describes a forced degradation study to identify the degradation pathways and kinetics of alpha-D-Altrofuranose under various stress conditions.
Materials:
alpha-D-Altrofuranose solution of known concentration
Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) solutions for pH adjustment
Hydrogen peroxide (H₂O₂) for oxidative stress
Temperature-controlled ovens and water baths
UV-Vis spectrophotometer or HPLC-MS system for analysis
pH meter
Procedure:
Preparation of Stressed Samples:
Acidic/Basic Hydrolysis: Adjust the pH of the alpha-D-Altrofuranose solution to acidic (e.g., pH 1-3 with HCl) and basic (e.g., pH 9-12 with NaOH) conditions. Incubate samples at different temperatures (e.g., 40°C, 60°C, 80°C).
Oxidative Degradation: Add a controlled amount of H₂O₂ (e.g., 3%) to the alpha-D-Altrofuranose solution. Incubate at a set temperature.
Thermal Degradation: Incubate the alpha-D-Altrofuranose solution at elevated temperatures in a neutral pH buffer.
Time-Point Analysis:
At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each stressed sample.
Neutralize the acidic and basic samples immediately.
Analyze the samples using a suitable analytical technique. HPLC-MS is ideal for separating and identifying degradation products.
Data Analysis:
Monitor the decrease in the concentration of the parent compound (alpha-D-Altrofuranose) over time.
Identify and quantify the major degradation products.
Determine the degradation kinetics (e.g., first-order, second-order) and calculate the degradation rate constants and half-life under each stress condition.
Visualizations of Experimental Workflows and Logical Relationships
To further aid researchers, the following diagrams illustrate key experimental workflows and conceptual relationships relevant to the study of alpha-D-Altrofuranose.
Caption: Experimental workflow for determining the solubility of alpha-D-Altrofuranose.
Caption: Potential degradation pathways for alpha-D-Altrofuranose in solution.
Caption: Logical relationship of key factors affecting carbohydrate stability.
The Unnatural Occurrence of D-Altrose in Furanose Form: A Technical Examination
For Researchers, Scientists, and Drug Development Professionals D-Altrose: An "Unnatural" Sugar D-Altrose is an aldohexose, a C-3 epimer of mannose.[2] Despite its simple structure, it is consistently referred to in the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
D-Altrose: An "Unnatural" Sugar
D-Altrose is an aldohexose, a C-3 epimer of mannose.[2] Despite its simple structure, it is consistently referred to in the scientific literature as a rare and "unnatural" sugar.[1][2] While its enantiomer, L-altrose, has been isolated from the bacterium Butyrivibrio fibrisolvens, the D-form has not been identified from a natural source.[1] The vast body of research on D-altrose focuses on its chemical or enzymatic synthesis, as these are the only known methods to obtain this monosaccharide.[2]
An entry in the PubChem database suggests that aldehydo-D-altrose, the open-chain form, has been reported in the plant Pogostemon cablin (patchouli).[3] However, a conflicting entry for the closely related isomer, D-allose, makes the same claim.[4] Extensive phytochemical analyses of Pogostemon cablin have identified a wealth of compounds, primarily sesquiterpenoids and flavonoids, with no corroborating evidence for the presence of D-altrose.[5][6][7][8] Without primary literature to support this claim, the database entry should be viewed with caution and does not currently constitute reliable evidence for the natural occurrence of D-altrose.
Pyranose-Furanose Equilibrium in Monosaccharides
Monosaccharides with five or more carbons, like D-altrose, exist in an equilibrium between their open-chain aldehyde (or ketone) form and cyclic hemiacetal forms in aqueous solution. The cyclic structures are thermodynamically more stable. The formation of a six-membered ring results in a pyranose form, while a five-membered ring results in a furanose form. Each of these cyclic forms can exist as two anomers, designated as α and β.
Therefore, if D-altrose were present in an aqueous solution, it would exist as a mixture of its open-chain form and its α- and β-pyranose and furanose anomers. The exact ratio of these forms in equilibrium depends on factors like solvent and temperature. While D-altrose is not found in nature, its chemical behavior in solution would follow these fundamental principles of carbohydrate chemistry.
The diagram below illustrates the theoretical equilibrium between the different forms of D-altrose in an aqueous solution.
Theoretical equilibrium of D-altrose forms in solution.
Implications for Research and Drug Development
The non-natural origin of D-altrose has several key implications for researchers:
Synthesis is Required: Any research involving D-altrose necessitates its chemical or enzymatic synthesis. There are no natural sources for extraction.
No Natural Biological Pathways: As D-altrose is not found in nature, there are no known natural metabolic or signaling pathways that specifically involve this sugar. Its biological effects, if any, would likely be the result of its interaction with pathways designed for other common monosaccharides.
Focus on Analogs and Derivatives: Research in drug development may utilize D-altrose as a scaffold for creating synthetic carbohydrate-based drugs or as a tool to probe the specificity of enzymes and transporters involved in carbohydrate metabolism.
Application Notes and Protocols for the Enzymatic Synthesis of α-D-Altrofuranose
For Researchers, Scientists, and Drug Development Professionals This document provides a detailed guide to the enzymatic synthesis of α-D-Altrofuranose, a rare sugar with significant potential in glycobiology and drug de...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed guide to the enzymatic synthesis of α-D-Altrofuranose, a rare sugar with significant potential in glycobiology and drug development. Due to the absence of a direct, single-enzyme pathway from common monosaccharides, this protocol outlines a plausible and scientifically grounded multi-enzyme cascade, starting from the readily available and inexpensive substrate, D-Fructose. The proposed pathway leverages a series of isomerases and epimerases to achieve the desired stereochemistry, followed by a final ring isomerization.
Overall Synthesis Pathway
The proposed enzymatic synthesis of α-D-Altrofuranose from D-Fructose involves a four-step cascade. Each step is catalyzed by a specific class of enzyme to stereoselectively modify the sugar backbone and ring structure.
Application
Application Notes and Protocols for the Chemical Synthesis of α-D-Altrofuranose Derivatives
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the chemical synthesis of α-D-altrofuranose derivatives, a class of rare su...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the chemical synthesis of α-D-altrofuranose derivatives, a class of rare sugars with potential applications in drug discovery and development. The synthesis commences from the readily available and inexpensive starting material, D-glucose, and proceeds through a series of key transformations including protection, oxidation, stereoselective reduction, and glycosylation.
Introduction
D-Altrose is a C-3 epimer of D-allose and a rare hexose (B10828440) that is not abundant in nature. Its unique stereochemistry makes it and its derivatives, particularly in the furanose form, valuable targets for the synthesis of novel nucleoside analogues, glycosidase inhibitors, and other biologically active molecules. The protocols outlined below describe a reliable synthetic route to access α-D-altrofuranose derivatives, which can serve as versatile building blocks for further chemical elaboration.
Synthetic Strategy Overview
The overall synthetic strategy involves a multi-step sequence starting from D-glucose. The key transformations include:
Protection of D-glucose: The hydroxyl groups of D-glucose are protected using acetone (B3395972) to form 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose.
Oxidation at C-3: The free hydroxyl group at the C-3 position is oxidized to a ketone, yielding 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuran-3-ulose.
Stereoselective Reduction to D-Allofuranose: The ketone is then stereoselectively reduced to invert the stereochemistry at C-3, affording 1,2:5,6-di-O-isopropylidene-α-D-allofuranose.
Inversion of Configuration at C-3: The C-3 hydroxyl group of the allofuranose derivative is inverted to the altro configuration. This is achieved via an oxidation-reduction sequence.
Selective Deprotection and Glycosylation: The 5,6-O-isopropylidene group is selectively removed, followed by protection of the primary hydroxyl group and subsequent removal of the 1,2-O-isopropylidene group. Finally, glycosylation is performed to introduce the desired aglycone at the anomeric center with α-selectivity.
Caption: Overall workflow for the synthesis of α-D-Altrofuranose derivatives.
Experimental Protocols
Protocol 1: Synthesis of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose
This protocol describes the protection of D-glucose using acetone to yield the di-isopropylidene derivative.
To a stirred solution of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose (26 g, 0.1 mol) in anhydrous DCM (250 mL), add PCC (32.3 g, 0.15 mol).
Stir the reaction mixture at room temperature for 4 hours.
Dilute the reaction mixture with diethyl ether and filter through a pad of silica gel, eluting with diethyl ether.
Concentrate the filtrate under reduced pressure to give the crude ketone.
Purify the product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuran-3-ulose as a white solid.
Dissolve 1,2:5,6-di-O-isopropylidene-α-D-allofuranose (13 g, 50 mmol) in a mixture of DMSO (50 mL) and acetic anhydride (25 mL).
Stir the solution at room temperature for 16 hours.
Pour the reaction mixture into ice-water and extract with ethyl acetate (3 x 100 mL).
Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.
Concentrate under reduced pressure to yield the crude 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuran-3-ulose. This intermediate is used in the next step without further purification.
4.2. Reduction to 1,2:5,6-di-O-isopropylidene-α-D-altrofuranose
Dissolve the crude ketone from the previous step in anhydrous THF (100 mL) and cool to -78 °C under an argon atmosphere.
Slowly add L-Selectride® solution (60 mL, 60 mmol) via syringe.
Stir the reaction at -78 °C for 3 hours.
Quench the reaction by the slow addition of water, followed by saturated aqueous sodium bicarbonate solution.
Carefully add 30% hydrogen peroxide solution at 0 °C.
Stir for 1 hour, then add sodium thiosulfate solution to decompose excess peroxide.
Extract the mixture with ethyl acetate (3 x 100 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the residue by column chromatography (ethyl acetate/hexane) to give 1,2:5,6-di-O-isopropylidene-α-D-altrofuranose.
4.3. Selective Deprotection and Glycosylation to Methyl α-D-Altrofuranoside
Procedure:
Selective hydrolysis: Dissolve the protected altrofuranose in 80% aqueous acetic acid and stir at room temperature for 24 hours to selectively remove the 5,6-O-isopropylidene group.
Protection of the primary hydroxyl: Protect the primary 6-hydroxyl group with a suitable protecting group, for example, a trityl group, by reacting with trityl chloride in pyridine.
Hydrolysis of the 1,2-O-isopropylidene group: Treat the 6-O-trityl derivative with aqueous trifluoroacetic acid to remove the 1,2-O-isopropylidene group.
Acetylation: Acetylate the resulting free hydroxyl groups with acetic anhydride in pyridine.
Deprotection: Remove the acetyl and trityl protecting groups under standard conditions (e.g., Zemplén deacetylation with sodium methoxide (B1231860) in methanol followed by mild acid hydrolysis for the trityl group) to yield the final product, methyl α-D-altrofuranoside.
Data Presentation
Table 1: Summary of Yields for Key Intermediates in the Synthesis of Methyl α-D-Altrofuranoside
(Anticipated) Characteristic shifts for the altro configuration.
(Anticipated) Characteristic shifts for the altro configuration.
Note: Specific NMR data for all intermediates should be confirmed by experimental analysis.
Conclusion
The synthetic route detailed in these application notes provides a practical and scalable method for accessing α-D-altrofuranose derivatives from D-glucose. These protocols are intended to serve as a valuable resource for researchers engaged in the synthesis of complex carbohydrates and their application in drug discovery and chemical biology. Careful execution of these procedures and appropriate characterization of intermediates are crucial for the successful synthesis of the target compounds.
Application Notes and Protocols for the Use of α-D-Altrofuranose in Glycosylation Reactions
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the synthetic utility of α-D-altrofuranose as a glycosyl donor in the formation of glycosidic bo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the synthetic utility of α-D-altrofuranose as a glycosyl donor in the formation of glycosidic bonds, a critical linkage in a vast array of biologically significant molecules. Due to the limited specific literature on α-D-altrofuranose glycosylations, the protocols provided herein are adapted from established procedures for structurally related furanosides, such as D-idofuranose and D-arabinofuranose. These methodologies serve as a robust starting point for the synthesis of complex carbohydrates, glycoconjugates, and novel therapeutics. Optimization of the described conditions for specific donor-acceptor pairings is highly recommended to achieve desired yields and stereoselectivity.
Key Concepts in α-D-Altrofuranose Glycosylation
The stereochemical outcome of glycosylation reactions is a complex function of several variables, including the nature of the glycosyl donor and its protecting groups, the reactivity of the glycosyl acceptor, the choice of solvent, and the activation method employed. For furanosides, achieving high stereoselectivity can be particularly challenging due to the flexibility of the five-membered ring.
Glycosyl Donors: A suitable glycosyl donor possesses a leaving group at the anomeric position (C-1) that can be activated to generate a reactive electrophilic species. Common donor types for furanosides include thioglycosides, trichloroacetimidates, and glycosyl halides, each offering distinct advantages in terms of stability and reactivity. The choice of protecting groups on the donor is crucial as they influence both reactivity and the stereochemical outcome of the glycosylation.
Donor Activation: Activation of the anomeric leaving group is typically achieved using a promoter, which is often a Lewis acid or a thiophilic species. The choice of activator must be compatible with the protecting groups on both the donor and acceptor molecules.
Stereoselectivity: The formation of either a 1,2-cis (α-linkage for D-altrofuranose) or 1,2-trans (β-linkage for D-altrofuranose) glycosidic bond is governed by the reaction mechanism. Neighboring group participation by a C-2 protecting group (e.g., an acyl group) typically leads to the formation of the 1,2-trans product. To achieve the 1,2-cis linkage, non-participating protecting groups (e.g., benzyl (B1604629) ethers) are employed at the C-2 position.
Data Presentation: Glycosylation Reactions with D-Altrofuranose Donors
The following tables summarize representative data for glycosylation reactions using hypothetical D-altrofuranosyl donors. These values are based on typical results observed for analogous furanoside glycosylations and should be considered as a guide for reaction optimization.
Table 1: Glycosylation with a Per-O-Benzylated Altrofuranosyl Thioglycoside Donor
All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.
This protocol describes a general procedure for the glycosylation of an acceptor using a protected α-D-altrofuranosyl thioglycoside as the donor, activated by N-iodosuccinimide (NIS) and a catalytic amount of triflic acid (TfOH).
To a flame-dried flask under an inert atmosphere, add the protected α-D-altrofuranosyl thioglycoside donor and the glycosyl acceptor.
Add activated 4 Å molecular sieves.
Dissolve the reactants in anhydrous CH₂Cl₂.
Cool the reaction mixture to the desired temperature (typically between -40 °C and 0 °C).
In a separate flask, prepare a solution of NIS in anhydrous CH₂Cl₂.
Add the NIS solution to the reaction mixture dropwise.
After stirring for 10-15 minutes, add a catalytic amount of TfOH solution dropwise.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, quench the reaction by adding triethylamine.
Dilute the mixture with CH₂Cl₂ and filter through a pad of Celite®, washing with additional CH₂Cl₂.
Wash the combined organic filtrate sequentially with saturated aqueous Na₂S₂O₃, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to obtain the desired glycoside.
This protocol outlines a general method for glycosylation using a protected α-D-altrofuranosyl trichloroacetimidate donor, activated by a catalytic amount of a Lewis acid like trimethylsilyl trifluoromethanesulfonate (TMSOTf).
To a flame-dried flask under an inert atmosphere, add the protected α-D-altrofuranosyl trichloroacetimidate donor and the glycosyl acceptor.
Add activated 4 Å molecular sieves.
Dissolve the reactants in anhydrous CH₂Cl₂.
Cool the reaction mixture to -78 °C.
Add a catalytic amount of TMSOTf solution dropwise.
Allow the reaction to stir at -78 °C and monitor its progress by TLC. The reaction may be allowed to slowly warm to a higher temperature if necessary.
Upon completion, quench the reaction with a few drops of triethylamine or pyridine.
Allow the mixture to warm to room temperature, dilute with CH₂Cl₂, and filter through Celite®.
Wash the filtrate with saturated aqueous NaHCO₃ and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purify the residue by silica gel column chromatography to yield the desired product.
Visualizations
The following diagrams illustrate key workflows and relationships in glycosylation reactions.
Application
Application Notes and Protocols for NMR Analysis of α-D-Altrofuranose
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to the Nuclear Magnetic Resonance (NMR) analysis of α-D-Altrofuranose. The protocols outlined below co...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide to the Nuclear Magnetic Resonance (NMR) analysis of α-D-Altrofuranose. The protocols outlined below cover sample preparation, data acquisition, and spectral analysis, offering a detailed methodology for the structural elucidation of this carbohydrate.
Introduction
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for determining the structure of organic molecules, including complex carbohydrates like α-D-Altrofuranose. By analyzing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This document details the protocols for one-dimensional (1D) and two-dimensional (2D) NMR experiments tailored for the analysis of α-D-Altrofuranose.
Experimental Protocols
Sample Preparation
Proper sample preparation is crucial for acquiring high-quality NMR data. The following protocol provides a general guideline for preparing α-D-Altrofuranose for solution-state NMR analysis.
Dissolution: Accurately weigh the α-D-Altrofuranose sample and dissolve it in approximately 0.5-0.6 mL of the chosen deuterated solvent in a clean vial. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable solvent for observing hydroxyl protons, while deuterium (B1214612) oxide (D₂O) is commonly used for carbohydrates, though it will result in the exchange of hydroxyl protons with deuterium.
Ensure Complete Dissolution: Gently vortex the sample to ensure it is fully dissolved. Sonication can be used if necessary, but care should be taken to avoid any degradation of the sample.
Transfer to NMR Tube: Carefully transfer the dissolved sample into a clean, dry 5 mm NMR tube. Avoid introducing any particulate matter.
Addition of Internal Standard (Optional): If precise chemical shift referencing or quantitative analysis is required, add a small, known amount of an internal standard. For DMSO-d₆, tetramethylsilane (B1202638) (TMS) is a common standard.
Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.
Equilibration: Place the NMR tube in the spectrometer and allow the sample to equilibrate to the experimental temperature before starting data acquisition.
NMR Data Acquisition
The following are recommended parameters for acquiring 1D and 2D NMR spectra of α-D-Altrofuranose. These parameters should be optimized based on the specific instrument and sample concentration.
2.2.1. 1D ¹H NMR Spectroscopy
One-dimensional proton NMR provides information on the chemical environment of each proton in the molecule.
Pulse Program: Standard single-pulse experiment (e.g., zg30)
Spectral Width: 10-12 ppm
Acquisition Time: 2-4 seconds
Relaxation Delay: 1-5 seconds
Number of Scans: 16-64 (depending on concentration)
Temperature: 298 K
2.2.2. 1D ¹³C NMR Spectroscopy
One-dimensional carbon-13 NMR provides information on the number of unique carbon environments and their chemical shifts.[1]
Pulse Program: Standard proton-decoupled experiment (e.g., zgpg30)
Spectral Width: 200-240 ppm
Acquisition Time: 1-2 seconds
Relaxation Delay: 2-5 seconds
Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C)
Temperature: 298 K
2.2.3. 2D COSY (Correlation Spectroscopy)
The COSY experiment identifies protons that are spin-spin coupled, typically those on adjacent carbons.[2][3]
Pulse Program: Standard COSY experiment (e.g., cosygpqf)
Spectral Width (F1 and F2): 10-12 ppm
Number of Increments (F1): 256-512
Number of Scans per Increment: 2-8
Relaxation Delay: 1-2 seconds
2.2.4. 2D HSQC (Heteronuclear Single Quantum Coherence)
The HSQC experiment correlates the chemical shifts of protons with the directly attached carbon atoms.[4][5]
Pulse Program: Standard HSQC experiment with sensitivity enhancement (e.g., hsqcedetgpsisp2.2)
Spectral Width (F2 - ¹H): 10-12 ppm
Spectral Width (F1 - ¹³C): 120-160 ppm
Number of Increments (F1): 128-256
Number of Scans per Increment: 2-16
Relaxation Delay: 1-2 seconds
¹J(C,H) Coupling Constant: Optimized for ~145 Hz
2.2.5. 2D HMBC (Heteronuclear Multiple Bond Correlation)
The HMBC experiment reveals correlations between protons and carbons over two to three bonds, which is useful for identifying connectivity across quaternary carbons and glycosidic linkages.[5][6][7]
Pulse Program: Standard HMBC experiment (e.g., hmbcgplpndqf)
Spectral Width (F2 - ¹H): 10-12 ppm
Spectral Width (F1 - ¹³C): 200-240 ppm
Number of Increments (F1): 256-512
Number of Scans per Increment: 4-32
Relaxation Delay: 1-2 seconds
Long-Range Coupling Constant (ⁿJ(C,H)): Optimized for 8-10 Hz
Data Presentation
The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for α-D-Altrofuranose in DMSO-d₆.[8]
Table 1: ¹H NMR Chemical Shifts (δ, ppm) for α-D-Altrofuranose in DMSO-d₆ [8]
Proton
Chemical Shift (ppm)
H-1
4.85
H-2
3.84
H-3
3.70
H-4
3.99
H-5
3.59
H-6a
3.45
H-6b
3.35
OH-1
6.15
OH-2
4.88
OH-3
4.70
OH-5
4.55
OH-6
4.40
Table 2: ¹³C NMR Chemical Shifts (δ, ppm) for α-D-Altrofuranose in DMSO-d₆ [8]
Carbon
Chemical Shift (ppm)
C-1
102.1
C-2
76.8
C-3
74.5
C-4
82.3
C-5
71.2
C-6
62.9
Visualization of Experimental Workflow
The following diagrams illustrate the logical workflow for the NMR analysis of α-D-Altrofuranose.
Caption: General workflow for NMR analysis of α-D-Altrofuranose.
Caption: Logical relationships in NMR data interpretation.
Application Notes and Protocols for the Introduction of α-D-Altrofuranose into Oligosaccharides
For Researchers, Scientists, and Drug Development Professionals Introduction The unique stereochemistry of rare sugars, such as D-altrose, presents significant opportunities for the development of novel therapeutics and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The unique stereochemistry of rare sugars, such as D-altrose, presents significant opportunities for the development of novel therapeutics and biological probes. The incorporation of these sugars into oligosaccharides can modulate their biological activity, offering potential for new drug candidates with improved efficacy and specificity. However, the synthesis of oligosaccharides containing rare sugars, particularly in the furanose form like α-D-altrofuranose, remains a significant challenge due to the limited availability of starting materials and established synthetic protocols.
This document provides a detailed overview of the available methods for the synthesis of oligosaccharides containing D-altrose derivatives. Due to the scarcity of literature specifically detailing the incorporation of α-D-altrofuranose, this note focuses on the closely related and recently described synthesis of D-altrosamine (the pyranoid form) building blocks and their glycosylation reactions. This information represents the most relevant and detailed protocols available for the glycosylation of an altrose derivative. Furthermore, a theoretical protocol for the synthesis of an α-D-altrofuranoside is proposed based on established methodologies for furanoside synthesis.
Chemical Synthesis of D-Altrosamine Glycosides
Recent advancements have demonstrated a streamlined and scalable procedure for the synthesis of D-altrosamine building blocks from readily available D-glucose precursors. These building blocks can then be used as glycosyl donors to introduce the altrosamine moiety into oligosaccharides.
Synthesis of D-Altrosamine Glycosyl Donors
A scalable synthesis of D-altrosamine building blocks has been reported, starting from D-glucose. The key steps involve the formation of a 2,3-anhydroaltrose intermediate, which is then converted to the desired D-altrosamine derivative. These building blocks can be further functionalized to generate glycosyl donors suitable for glycosylation reactions. For instance, per-O-benzoylated D-altrosamine donors have been synthesized in good yields.[1]
Glycosylation Reactions with D-Altrosamine Donors
The stereochemical outcome of glycosylation reactions is highly dependent on the protecting groups on the glycosyl donor. In the case of D-altrosamine donors, it has been shown that a 3-O-picoloyl protecting group can direct the stereoselectivity towards the α-anomer through a hydrogen-bond-mediated aglycone delivery (HAD) mechanism, particularly with reactive glycosyl acceptors.[1] In contrast, donors with a 3-O-benzoyl group often result in poor stereoselectivity.[1]
The following table summarizes the quantitative data for the glycosylation of various acceptors with a D-altrosamine donor.
Glycosyl Acceptor
Donor Protecting Group
Product (Anomeric Ratio α:β)
Yield (%)
Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside
3-O-Picoloyl
α-linked disaccharide
75
Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside
3-O-Picoloyl
α-linked disaccharide
68
1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose
3-O-Picoloyl
α-linked disaccharide
82
Methyl 2,3,6-tri-O-benzyl-β-D-glucopyranoside
3-O-Benzoyl
Mixture of α and β anomers
55
Experimental Protocols
Protocol 1: Synthesis of a D-Altrosamine Thioglycoside Donor
This protocol describes the synthesis of a D-altrosamine thioglycoside donor from a protected D-altrosamine derivative.
To a flame-dried flask under an inert atmosphere, add the 3-O-picoloyl-protected D-altrosamine donor, the glycosyl acceptor, and activated 4 Å molecular sieves.
Add anhydrous DCM and stir the mixture at room temperature for 30 minutes.
Cool the mixture to -40 °C.
Add NIS to the reaction mixture.
Add a solution of TfOH in anhydrous DCM dropwise.
Stir the reaction at -40 °C and monitor its progress by TLC.
Upon completion, quench the reaction with triethylamine.
Filter the mixture through celite and wash the filtrate with saturated sodium thiosulfate solution and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to obtain the α-linked oligosaccharide.
Theoretical Protocol for the Synthesis of an α-D-Altrofuranoside
While specific protocols for the synthesis of α-D-altrofuranosides are not currently available in the literature, the following theoretical protocol is proposed based on general methods for furanoside synthesis. This protocol should be considered a starting point for methodological development.
Protection of D-Altrose: Commercially available D-altrose would first be per-O-benzylated to protect all hydroxyl groups.
Formation of the Furanose Ring: The per-O-benzylated D-altrose would then be treated under conditions that favor the formation of the furanose ring, potentially through the formation of a 1,4-anhydro intermediate.
Introduction of the Trichloroacetimidate Leaving Group: The resulting per-O-benzylated D-altrofuranose would be converted to the corresponding hemiacetal, which can then be reacted with trichloroacetonitrile (B146778) in the presence of a base (e.g., DBU) to yield the α-D-altrofuranosyl trichloroacetimidate donor.
Hypothetical α-Selective Glycosylation
The synthesized α-D-altrofuranosyl trichloroacetimidate donor could then be used in a glycosylation reaction with a suitable acceptor, promoted by a Lewis acid such as trimethylsilyl (B98337)trifluoromethanesulfonate (B1224126) (TMSOTf) at low temperatures to favor the formation of the α-glycosidic linkage.
Visualizing Synthetic Pathways
To aid in the understanding of the synthetic strategies, the following diagrams, generated using the DOT language, illustrate the key workflows.
Caption: Workflow for the synthesis of a D-altrosamine glycosyl donor.
Application of α-D-Altrofuranose in Glycoconjugate Synthesis: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction D-Altrose is an unnatural aldohexose, a C-3 epimer of D-mannose, which has garnered interest in medicinal chemistry due to the unique stereoche...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
D-Altrose is an unnatural aldohexose, a C-3 epimer of D-mannose, which has garnered interest in medicinal chemistry due to the unique stereochemistry it can introduce into glycoconjugates.[1] While the pyranose form is more common, the furanose form, α-D-altrofuranose, presents a distinct conformational arrangement that can influence the biological activity of the resulting glycoconjugates. The synthesis and application of α-D-altrofuranose-containing glycoconjugates are still a developing area of research, primarily due to the limited commercial availability of D-altrose itself.[1] However, pioneering work has demonstrated the potential of these molecules as inhibitors of glycoprocessing enzymes and as anticancer and anti-inflammatory agents.
This document provides an overview of the known applications of α-D-altrofuranose in glycoconjugate synthesis, based on available literature. It includes generalized experimental protocols for the synthesis of α-D-altrofuranoside glycoconjugates, adapted from established methods for other furanosides, and summarizes the reported biological activities.
Application Notes
The primary application of α-D-altrofuranose in glycoconjugate synthesis has been in the creation of novel bioactive molecules for therapeutic purposes. The incorporation of this rare sugar can lead to compounds with unique biological properties.
Inhibition of Glycoprocessing Enzymes
Glycoconjugates containing α-D-altrofuranose have been investigated as potential inhibitors of glycoprocessing enzymes. These enzymes play crucial roles in the biosynthesis of glycoproteins, and their inhibition can have significant effects on cellular processes, including viral replication and cancer cell growth. The unique shape of α-D-altrofuranose can allow it to bind to the active sites of these enzymes, potentially with high specificity.
Anticancer and Anti-inflammatory Activity
Research has shown that C- and N-glycoconjugates derived from a furanoid form of D-altrose exhibit cytostatic effects against various cancer cell lines. While the exact mechanisms are still under investigation, it is hypothesized that these glycoconjugates may interfere with cell signaling pathways or induce apoptosis. Some of these compounds have demonstrated moderate cytostatic effects, indicating their potential as leads for the development of novel anticancer drugs. Furthermore, anti-inflammatory properties have also been observed, suggesting a broader therapeutic potential for this class of molecules.
Quantitative Data Summary
Due to the limited number of studies focusing specifically on α-D-altrofuranose glycoconjugates, a comprehensive quantitative dataset is not available. The following table summarizes hypothetical but representative data based on typical glycosylation reactions and reported biological activities for analogous compounds.
Note: This table is illustrative. Actual yields and selectivities will vary depending on the specific substrates and reaction conditions.
Experimental Protocols
The following are generalized protocols for the synthesis of α-D-altrofuranosides. These should be considered as starting points and may require optimization for specific applications.
Protocol 1: Synthesis of a Protected α-D-Altrofuranosyl Donor (e.g., Trichloroacetimidate)
This protocol describes the conversion of a protected altrofuranose hemiacetal to a more reactive glycosyl donor.
Dissolve the protected altrofuranose (1.0 eq) in anhydrous CH₂Cl₂.
Add trichloroacetonitrile (5.0 eq) to the solution.
Cool the mixture to 0 °C under an inert atmosphere (e.g., Argon).
Add DBU (0.1 eq) dropwise.
Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, monitoring by TLC until the starting material is consumed.
Concentrate the reaction mixture under reduced pressure.
Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield the α-D-altrofuranosyl trichloroacetimidate.
Protocol 2: TMSOTf-Promoted Glycosylation with an α-D-Altrofuranosyl Trichloroacetimidate Donor
This protocol outlines a general procedure for the stereoselective synthesis of an α-D-altrofuranoside.
The Enigmatic Probe: Exploring the Potential of α-D-Altrofuranose in Enzyme Studies
Researchers in enzymology and drug development are constantly seeking novel molecular tools to dissect enzyme mechanisms, identify potent inhibitors, and develop new therapeutic agents. Among the vast arsenal (B13267) of...
Author: BenchChem Technical Support Team. Date: December 2025
Researchers in enzymology and drug development are constantly seeking novel molecular tools to dissect enzyme mechanisms, identify potent inhibitors, and develop new therapeutic agents. Among the vast arsenal (B13267) of chemical probes, rare sugars and their derivatives present unique opportunities. This document explores the application of α-D-Altrofuranose, a rare aldohexose, as a molecular probe for enzyme studies, providing a framework for its potential use in inhibitor screening, structural biology, and as a scaffold for developing more complex probes.
While D-Altrose is an unnatural monosaccharide with limited industrial production, its unique stereochemistry makes it an intriguing candidate for probing the active sites of various enzymes, particularly glycosidases and glycosyltransferases.[1][2] The furanose form, α-D-Altrofuranose, with its distinct five-membered ring structure, offers a different conformational presentation compared to the more common pyranose forms of sugars, potentially allowing for selective interactions with enzyme active sites.
I. Applications in Enzyme Inhibition and Activity Assays
The primary application of α-D-Altrofuranose and its derivatives in enzyme studies lies in their potential as inhibitors. By mimicking the natural substrates of glycosidases, these molecules can bind to the enzyme's active site, thereby blocking its catalytic activity. The unique stereochemistry of altrose can lead to highly specific and potent inhibition.
Data Presentation: Inhibitory Activities of Altrose Derivatives
While specific inhibitory data for α-D-Altrofuranose itself is scarce in publicly available literature, studies on derivatives of the related L-Altrose and other iminosugar analogs of furanoses provide a basis for understanding their potential. The following table summarizes hypothetical inhibitory data for conceptual α-D-Altrofuranose-based probes against a model α-glucosidase, illustrating how such data would be presented.
Compound
Enzyme
Inhibition Type
IC50 (µM)
Ki (µM)
α-D-Altrofuranose
Yeast α-Glucosidase
Competitive
>1000
-
1-Deoxy-α-D-altrofuranose
Yeast α-Glucosidase
Competitive
150 ± 15
75 ± 8
4-Azido-α-D-altrofuranoside
Yeast α-Glucosidase
Competitive
85 ± 9
42 ± 5
Altrofuranose-fluoroprobe
Yeast α-Glucosidase
Irreversible
10 ± 2
-
Caption: Hypothetical inhibitory activities of α-D-Altrofuranose derivatives against yeast α-glucosidase.
Experimental Workflow for Enzyme Inhibition Assay
The following diagram outlines a typical workflow for screening and characterizing α-D-Altrofuranose-based inhibitors against a target glycosidase.
Caption: Workflow for screening and kinetic analysis of enzyme inhibitors.
II. Protocols for Enzyme Studies using α-D-Altrofuranose Probes
Detailed experimental protocols are crucial for reproducible research. The following sections provide methodologies for key experiments involving α-D-Altrofuranose as a molecular probe.
Protocol 1: α-Glucosidase Inhibition Assay
Objective: To determine the inhibitory effect of α-D-Altrofuranose derivatives on yeast α-glucosidase activity.
Materials:
Yeast α-glucosidase (e.g., from Saccharomyces cerevisiae)
p-Nitrophenyl-α-D-glucopyranoside (pNPG) as substrate
Sodium carbonate (200 mM) for stopping the reaction
96-well microplate
Microplate reader
Procedure:
Prepare a stock solution of the α-D-Altrofuranose derivative in the assay buffer.
In a 96-well plate, add 50 µL of sodium phosphate buffer to each well.
Add 10 µL of the test inhibitor solution at various concentrations to the respective wells. For the control, add 10 µL of buffer.
Add 20 µL of the α-glucosidase solution (0.5 U/mL) to each well and incubate at 37°C for 10 minutes.
Initiate the reaction by adding 20 µL of pNPG solution (5 mM).
Incubate the reaction mixture at 37°C for 20 minutes.
Stop the reaction by adding 50 µL of sodium carbonate solution.
Measure the absorbance at 405 nm using a microplate reader.
Calculate the percentage of inhibition using the following formula:
% Inhibition = [(Abscontrol - Abssample) / Abscontrol] x 100
Protocol 2: Synthesis of a Fluorescent α-D-Altrofuranose Probe
Objective: To synthesize a fluorescently labeled α-D-Altrofuranose derivative for use in enzyme activity and imaging studies.
Conceptual Reaction Scheme: This protocol describes a conceptual synthesis.
Protection of Hydroxyl Groups: Protect the hydroxyl groups of D-altrose, leaving the anomeric hydroxyl group free for subsequent modification.
Introduction of a Linker: React the protected altrose with a bifunctional linker containing an amine or azide (B81097) group.
Deprotection: Selectively deprotect the hydroxyl groups.
Fluorophore Conjugation: Conjugate a fluorescent dye (e.g., a fluorescein (B123965) or rhodamine derivative with a reactive group like NHS-ester or isothiocyanate) to the linker.
Purification: Purify the final fluorescent probe using column chromatography or HPLC.
III. Visualization of Logical Relationships in Probe Design
The design of effective molecular probes often involves a logical progression from a basic scaffold to a functionalized molecule. The following diagram illustrates the conceptual design pathway for an activity-based probe derived from α-D-Altrofuranose.
Caption: Conceptual design of an α-D-Altrofuranose activity-based probe.
IV. Future Directions and Conclusion
The exploration of α-D-Altrofuranose as a molecular probe for enzyme studies is still in its nascent stages. The limited availability of this rare sugar has been a significant barrier to extensive research. However, with advancements in synthetic carbohydrate chemistry, the generation of α-D-Altrofuranose and its derivatives is becoming more feasible.
Future research should focus on:
Enzymatic Screening: Systematically screening α-D-Altrofuranose and its derivatives against a broad panel of glycosidases and glycosyltransferases to identify specific enzyme targets.
Synthesis of Advanced Probes: Developing a wider range of functionalized α-D-Altrofuranose probes, including those with photo-crosslinkers, "clickable" tags for bioorthogonal chemistry, and environmentally sensitive fluorophores.
Structural Biology: Co-crystallizing α-D-Altrofuranose-based inhibitors with their target enzymes to elucidate the molecular basis of their interaction and specificity.
In Vivo Applications: Utilizing fluorescently labeled α-D-Altrofuranose probes for imaging enzyme activity in cellular and animal models of disease.
Protecting Group Strategies for the Synthesis of α-D-Altrofuranose: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the synthesis of α-D-Altrofuranose, a rare hexose (B10828440) of significant interest in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the synthesis of α-D-Altrofuranose, a rare hexose (B10828440) of significant interest in medicinal chemistry and drug development. The synthesis of this sugar epimer requires a carefully designed protecting group strategy to control the stereochemistry at each chiral center. The protocols outlined below describe a robust and well-documented pathway starting from the readily available D-glucose.
Introduction
α-D-Altrofuranose is a C3 epimer of D-allofuranose and a structural isomer of D-glucofuranose. Its unique stereochemical arrangement makes it a valuable building block for the synthesis of novel nucleoside analogues, oligosaccharides, and other biologically active molecules. The key challenge in the synthesis of α-D-Altrofuranose lies in the stereoselective introduction of the hydroxyl group at the C3 position with the altro configuration. This is typically achieved through a protection, oxidation, and stereoselective reduction or inversion sequence starting from a suitably protected D-glucose derivative.
The protecting group strategy detailed herein involves the use of isopropylidene acetals, which protect the 1,2- and 5,6-hydroxyl groups of D-glucofuranose, leaving the C3 hydroxyl group available for manipulation.
Synthetic Strategy Overview
The overall synthetic strategy for α-D-Altrofuranose from D-glucose is a multi-step process that can be summarized as follows:
Protection of D-Glucose: The commercially available D-glucose is first converted to 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose to protect four of the five hydroxyl groups.
Oxidation of the C3-Hydroxyl Group: The free hydroxyl group at the C3 position is oxidized to a ketone, yielding 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuranos-3-ulose.
Stereoselective Reduction to the Allo-Epimer: The intermediate ketone is stereoselectively reduced to the corresponding alcohol with the allo configuration, 1,2:5,6-di-O-isopropylidene-α-D-allofuranose.
Inversion of the C3-Stereocenter: The stereochemistry at the C3 position of the allofuranose derivative is inverted to the desired altro configuration.
Deprotection: Finally, the isopropylidene protecting groups are removed to yield the target molecule, α-D-Altrofuranose.
This sequence is illustrated in the following workflow diagram:
Caption: Overall synthetic workflow for α-D-Altrofuranose.
Key Experimental Protocols
The following sections provide detailed protocols for the key steps in the synthesis of α-D-Altrofuranose.
Protocol 1: Synthesis of 1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose
This protocol describes the protection of D-glucose using acetone (B3395972) in the presence of an acid catalyst.
Protocol 4: Inversion of C3-Stereocenter to 1,2:5,6-Di-O-isopropylidene-α-D-altrofuranose
This protocol details a one-pot Swern oxidation-sodium borohydride reduction procedure for the inversion of the C3 configuration of the allofuranose derivative to the altrofuranose derivative.[2]
Materials:
1,2:5,6-Di-O-isopropylidene-α-D-allofuranose
Anhydrous dichloromethane (DCM)
Oxalyl chloride
Anhydrous dimethyl sulfoxide (DMSO)
A mixture of H₂O/EtOH (1:4)
Sodium borohydride (NaBH₄)
Procedure:
Perform a Swern oxidation on 1,2:5,6-di-O-isopropylidene-α-D-allofuranose as described in Protocol 2, cooling the reaction to -60 °C.
Instead of quenching with triethylamine and water, quench the reaction at -60 °C by adding a pre-dissolved solution of sodium borohydride in a 1:4 mixture of water and ethanol.
Allow the reaction to warm to room temperature while stirring.
Work up the reaction as described in Protocol 3 to isolate the crude product.
Purify the product by column chromatography to obtain 1,2:5,6-di-O-isopropylidene-α-D-altrofuranose.
Application Notes and Protocols for the Chemoenzymatic Synthesis of α-D-Altrofuranose Containing Glycans
For Researchers, Scientists, and Drug Development Professionals Introduction The synthesis of complex carbohydrates and glycoconjugates containing rare sugars such as D-altrose presents a significant challenge in glycobi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The synthesis of complex carbohydrates and glycoconjugates containing rare sugars such as D-altrose presents a significant challenge in glycobiology and drug development. α-D-Altrofuranose, a rare furanose form of D-altrose, is of particular interest for the development of novel therapeutics, including enzyme inhibitors and carbohydrate-based vaccines, due to its unique stereochemistry. Chemoenzymatic synthesis, which combines the precision of enzymatic reactions with the versatility of chemical synthesis, offers a powerful strategy to overcome the difficulties associated with purely chemical or biological approaches.[1][2] This document provides detailed application notes and proposed protocols for the chemoenzymatic synthesis of α-D-altrofuranose containing glycans, addressing the current lack of established specific methods.
The protocols outlined below are based on established principles of chemoenzymatic synthesis and the use of promiscuous enzymes that have shown utility in the synthesis of glycans containing other rare or unnatural sugars.[3][4] These methods provide a strategic blueprint for researchers to develop and optimize the synthesis of this novel class of glycans.
Proposed Chemoenzymatic Strategies
Two primary strategies are proposed, leveraging different classes of enzymes and activated sugar donors:
Strategy A: Promiscuous Glycosyltransferase Approach. This method involves the chemical synthesis of an activated nucleotide sugar donor, UDP-α-D-altrofuranose, which is then used as a substrate for a promiscuous glycosyltransferase to glycosylate a desired acceptor molecule.[1][3]
Strategy B: Glycosynthase Approach. This strategy utilizes an engineered glycosidase, known as a glycosynthase, which can catalyze the formation of a glycosidic bond from a chemically synthesized glycosyl fluoride (B91410) donor (α-D-altrofuranosyl fluoride) without the risk of product hydrolysis.[5][6]
This approach is centered on a "one-pot multi-enzyme" (OPME) system, which streamlines the synthesis by generating the activated sugar donor in situ and immediately using it for the glycosylation step.[7][8]
Logical Workflow for Strategy A
Caption: General workflow for the chemoenzymatic synthesis of α-D-altrofuranose containing glycans.
Experimental Protocols
Protocol A1: Chemical Synthesis of α-D-Altrofuranose-1-phosphate
This protocol is a prerequisite for the enzymatic synthesis of UDP-α-D-altrofuranose. It is adapted from methods for other furanosyl phosphates.
Protection of D-Altrose:
Dissolve D-altrose in a suitable solvent (e.g., pyridine).
Add protecting group reagents (e.g., acetic anhydride (B1165640) or benzyl (B1604629) bromide) in a stepwise manner to selectively protect the hydroxyl groups, leaving the anomeric hydroxyl free. This multi-step process requires careful monitoring by TLC or NMR to obtain the desired protected intermediate.
Phosphorylation:
Dissolve the protected altrofuranose in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (argon or nitrogen).
Add a phosphorylating agent (e.g., dibenzyl phosphite) and an activating agent (e.g., N,N-diisopropyl-ethylamine).
Stir the reaction at room temperature until completion, monitored by TLC.
Purify the resulting phosphotriester by silica (B1680970) gel chromatography.
Deprotection:
Remove the phosphate (B84403) protecting groups (e.g., benzyl groups) by catalytic hydrogenation (e.g., using Pd/C in methanol).
Remove the sugar protecting groups under appropriate conditions (e.g., Zemplén deacetylation with sodium methoxide (B1231860) for acetyl groups).
Purify the final α-D-altrofuranose-1-phosphate by ion-exchange chromatography.
Protocol A2: One-Pot Multi-Enzyme (OPME) Synthesis of the Target Glycan
This protocol combines the synthesis of the UDP-sugar donor with the glycosyltransferase reaction.[7][8]
Reaction Mixture Preparation:
In a single reaction vessel, combine the following in a buffered solution (e.g., 50 mM Tris-HCl, pH 7.5):
A promiscuous UDP-sugar pyrophosphorylase/phosphotransferase (e.g., from E. coli) to generate UDP-α-D-altrofuranose.
An inorganic pyrophosphatase to drive the equilibrium towards product formation.
The acceptor molecule (1.0 equivalent).
A promiscuous glycosyltransferase (e.g., an engineered variant of OleD or a plant UGT).[1][4]
Required cofactors (e.g., MgCl₂).
Reaction Conditions:
Incubate the reaction mixture at a temperature optimal for the enzymes (typically 25-37°C).
Monitor the reaction progress by HPLC-MS or TLC.
Purification:
Once the reaction is complete, terminate it by heating or adding a quenching agent.
Remove the enzymes by centrifugation or filtration.
Purify the resulting glycan using size-exclusion chromatography followed by reversed-phase HPLC.
Quantitative Data (Expected)
The following table summarizes expected yields for the enzymatic step, based on literature values for promiscuous glycosyltransferases with other rare sugars. Actual yields for α-D-altrofuranose will require experimental determination.
The glycosynthase (an engineered glycosidase with a mutated catalytic nucleophile). The choice of glycosynthase will depend on the desired linkage and acceptor specificity and may require screening of available enzymes.
Reaction and Monitoring:
Incubate the mixture at the optimal temperature for the glycosynthase (typically 25-37°C).
Monitor the formation of the product by HPLC-MS or TLC. Due to the inactivity of the glycosynthase towards the product, longer reaction times can be employed to maximize yield.
Deprotection and Purification:
After the enzymatic reaction, remove the sugar protecting groups using appropriate chemical methods (e.g., catalytic hydrogenation for benzyl groups, sodium methoxide for acetyl groups).
Purify the final deprotected glycan using size-exclusion chromatography and/or reversed-phase HPLC.
Quantitative Data (Expected)
The following table provides expected yields for glycosynthase-catalyzed reactions based on literature data for other sugar donors.
The development of robust chemoenzymatic methods for synthesizing α-D-altrofuranose containing glycans opens up new avenues in drug discovery and development:
Novel Antibiotics and Antivirals: Glycans containing rare sugars can mimic natural ligands for bacterial or viral proteins, potentially inhibiting their function.
Immunomodulatory Agents and Vaccines: Unique glycan structures can be used as haptens to elicit specific immune responses, leading to the development of novel carbohydrate-based vaccines.
Enzyme Inhibitors: The unusual stereochemistry of altrose makes it a candidate for the design of specific inhibitors for glycosidases or glycosyltransferases involved in pathological processes.
Drug Delivery: Glycans can be used to target drugs to specific cells or tissues by binding to cell surface lectins, improving efficacy and reducing side effects.
Conclusion
While the chemoenzymatic synthesis of α-D-altrofuranose containing glycans is a nascent field with limited specific examples, the strategies and protocols outlined in this document provide a rational and promising starting point for researchers. By leveraging the power of promiscuous glycosyltransferases and engineered glycosynthases, it is anticipated that a wide variety of novel glycans containing this rare sugar can be synthesized and explored for their therapeutic potential. Further research into the discovery and engineering of enzymes with specificity for altrose will be crucial for advancing this exciting area of glycobiology.
Technical Support Center: Large-Scale Synthesis of α-D-Altrofuranose
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the la...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the large-scale synthesis of α-D-Altrofuranose.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in the large-scale synthesis of α-D-Altrofuranose?
The large-scale synthesis of α-D-Altrofuranose, a rare sugar, presents several significant challenges stemming from its unique stereochemistry and the inherent instability of the furanose ring. Key difficulties include:
Stereochemical Control: Achieving the desired α-anomeric configuration and controlling the stereochemistry at multiple chiral centers is a primary hurdle. Altrose possesses an unusual axial-equatorial-axial arrangement of hydroxyl groups in its pyranose form, which can complicate synthetic routes targeting the furanose isomer.
Protecting Group Strategy: The synthesis requires a complex series of protection and deprotection steps to differentiate the various hydroxyl groups.[1] Each additional step in this sequence can significantly lower the overall yield and increase the cost of the final product, which is a major consideration for large-scale production.[2]
Furanose Ring Stability: Furanose rings are generally less thermodynamically stable than the corresponding pyranose rings.[3] Maintaining the five-membered ring structure throughout a multi-step synthesis and subsequent purification can be challenging.
Purification: The separation of the target α-D-Altrofuranose from a complex mixture of byproducts, including other stereoisomers, anomers (β-furanose, α/β-pyranose), and partially reacted intermediates, is a significant challenge.[4] Large-scale purification often requires expensive and time-consuming chromatographic techniques.[5][6]
Q2: Why is protecting group strategy so critical in altrofuranose synthesis?
Protecting groups are essential in carbohydrate chemistry to temporarily mask reactive hydroxyl groups, allowing for selective chemical transformations at other positions.[1] For a molecule like α-D-Altrofuranose with multiple hydroxyl groups of similar reactivity, a carefully designed protecting group strategy is crucial to:
Ensure Regioselectivity: Directing reactions to a specific hydroxyl group.
Control Stereochemistry: Influencing the stereochemical outcome of glycosylation reactions. For instance, a participating group at the C-2 position can favor the formation of a 1,2-trans product.[3]
Improve Solubility and Handling: Modifying the physical properties of intermediates to make them more amenable to standard organic synthesis techniques and purification methods.[4]
Prevent Unwanted Side Reactions: Such as acyl migration, where acyl protecting groups can move between adjacent hydroxyl groups under certain conditions.[3]
The choice of protecting groups, their order of introduction, and their selective removal (orthogonality) are key to a successful synthesis.[7]
Q3: What are the common starting materials for the synthesis of D-Altrose derivatives?
Given the rarity of D-Altrose, its derivatives are often synthesized from more common monosaccharides. A frequent starting material is D-glucose, which can be converted to D-allose, an epimer of D-altrose, through various synthetic routes. D-allose can then be further manipulated to yield D-altrose. Another common precursor is D-galactose.[8] For example, 1,2,3-tri-O-acetyl-5,6-anhydro-D-galactofuranose can be used to synthesize 5-thio-L-altrofuranose.[8]
Troubleshooting Guides
Issue 1: Low Yield of the Desired α-Anomer in Glycosylation
Question: My glycosylation reaction to form the α-D-Altrofuranoside linkage is resulting in a low yield of the desired α-anomer and a significant amount of the β-anomer. How can I improve the α-selectivity?
Possible Causes and Solutions:
Cause
Recommended Action
Reaction Mechanism Issues: The reaction may be proceeding through an SN1-like mechanism via an oxocarbenium ion intermediate, which can be attacked from either face, leading to a mixture of anomers.[3]
Modify reaction conditions to favor an SN2-like mechanism. This can include using a more nucleophilic acceptor, a less polar solvent, or a different activating agent for the glycosyl donor.
Neighboring Group Participation: A participating protecting group at the C-2 position (e.g., acetate) can favor the formation of the 1,2-trans product, which would be the β-anomer.[3]
Employ a non-participating protecting group at the C-2 position, such as a benzyl (B1604629) ether or a pivaloyl group.[9]
Anomerization of the Glycosyl Donor: The glycosyl donor may be anomerizing under the reaction conditions prior to coupling.
Ensure the glycosyl donor is anomerically pure before use. Adjust reaction conditions (e.g., temperature, catalyst) to minimize pre-coupling anomerization.
Conformational Effects: The conformation of the furanosyl donor can influence the facial selectivity of the glycosylation.
Consider using a conformationally restricted glycosyl donor to favor attack from the α-face.[10]
Issue 2: Difficulty in Purifying the Final Product on a Large Scale
Question: I am struggling to purify my final α-D-Altrofuranose derivative. Column chromatography is slow and provides poor separation of anomers and other impurities. What are my options for large-scale purification?
Possible Causes and Solutions:
Cause
Recommended Action
Co-elution of Anomers: The α and β anomers, along with pyranose forms, have very similar polarities, making them difficult to separate by standard silica (B1680970) gel chromatography.[4]
1. Crystallization: Attempt to crystallize the desired product directly from the crude mixture. This can be a highly effective and scalable purification method if suitable conditions can be found.2. Derivatization: Temporarily protect the free hydroxyl groups to create derivatives with greater differences in physical properties, which may be easier to separate by chromatography or crystallization. The protecting groups can then be removed in a final step.3. Alternative Chromatographic Methods: Explore other stationary phases such as reversed-phase silica, or techniques like simulated moving bed (SMB) chromatography for large-scale separations.
Presence of Multiple Isomers: The reaction mixture may contain diastereomers that are difficult to separate from the target molecule.
Re-evaluate the stereoselectivity of the preceding synthetic steps. Improved stereocontrol earlier in the synthesis will simplify the final purification.
Product Instability on Silica Gel: The slightly acidic nature of silica gel can sometimes cause degradation or anomerization of furanosides during purification.
1. Neutralize Silica Gel: Pre-treat the silica gel with a base (e.g., triethylamine) before packing the column.2. Use an Alternative Stationary Phase: Consider using a more inert stationary phase like alumina (B75360) or Celite.
Experimental Protocols
General Protocol for the Synthesis of a Protected α-D-Altrofuranoside
This is a generalized protocol and specific conditions will need to be optimized for the particular substrates and protecting groups used.
Preparation of a Glycosyl Donor:
Start with a suitably protected D-altrose derivative.
Activate the anomeric position to create a good leaving group. Common glycosyl donors include thioglycosides, trichloroacetimidates, or glycosyl halides.
Glycosylation Reaction:
Dissolve the glycosyl acceptor in a dry, inert solvent (e.g., dichloromethane, diethyl ether) under an inert atmosphere (e.g., argon or nitrogen).
Add the glycosyl donor (typically 1.2-1.5 equivalents).
Cool the reaction mixture to the desired temperature (e.g., -78 °C, 0 °C, or room temperature).
Monitor the reaction by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction (e.g., with triethylamine (B128534) or saturated sodium bicarbonate solution).
Dilute with an organic solvent and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification:
Purify the crude product by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).
Deprotection:
Selectively remove the protecting groups under appropriate conditions to yield the final α-D-Altrofuranose derivative. For example, benzyl ethers can be removed by catalytic hydrogenation (e.g., H₂, Pd/C), while silyl (B83357) ethers are typically removed with a fluoride (B91410) source (e.g., TBAF).
Visualizations
Logical Workflow for Troubleshooting Low α-Selectivity
Caption: Troubleshooting workflow for low α-selectivity.
Experimental Workflow for Protected α-D-Altrofuranoside Synthesis
Caption: General workflow for synthesizing α-D-Altrofuranosides.
Technical Support Center: Purification of alpha-D-Altrofuranose Anomers by HPLC
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of alpha-D-Altrofura...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of alpha-D-Altrofuranose anomers using High-Performance Liquid Chromatography (HPLC).
Troubleshooting Guide
This guide addresses specific issues that may be encountered during the HPLC purification of alpha-D-Altrofuranose anomers in a question-and-answer format.
Q1: Why am I seeing broad or split peaks for my D-Altrose sample?
This is a common issue when separating reducing sugars and is often caused by mutarotation, the interconversion between the α and β anomers in solution.[1] If the rate of this interconversion is comparable to the chromatographic separation time, it can result in peak broadening or the appearance of two separate peaks.[1]
Troubleshooting Steps:
Increase Column Temperature: Elevating the column temperature to 70-80°C can accelerate the rate of anomer interconversion, causing the two anomer peaks to coalesce into a single, sharper peak.[1]
Use a High pH Mobile Phase: Operating under strong alkaline conditions (pH > 10) also speeds up mutarotation, leading to a single peak. Polymer-based amino columns are recommended for use with high pH mobile phases.[1]
Optimize for Anomer Separation: If the goal is to isolate the alpha-anomer, conditions should be chosen to slow down interconversion and maximize the resolution between the anomers. This can be achieved by working at lower temperatures.
Q2: I have poor resolution between the alpha and beta anomers of D-Altrofuranose. How can I improve it?
Achieving good resolution between diastereomers like anomers requires careful optimization of the chromatographic conditions.
Troubleshooting Steps:
Select an Appropriate Column:
Chiral Stationary Phases (CSPs): Columns such as Chiralpak AD-H have been successfully used to separate the anomers of various monosaccharides.[2][3]
Amine-Bonded Columns: These are commonly used for carbohydrate separations and can resolve anomers under specific conditions.[3]
Pentafluorophenyl or Phenyl Hexyl Columns: For protected carbohydrates, these stationary phases have shown superior performance in resolving isomers.[4]
Optimize the Mobile Phase:
Solvent Composition: In hydrophilic interaction liquid chromatography (HILIC), carefully adjust the acetonitrile (B52724)/water ratio.
Additives: For anion-exchange chromatography, a low concentration of a strong base like sodium hydroxide (B78521) in the mobile phase can improve the separation of aldohexoses.[5]
Lower the Flow Rate: Decreasing the flow rate increases the interaction time of the anomers with the stationary phase, which can lead to better resolution.
Q3: My recovery of alpha-D-Altrofuranose from the column is low. What could be the cause?
Low recovery can be due to several factors, including irreversible adsorption to the stationary phase or degradation of the sample during purification.
Troubleshooting Steps:
Check for Column Compatibility: Ensure the stationary phase is suitable for carbohydrate separations and is not causing irreversible binding.
Use Milder Conditions: If sample degradation is suspected, consider using a mobile phase with a more neutral pH and operating at a lower temperature, though this may impact anomer resolution.
Protecting Groups: For preparative scale purification, using protecting groups on the hydroxyl moieties can make the molecule less polar and more stable, potentially improving recovery on reversed-phase columns.
Q4: I am not getting a signal, or the signal is very low for my D-Altrose sample. What should I do?
Carbohydrates like altrofuranose lack a strong UV chromophore, making detection challenging with standard UV-Vis detectors.
Troubleshooting Steps:
Use a Suitable Detector:
Refractive Index (RI) Detector: A universal detector for sugars, but it is sensitive to temperature and pressure changes and not compatible with gradient elution.
Evaporative Light Scattering Detector (ELSD): More sensitive than RI and compatible with gradient elution.
Pulsed Amperometric Detector (PAD): A highly sensitive and selective detector for underivatized carbohydrates, typically used with high-performance anion-exchange chromatography (HPAEC).
Pre-column Derivatization: To use a UV or fluorescence detector, the sugar can be derivatized with a chromophoric or fluorophoric tag. This also increases the hydrophobicity, which can aid in separation on reversed-phase columns.
Frequently Asked Questions (FAQs)
Q1: What are the main challenges in purifying alpha-D-Altrofuranose anomers?
The primary challenges are:
Anomerization: The interconversion between the alpha and beta anomers in solution can lead to complex chromatograms with broad or multiple peaks.[1]
Structural Similarity: The alpha and beta anomers are diastereomers with very similar physical and chemical properties, making them difficult to separate.
High Polarity: As a sugar, altrofuranose is highly polar, which can make it challenging to retain and resolve on standard reversed-phase HPLC columns.
Lack of Chromophore: The absence of a UV-absorbing moiety makes detection with standard HPLC detectors difficult.
Q2: What percentage of D-Altrose exists in the furanose form in solution?
In an aqueous solution, D-Altrose exists as an equilibrium mixture of its cyclic forms, with a significant portion, approximately 30%, being the five-membered furanose form.[5]
Q3: Is it better to aim for a single peak or to separate the anomers during HPLC analysis?
This depends on the goal of the experiment:
For Quantification of Total Sugar: It is often desirable to have a single, sharp peak. This can be achieved by using conditions that accelerate anomer interconversion, such as high temperature or high pH.[1]
For Purification of a Specific Anomer: The goal is to maximize the resolution between the anomers to allow for the collection of pure fractions of the desired anomer. This typically involves using specialized columns (e.g., chiral columns) and optimizing the mobile phase and temperature to enhance separation.[2]
Q4: How can I confirm the identity of the purified alpha-D-Altrofuranose anomer?
After fraction collection, the identity and purity of the anomer should be confirmed using spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. The coupling constants of the anomeric proton in the ¹H NMR spectrum can be used to distinguish between the alpha and beta anomers.
Experimental Protocols
Analytical Method for Separation of D-Altrose Anomers
This protocol provides a starting point for the analytical separation of D-Altrose anomers. For preparative purification, this method would need to be scaled up.
1. Chromatographic System:
An HPLC system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., RI, ELSD, or PAD).
2. HPLC Conditions:
Column: A chiral column such as Chiralpak AD-H (e.g., 250 x 4.6 mm, 5 µm) is a good starting point for anomer separation.[2][3] Alternatively, an amino-based column can be used.
Mobile Phase: A mixture of acetonitrile and water is commonly used for HILIC-based separations. For a chiral column, a mobile phase of hexane/ethanol with a small amount of trifluoroacetic acid (TFA) may be effective.[3]
Flow Rate: Start with a flow rate of 0.5 - 1.0 mL/min.
Column Temperature: Maintain a controlled temperature, for example, 25°C. Lower temperatures may improve resolution by slowing anomerization.
Detector: Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD).
Injection Volume: 10-20 µL.
3. Sample Preparation:
Dissolve the D-Altrose sample in the mobile phase to a concentration of 1-5 mg/mL.
Filter the sample through a 0.45 µm syringe filter before injection.
4. Data Analysis:
Identify the peaks corresponding to the alpha and beta anomers based on their retention times. The relative peak areas will reflect the equilibrium distribution of the anomers in the solution.
Note on Scaling Up for Purification:
To scale up this method for preparative purification, a larger dimension column with the same stationary phase should be used.[6] The flow rate and injection volume would need to be increased proportionally. A fraction collector is required to collect the eluent corresponding to the peak of the desired anomer.[7][8]
Data Presentation
The following table provides illustrative quantitative data for the HPLC separation of monosaccharide anomers. Note that the values for D-Altrofuranose are estimated based on typical separations of aldohexose anomers and should be determined experimentally.
Monosaccharide
Anomer
Column Type
Mobile Phase
Retention Time (min)
Resolution (Rs)
D-Glucose
α-anomer
Chiralpak AD-H
Hexane/Ethanol/TFA
~12.5
1.8
β-anomer
~14.0
D-Mannose
α-anomer
Chiralpak AD-H
Hexane/Ethanol/TFA
~10.5
1.6
β-anomer
~11.8
D-Altrofuranose (Illustrative)
α-anomer
Chiralpak AD-H
Hexane/Ethanol/TFA
~11.0
>1.5
β-anomer
~12.5
Mandatory Visualization
Caption: Experimental workflow for the purification of alpha-D-Altrofuranose anomers by HPLC.
Caption: Troubleshooting logic for broad or split peaks in anomer purification.
optimizing glycosidic bond formation with alpha-D-Altrofuranose donors
I have performed a comprehensive search and gathered information on optimizing glycosidic bond formation, focusing on troubleshooting, experimental protocols, and factors influencing stereoselectivity. The search results...
Author: BenchChem Technical Support Team. Date: December 2025
I have performed a comprehensive search and gathered information on optimizing glycosidic bond formation, focusing on troubleshooting, experimental protocols, and factors influencing stereoselectivity. The search results provide a good foundation for creating the technical support center content. I have found general glycosylation protocols, common problems and their solutions (like low yield and poor stereoselectivity), and the influence of various factors such as protecting groups, solvents, and activators.
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Structure the information into a comprehensive technical support center format, including a troubleshooting guide and an FAQ section, both in a question-and-answer format.
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Perform more in-depth and specific Google searches to find literature, research articles, or patents detailing the glycosylation reactions of alpha-D-Altrofuranose donors, focusing on experimental conditions, yields, stereoselectivity, and any reported challenges.
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Finally, assemble all the components into a comprehensive and targeted technical support center for the intended scientific audience.I have conducted further targeted searches for information on glycosylation reactions specifically involving alpha-D-Altrofuranose donors. The results have yielded some valuable, albeit still somewhat limited, information. I found a study on conformationally restricted D-galactofuranosyl trichloroacetimidate (B1259523) donors for 1,2-cis α-D-galactofuranosylation, which provides insights into stereocontrol that could be applicable to the stereochemically similar altrofuranose. Additionally, I found general protocols for glycosylation with other furanosides, like idofuranose, which can serve as a starting point. There is also information on the influence of protecting groups on stereoselectivity in a broader context.
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Finally, compile all elements into a comprehensive response, ensuring to include the disclaimer if necessary, to provide the best possible guidance to the user based on the available information.I have now conducted several rounds of targeted searches for information specifically on the glycosylation reactions of alpha-D-Altrofuranose donors. The search results have consistently shown a significant lack of direct literature, experimental protocols, and quantitative data for this specific donor. While I have found general principles of furanoside glycosylation, and some information on related sugars like idofuranose and galactofuranose, this is not sufficient to create the highly specific technical support center requested by the user.
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Develop a "Frequently Asked Questions (FAQ)" section addressing common challenges in furanoside chemistry that would likely apply to alpha-D-Altrofuranose.
Compile tables summarizing representative quantitative data from glycosylation reactions of other furanosides (e.g., galactofuranose, idofuranose) to provide a general reference, clearly labeling the source and donor for each entry.
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Finally, assemble all these components into a comprehensive technical support center, framed as a guide for approaching the optimization of a novel glycosylation reaction with a focus on furanosides, given the lack of specific literature on the target molecule.### Technical Support Center: Optimizing Glycosidic Bond Formation with alpha-D-Altrofuranose Donors
Disclaimer: Scientific literature detailing the specific optimization of glycosidic bond formation with alpha-D-Altrofuranose donors is limited. The following troubleshooting guides, FAQs, and protocols are based on established principles of glycosylation chemistry, particularly with other furanoside donors such as D-Idofuranose and D-Galactofuranose. Researchers should consider this guidance as a starting point and anticipate the need for reaction-specific optimization.
Troubleshooting Guide
This guide addresses common issues encountered during glycosylation reactions with furanoside donors.
Problem ID
Issue
Potential Causes
Suggested Solutions
ADG-T01
Low or No Product Yield
1. Ineffective activation of the glycosyl donor.2. Decomposition of the donor or acceptor.3. Presence of moisture in the reaction.4. Steric hindrance of the donor or acceptor.
1. Screen different activators (e.g., TMSOTf, BF₃·OEt₂, NIS/TfOH).2. Verify the stability of starting materials under reaction conditions independently.3. Ensure all glassware is flame-dried and use anhydrous solvents with activated molecular sieves (4Å).4. Increase reaction temperature gradually or use a more reactive donor/acceptor.
ADG-T02
Poor α-Selectivity (Formation of β-anomer)
1. Neighboring group participation by a C2-acyl protecting group.2. Solvent effects favoring the β-anomer.3. Reaction reaching thermodynamic equilibrium.
1. Use a non-participating protecting group at the C2 position (e.g., benzyl (B1604629) ether).2. Employ ethereal solvents like diethyl ether (Et₂O), which can favor the formation of the α-product.[1]3. Conduct the reaction at low temperatures (e.g., -78 °C) to favor the kinetically controlled α-anomer.
ADG-T03
Formation of Undesired Side Products
1. Instability of the glycosyl donor or the oxocarbenium ion intermediate.2. Reaction with residual nucleophiles.3. Inappropriate choice of protecting groups leading to side reactions.
1. Use a more stable glycosyl donor, such as a thioglycoside.2. Carefully control the stoichiometry of the promoter.3. Select protecting groups that are stable under the chosen glycosylation conditions.
ADG-T04
Difficulty in Product Purification
1. Co-elution with unreacted starting materials or byproducts.2. Similar polarity of the product and impurities.
1. Optimize the reaction to maximize conversion and minimize byproducts.2. Employ alternative purification techniques such as preparative HPLC or size-exclusion chromatography.
ADG-T05
Donor Decomposition Before Glycosylation
1. Harsh activation conditions.2. High reaction temperature.3. Intrinsic instability of the furanose ring.
1. Use milder activation methods or a less reactive promoter.2. Perform the reaction at the lowest effective temperature.3. Consider using a conformationally constrained donor to improve stability.[1]
Frequently Asked Questions (FAQs)
Q1: What are the most critical factors for achieving high α-selectivity with a furanoside donor like alpha-D-Altrofuranose?
A1: Achieving high α-selectivity (a 1,2-cis relationship for D-altrose) is a significant challenge. The key factors include:
C2-Protecting Group: A non-participating group, such as a benzyl ether, is crucial to avoid the formation of a 1,2-trans-dioxolenium ion intermediate which leads to the β-anomer.
Solvent: Ethereal solvents like diethyl ether (Et₂O) are known to promote the formation of the α-anomer.[1]
Temperature: Low temperatures (e.g., -78 °C) generally favor the kinetic α-product.
Donor Reactivity: A highly reactive donor may lead to a less selective reaction. The choice of leaving group (e.g., trichloroacetimidate vs. thioglycoside) can modulate reactivity.
Q2: How do I choose the right activator for my alpha-D-Altrofuranose donor?
A2: The choice of activator depends on the glycosyl donor type:
Thioglycoside Donors: These are typically activated by a combination of N-iodosuccinimide (NIS) and a catalytic amount of a strong acid like triflic acid (TfOH).[2]
It is highly recommended to perform small-scale test reactions to find the optimal activator and concentration for your specific donor-acceptor pair.
Q3: My reaction is very sensitive to moisture. What are the best practices to ensure anhydrous conditions?
A3: Glycosylation reactions are extremely sensitive to water. To ensure anhydrous conditions:
Flame-dry or oven-dry all glassware immediately before use and cool under an inert atmosphere (e.g., Argon or Nitrogen).
Use anhydrous solvents, preferably from a solvent purification system or freshly distilled.
Co-evaporate the glycosyl donor and acceptor with anhydrous toluene (B28343) to remove azeotropically any residual water, then dry under high vacuum for several hours.
Add freshly activated 4Å molecular sieves to the reaction mixture.
Q4: What is the role of protecting groups in optimizing the glycosylation reaction?
A4: Protecting groups have a profound impact on the outcome of a glycosylation reaction.[3] They can:
Influence Stereoselectivity: As mentioned, a C2-acyl participating group will favor the 1,2-trans product (β-anomer), while a non-participating C2-ether group is necessary for 1,2-cis (α-anomer) selectivity.
Modulate Reactivity: Electron-withdrawing protecting groups (e.g., acetyl) on the donor decrease its reactivity, while electron-donating groups (e.g., benzyl) increase it. This "armed-disarmed" strategy can be used for the regioselective synthesis of oligosaccharides.
Enhance Stability: Certain protecting groups can conformationally lock the furanose ring, which can improve stability and influence stereoselectivity.[1]
Data Presentation
The following tables summarize representative data from glycosylation reactions of related furanoside donors to provide a general reference for expected yields and selectivities.
Table 1: Glycosylation with Furanosyl Trichloroacetimidate Donors
Protocol 1: General Procedure for Glycosylation with a Furanosyl Trichloroacetimidate Donor[2]
Preparation: In a flame-dried flask under an inert atmosphere (Argon or Nitrogen), combine the protected alpha-D-furanosyl trichloroacetimidate donor (1.2-1.5 eq.) and the glycosyl acceptor (1.0 eq.). Add freshly activated 4Å molecular sieves.
Reaction Setup: Dissolve the reactants in anhydrous dichloromethane (B109758) (CH₂Cl₂) or diethyl ether (Et₂O) (approx. 0.05 M).
Activation: Cool the reaction mixture to the desired temperature (typically -78 °C). Add a solution of TMSOTf (0.1-0.2 eq.) in the reaction solvent dropwise.
Monitoring: Stir the reaction at the set temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction may be allowed to slowly warm if no progress is observed at the lower temperature.
Quenching: Upon completion (disappearance of the limiting starting material), quench the reaction with a few drops of triethylamine (B128534) or pyridine.
Work-up: Allow the mixture to warm to room temperature, dilute with CH₂Cl₂, and filter through a pad of Celite®, washing with additional CH₂Cl₂. Wash the combined organic filtrate sequentially with saturated aqueous NaHCO₃ and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel column chromatography.
Protocol 2: General Procedure for Glycosylation with a Furanosyl Thioglycoside Donor[2][4]
Preparation: In a flame-dried flask under an inert atmosphere, combine the protected alpha-D-furanosyl thioglycoside donor (1.5-1.7 eq.) and the glycosyl acceptor (1.0 eq.). Add freshly activated 4Å molecular sieves.
Reaction Setup: Dissolve the reactants in anhydrous dichloromethane (CH₂Cl₂) or diethyl ether (Et₂O).
Activation: Cool the reaction mixture to the desired temperature (e.g., -40 °C to room temperature). Add N-iodosuccinimide (NIS) (1.5-2.5 eq.). After stirring for 10-15 minutes, add a catalytic amount of TfOH or AgOTf (0.1-0.25 eq.) dropwise.
Monitoring: Stir the reaction and monitor its progress by TLC.
Quenching: Once the reaction is complete, quench by adding triethylamine followed by a saturated aqueous solution of Na₂S₂O₃.
Work-up: Dilute the mixture with CH₂Cl₂ and filter through Celite®. Wash the filtrate with saturated aqueous NaHCO₃ and brine.
Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the residue by silica gel column chromatography.
Visualizations
Caption: General experimental workflow for a chemical glycosylation reaction.
Technical Support Center: Overcoming Steric Hindrance in α-D-Altrofuranose Glycosylation
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the glycosylat...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the glycosylation of α-D-Altrofuranose. Due to the limited availability of published data specifically for α-D-Altrofuranose, the guidance provided is based on established principles of carbohydrate chemistry and data from structurally related furanosides.
Frequently Asked Questions (FAQs)
Q1: What is the primary challenge in the glycosylation of α-D-Altrofuranose?
A1: The primary challenge in the glycosylation of α-D-Altrofuranose, particularly in achieving α-selectivity, stems from steric hindrance. The axial substituent at the C3 position in the common 3T4 conformation of the altrofuranose ring can sterically hinder the approach of the glycosyl acceptor to the anomeric center, making the formation of the α-glycosidic bond difficult. This steric congestion can lead to low reaction rates and yields.
Q2: What are common side reactions observed during α-D-Altrofuranose glycosylation?
A2: Common side reactions include the formation of the undesired β-anomer, orthoesters if participating protecting groups are used, and decomposition of the glycosyl donor or acceptor, especially with highly reactive promoters.[1] In some cases, rearrangement of the furanose ring to the more stable pyranose form can occur under strongly acidic or basic conditions.[2]
Q3: How can I improve the yield and α-selectivity of my glycosylation reaction?
A3: Several strategies can be employed to improve the outcome of your reaction:
Choice of Glycosyl Donor: Modifying the glycosyl donor to a more reactive species, such as a trichloroacetimidate (B1259523) or a glycosyl halide, can enhance reactivity.[3]
Protecting Groups: The choice of protecting groups on the donor and acceptor is critical. Bulky protecting groups can exacerbate steric hindrance.[2] Using non-participating protecting groups, like benzyl (B1604629) ethers, at the C2 position is generally preferred for achieving α-selectivity.
Reaction Conditions: Optimization of temperature, reaction time, and solvent is crucial. Lower temperatures often favor the kinetic product and can improve stereoselectivity.[3]
Promoter System: The selection of an appropriate promoter or Lewis acid is critical. A balance must be struck between a promoter that is reactive enough to overcome steric hindrance but not so harsh that it causes decomposition.[1][4]
Troubleshooting Guide
Problem
Potential Cause
Troubleshooting Strategy
Low or No Product Formation
Insufficient activation of the glycosyl donor: The promoter may not be strong enough to activate the sterically hindered donor.
• Consider a more powerful promoter system (e.g., moving from a mild Lewis acid to a stronger one). • Ensure your promoter is fresh and anhydrous.[4]
Extreme steric hindrance: The combined bulk of the donor and acceptor is preventing the reaction.
• Increase the reaction temperature to provide more energy to overcome the activation barrier, but monitor for decomposition.[3] • Prolong the reaction time.[5] • If possible, use a less sterically demanding protecting group on the acceptor.
Moisture in the reaction: Glycosylation reactions are highly sensitive to water.
• Ensure all glassware is rigorously dried (flame- or oven-dried). • Use anhydrous solvents. • Add activated molecular sieves (e.g., 4 Å) to the reaction mixture.[4]
Poor α-selectivity (Formation of α/β mixtures)
Reaction conditions favor the thermodynamic product: Higher temperatures can lead to an equilibrium mixture of anomers.
• Lower the reaction temperature to favor kinetic control, which often favors the α-anomer.[3]
Solvent effects: The solvent can influence the stereochemical outcome.
• Experiment with different anhydrous solvents. Non-polar, non-coordinating solvents like dichloromethane (B109758) (DCM) are common starting points.[4]
Neighboring group participation: A participating protecting group at the C2 position (e.g., acetate, benzoate) will favor the formation of the 1,2-trans product (β-anomer).
• Use a non-participating protecting group at C2, such as a benzyl ether (Bn) or a silyl (B83357) ether.
Formation of Side Products
Decomposition of donor or acceptor: The promoter is too harsh, or the reaction temperature is too high.
• Reduce the amount of promoter used. • Switch to a milder activating system.[3] • Perform the reaction at a lower temperature.[4]
Orthoester formation: Occurs with participating protecting groups at C2.
• This is a strong indication of neighboring group participation. Switch to a non-participating group at C2.
Quantitative Data from Analogous Furanoside Glycosylations
The following table summarizes quantitative data from glycosylation reactions of structurally related furanosides. This data can serve as a useful reference for optimizing α-D-Altrofuranose glycosylation.
Note: N/A indicates data not available in the cited source.
Experimental Protocols
The following are generalized protocols adapted from methods for structurally related furanosides and should be optimized for specific α-D-Altrofuranose derivatives.
Protocol 1: Glycosylation using an α-D-Altrofuranosyl Thioglycoside Donor
This protocol describes a general procedure for the glycosylation of an acceptor using a protected α-D-Altrofuranosyl thioglycoside as the donor, activated by N-iodosuccinimide (NIS) and triflic acid (TfOH).[7]
To a flame-dried flask under an inert atmosphere (Argon or Nitrogen), add the protected α-D-Altrofuranosyl thioglycoside donor (1.5 eq) and the glycosyl acceptor (1.0 eq).
Add activated 4 Å molecular sieves.
Dissolve the reactants in anhydrous CH2Cl2.
Cool the reaction mixture to the desired temperature (typically between -40 °C and 0 °C).
In a separate flask, prepare a solution of NIS (1.5 eq) in anhydrous CH2Cl2.
Add the NIS solution to the reaction mixture dropwise.
After stirring for 10-15 minutes, add a catalytic amount of TfOH solution dropwise.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, quench the reaction by adding triethylamine.
Dilute the mixture with CH2Cl2 and filter through a pad of Celite®, washing with additional CH2Cl2.
Wash the combined organic filtrate sequentially with saturated aqueous Na2S2O3, saturated aqueous NaHCO3, and brine.
Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to obtain the desired glycoside.
Protocol 2: Glycosylation using an α-D-Altrofuranosyl Trichloroacetimidate Donor
This protocol outlines a general method for glycosylation using a protected α-D-Altrofuranosyl trichloroacetimidate donor, activated by a catalytic amount of a Lewis acid like trimethylsilyl (B98337)trifluoromethanesulfonate (B1224126) (TMSOTf).[7]
To a flame-dried flask under an inert atmosphere, add the protected α-D-Altrofuranosyl trichloroacetimidate donor (1.5 eq) and the glycosyl acceptor (1.0 eq).
Add activated 4 Å molecular sieves.
Dissolve the reactants in anhydrous CH2Cl2.
Cool the reaction mixture to -78 °C.
Add a catalytic amount of TMSOTf solution dropwise.
Allow the reaction to stir at -78 °C and monitor its progress by TLC. The reaction may be allowed to slowly warm to a higher temperature if necessary.
Upon completion, quench the reaction with a few drops of triethylamine or pyridine.
Allow the mixture to warm to room temperature, dilute with CH2Cl2, and filter through Celite®.
Wash the filtrate with saturated aqueous NaHCO3 and brine.
Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.
Purify the residue by silica gel column chromatography to yield the desired product.
Visualizations
Caption: General workflow for a chemical glycosylation reaction.
Caption: Troubleshooting decision tree for α-D-Altrofuranose glycosylation.
troubleshooting low yields in alpha-D-Altrofuranose synthesis
Welcome to the technical support center for the synthesis of α-D-Altrofuranose. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the synthesis of α-D-Altrofuranose. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this rare sugar.
Troubleshooting Guide
This guide addresses specific issues that may arise during the multi-step synthesis of α-D-Altrofuranose, particularly focusing on a common synthetic route starting from D-Glucose.
Issue 1: Low Yield in the Initial Protection Step
Question: I am getting a low yield of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose from D-glucose and acetone. What are the possible causes and solutions?
Answer: Low yields in this di-acetonide protection step are often due to incomplete reaction or degradation of the starting material. Here are some factors to consider:
Inadequate Catalysis: The reaction requires a suitable acid catalyst. While sulfuric acid is commonly used, other catalysts like iodine or ferric chloride can also be effective. Ensure the catalyst is fresh and used in the correct amount.
Reaction Conditions: The reaction is typically run at room temperature. Higher temperatures can lead to side product formation. Ensure adequate stirring to maintain a homogenous reaction mixture.
Water Content: Acetone and D-glucose should be as anhydrous as possible, as water can interfere with the reaction.
Reaction Time: While the reaction can be complete in a few hours, monitoring by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time.
Issue 2: Inefficient Oxidation of the 3-Hydroxyl Group
Question: The oxidation of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose to the corresponding 3-ulose is incomplete or results in side products. How can I improve this step?
Answer: This Swern oxidation or a similar procedure is a critical step. Incomplete oxidation or over-oxidation can significantly impact the overall yield.
Oxidizing Agent: Ensure the oxidizing agent (e.g., DMSO/acetic anhydride (B1165640) or PCC) is of high quality and used in the correct stoichiometry.
Temperature Control: These oxidations are often exothermic. Maintaining a low reaction temperature (e.g., -78 °C for Swern oxidation) is critical to prevent side reactions.
Anhydrous Conditions: All reagents and solvents must be strictly anhydrous, as water can quench the reaction.
Issue 3: Poor Stereoselectivity in the Reduction of the 3-Ulose
Question: The reduction of 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuran-3-ulose with sodium borohydride (B1222165) is not giving the desired D-allo configuration, leading to low yields of the precursor to D-altrose. What can I do?
Answer: The stereochemical outcome of this reduction is crucial. While the reduction of this specific intermediate tends to favor the D-allo isomer, the selectivity is not always high.
Reducing Agent: Sodium borohydride is a common choice. The use of bulkier reducing agents can sometimes improve stereoselectivity.
Temperature: Performing the reduction at low temperatures (e.g., 0 °C to -20 °C) can enhance the stereoselectivity.
Purification: Careful chromatographic separation of the resulting D-allo and D-gluco epimers is essential.
Issue 4: Inefficient Epimerization of D-Allose to D-Altrose
Question: I am attempting to epimerize a D-allose derivative to D-altrose, but the conversion is low. How can I drive the equilibrium towards the altrose form?
Answer: The epimerization of allose to altrose is an equilibrium-controlled process.[1]
Catalyst: Molybdate ions are effective catalysts for this epimerization in acidic aqueous solutions.[1]
Reaction Conditions: The reaction is typically heated to around 90°C. The equilibrium mixture contains approximately a 3:2 ratio of allose to altrose.[1]
Purification and Re-equilibration: D-Allose can be crystallized from the reaction mixture, and the remaining mother liquor, enriched in D-altrose, can be subjected to further epimerization to increase the overall yield.[1]
Issue 5: Difficulty in Purifying the Final α-D-Altrofuranose
Question: After deprotection, I am struggling to isolate pure α-D-Altrofuranose from the reaction mixture. What are the best purification strategies?
Answer: The purification of furanose sugars can be challenging due to the presence of anomers (α and β) and the potential for ring isomerization to the more stable pyranose form.
Chromatography: Preparative High-Performance Liquid Chromatography (HPLC) or specialized chromatography columns are often necessary for separating anomers.
Crystallization: If possible, induced crystallization can be a powerful purification technique. Seeding with a small crystal of the pure compound can be beneficial.
Derivatization: In some cases, derivatizing the anomeric mixture can facilitate separation, followed by the removal of the derivatizing group.
Frequently Asked Questions (FAQs)
Q1: What are the most common starting materials for the synthesis of D-Altrose?
A1: Due to its rarity, D-Altrose is typically synthesized from more abundant monosaccharides. The most common starting materials are D-Glucose and D-Ribose.[2]
Q2: Why are protecting groups necessary in the synthesis of α-D-Altrofuranose?
A2: Protecting groups are essential in carbohydrate chemistry to mask reactive hydroxyl groups and allow for selective reactions at specific positions. For example, the use of isopropylidene groups to protect the 1,2 and 5,6 hydroxyls of D-glucose allows for selective oxidation at the C-3 position.
Q3: What is the difference between the furanose and pyranose forms of altrose, and how can I favor the furanose form?
A3: Altrose, like other hexoses, can exist in cyclic furanose (5-membered ring) and pyranose (6-membered ring) forms. The pyranose form is generally more thermodynamically stable. To favor the furanose form, the synthesis is often carried out with protecting groups that lock the sugar in the furanose conformation, such as the 1,2:5,6-di-O-isopropylidene protecting group strategy starting from D-glucofuranose.
Q4: What are the key challenges in achieving a high yield of α-D-Altrofuranose?
A4: The primary challenges include:
Multiple Steps: The synthesis is a multi-step process, and yield losses accumulate at each stage.
Stereocontrol: Several steps require precise control of stereochemistry, particularly the reduction of the 3-ulose and any epimerization steps.
Purification: The separation of diastereomers and anomers can be difficult and lead to significant product loss.
Byproduct Formation: The potential for side reactions at each step can reduce the overall yield.
Technical Support Center: Enhancing the Stability of α-D-Altrofuranose Derivatives
Welcome to the technical support center for researchers, scientists, and drug development professionals working with α-D-Altrofuranose derivatives. This resource provides troubleshooting guides and frequently asked quest...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals working with α-D-Altrofuranose derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common stability challenges encountered during synthesis, purification, and handling of these compounds.
Frequently Asked Questions (FAQs)
Q1: Why are my α-D-Altrofuranose derivatives showing signs of degradation during purification?
A1: α-D-Altrofuranose derivatives, like many furanosides, are inherently less thermodynamically stable than their pyranose counterparts.[1][2] This instability can be exacerbated by several factors during purification:
Acidic Conditions: Standard silica (B1680970) gel chromatography can create a localized acidic environment, which can catalyze the hydrolysis of the furanosidic bond or lead to ring-opening.
Elevated Temperatures: Prolonged exposure to heat during solvent evaporation can promote degradation.
Presence of Water: Trace amounts of water in solvents can facilitate hydrolysis, especially in the presence of acid or base.
Q2: What are the common degradation pathways for α-D-Altrofuranose derivatives?
A2: The primary degradation pathway for furanosides is acid-catalyzed hydrolysis of the glycosidic bond. This process involves protonation of the glycosidic oxygen, followed by cleavage of the C1-O bond to form a resonance-stabilized oxocarbenium ion intermediate. This intermediate is then attacked by water to yield the hemiacetal, which can exist in equilibrium with the open-chain form. Under basic conditions, degradation can also occur, though typically at a slower rate for glycosides.
Q3: How can I improve the stability of my α-D-Altrofuranose derivatives during synthesis and storage?
A3: Several strategies can be employed to enhance stability:
Protecting Groups: The use of appropriate protecting groups on the hydroxyl moieties is crucial. Bulky protecting groups, such as silyl (B83357) ethers (e.g., TBDPS, TIPS), can provide steric hindrance that shields the furanose ring and the glycosidic bond from attack.[3] Benzoyl protecting groups have also been shown to stabilize the furanoside form through van der Waals interactions.[1][2][3]
Control of pH: Maintaining neutral or slightly basic conditions during workup and purification can prevent acid-catalyzed hydrolysis. The use of deactivated (neutral) silica or alumina (B75360) for chromatography is recommended.
Anhydrous Conditions: Employing anhydrous solvents and reagents throughout the synthesis and purification process will minimize water-driven degradation.
Low-Temperature Storage: Store purified derivatives at low temperatures (e.g., -20°C or -80°C) under an inert atmosphere (e.g., argon or nitrogen) to slow down potential degradation reactions.
Q4: What is the expected conformational behavior of α-D-Altrofuranose and how does it impact stability?
A4: Furanose rings are known for their conformational flexibility, existing in a dynamic equilibrium between multiple envelope and twist conformations.[4] The specific conformation of an α-D-Altrofuranose derivative will be influenced by the nature and stereochemistry of its substituents. Certain conformations may be more susceptible to degradation due to unfavorable steric interactions or electronic effects. Computational modeling and NMR analysis can provide insights into the predominant conformations and their relative stabilities.[4][5]
Troubleshooting Guides
Issue 1: Low Yield in the Synthesis of α-D-Altrofuranoside
Possible Cause
Troubleshooting Step
Degradation of the starting material or product
- Ensure all reactions are carried out under an inert atmosphere (argon or nitrogen).- Use anhydrous solvents and reagents.- Monitor the reaction temperature closely to avoid overheating.
Inefficient glycosylation reaction
- Optimize the choice of glycosyl donor and acceptor.- Screen different activating agents and reaction conditions (solvent, temperature, reaction time).
Side reactions
- Analyze the crude reaction mixture by TLC or LC-MS to identify major byproducts.- Adjust stoichiometry or reaction conditions to minimize the formation of side products.
Product loss during workup and purification
- Use a buffered aqueous solution (e.g., saturated sodium bicarbonate) during extraction to neutralize any acid.- Employ neutral purification media like deactivated silica gel or alumina.- Minimize the time the compound spends on the chromatography column.
Issue 2: Product Decomposition During Chromatographic Purification
Possible Cause
Troubleshooting Step
Acidic silica gel
- Use deactivated (neutral) silica gel or alumina for column chromatography.- Add a small amount of a neutralizer like triethylamine (B128534) (0.1-1%) to the eluent.
Prolonged contact time with stationary phase
- Optimize the solvent system for a faster elution of the product.- Consider using flash chromatography to reduce the purification time.
Presence of water in solvents
- Use freshly distilled or commercially available anhydrous solvents for chromatography.
Thermal instability
- Avoid heating the fractions during solvent evaporation. Use a rotary evaporator at room temperature or a gentle stream of inert gas.
Issue 3: Instability of the Purified α-D-Altrofuranose Derivative During Storage
Possible Cause
Troubleshooting Step
Hydrolysis due to atmospheric moisture
- Store the compound in a desiccator over a suitable drying agent.- For long-term storage, seal the compound in an amber vial under an inert atmosphere.
Photodegradation
- Store the compound in an amber vial or protect it from light.
Thermal degradation
- Store the compound at a low temperature (-20°C or -80°C).
General Protocol for Monitoring Derivative Stability by HPLC
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for quantifying the degradation of α-D-Altrofuranose derivatives over time.
Preparation of Stock Solution: Prepare a stock solution of the purified α-D-Altrofuranose derivative in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).
Stress Conditions: Aliquot the stock solution into several vials. Subject the vials to different stress conditions, such as:
Acidic: Add a solution of HCl or TFA to achieve a final concentration of 0.1 M.
Basic: Add a solution of NaOH to achieve a final concentration of 0.1 M.
Oxidative: Add a solution of H₂O₂ to achieve a final concentration of 3%.
Thermal: Incubate at an elevated temperature (e.g., 60°C).
Photolytic: Expose to UV light.
Time Points: At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each vial, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.
HPLC Analysis:
Column: A C18 reverse-phase column is commonly used.
Mobile Phase: A gradient of water and acetonitrile (both may contain 0.1% formic acid or trifluoroacetic acid for better peak shape) is a typical starting point.
Detection: UV detection at a suitable wavelength or a mass spectrometer (LC-MS) for identification of degradation products.
Data Analysis: Quantify the peak area of the parent compound at each time point to determine the percentage of degradation.
Visualizations
Caption: A generalized experimental workflow for the synthesis and handling of α-D-Altrofuranose derivatives, highlighting key stages where stability is critical.
Caption: A simplified diagram illustrating the acid-catalyzed hydrolysis pathway, a common mode of degradation for furanoside derivatives.
Technical Support Center: Anomerization Control in α-D-Altrofuranose Reactions
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling anomerization during chemical react...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling anomerization during chemical reactions involving α-D-Altrofuranose. The following information is curated to address specific experimental challenges and provide actionable solutions.
Troubleshooting Guide
This section addresses common problems encountered during the synthesis of α-D-Altrofuranosides, focusing on achieving high yields of the desired α-anomer.
Issue 1: Low or No Yield of the Desired Glycoside
Question: I am attempting a glycosylation reaction with an α-D-Altrofuranose donor, but I am observing a low yield of the desired product. What are the potential causes and how can I improve the yield?
Answer: Low yields in glycosylation reactions can arise from several factors, ranging from reactant stability to suboptimal reaction conditions. A systematic approach to troubleshooting this issue is outlined below.
Potential Cause: Donor/Acceptor Instability. Altrofuranose donors, like other furanosides, can be sensitive to acidic conditions, potentially leading to decomposition before glycosylation occurs.
Recommended Solution:
Verify the stability of your specific donor and acceptor under the reaction conditions independently.
Consider employing milder activation methods or protecting groups that enhance stability.
Potential Cause: Inefficient Donor Activation. The choice and effectiveness of the promoter are critical for successful glycosylation.
Recommended Solution:
For thioglycoside donors, a combination of N-iodosuccinimide (NIS) with a catalytic amount of a Lewis acid like trimethylsilyl (B98337) triflate (TMSOTf) is often effective.
Ensure all reagents, especially the promoter, are fresh and anhydrous.
The stoichiometry of the activator can be optimized; however, excessive amounts may lead to donor degradation.
Potential Cause: Suboptimal Reaction Conditions. Temperature and reaction time are critical parameters that significantly influence reaction efficiency.
Recommended Solution:
Glycosylation reactions are often highly sensitive to temperature. It is advisable to start at a low temperature (e.g., -78 °C or -40 °C) and gradually warm the reaction mixture.
Monitor the reaction progress closely using Thin Layer Chromatography (TLC) to identify the optimal reaction time and to check for the decomposition of starting materials.
Potential Cause: Presence of Moisture. Glycosylation reactions are highly susceptible to moisture, which can hydrolyze the glycosyl donor or the activator.
Recommended Solution:
Ensure all glassware is rigorously oven-dried before use.
Use anhydrous solvents. The inclusion of molecular sieves (e.g., 4 Å) is highly recommended to sequester any residual water.
Issue 2: Poor α-Selectivity (Formation of α/β Anomeric Mixtures)
Question: My glycosylation reaction is producing a significant amount of the β-anomer along with the desired α-anomer. How can I improve the stereoselectivity in favor of the α-D-Altrofuranoside?
Answer: Achieving high stereoselectivity is a common challenge in glycosylation chemistry. The formation of anomeric mixtures is often due to a competition between SN1 and SN2 reaction pathways at the anomeric center. Several factors can be manipulated to favor the α-anomer.
Potential Cause: Non-Participating C2-Protecting Group. The nature of the protecting group at the C2 position of the glycosyl donor plays a crucial role in directing the stereochemical outcome.
Recommended Solution:
Avoid using participating groups (e.g., acetyl, benzoyl) at the C2 position if the α-anomer is desired, as these groups typically favor the formation of 1,2-trans-glycosides (the β-anomer in the case of altrose).
Employ non-participating protecting groups, such as benzyl (B1604629) or silyl (B83357) ethers, at the C2 position to favor the formation of the 1,2-cis product (the α-anomer).
Potential Cause: Solvent Effects. The choice of solvent can significantly influence the anomeric ratio by affecting the stability of reaction intermediates.
Recommended Solution:
Ethereal solvents, such as diethyl ether or tetrahydrofuran, are known to promote the formation of α-glycosides through the "in situ anomerization" of the glycosyl donor.
For some sugars, polar aprotic solvents like dimethyl sulfoxide (B87167) (DMSO) have been shown to favor the furanose form, which can be a critical consideration for altrose which shows a strong preference for the furanose structure in DMSO.[1]
Potential Cause: Inappropriate Temperature. Reaction temperature can have a profound effect on the anomeric selectivity.
Recommended Solution:
Lowering the reaction temperature often enhances stereoselectivity. It is recommended to conduct the reaction at the lowest temperature that allows for a practical reaction rate.
Issue 3: Difficulty in Separating α and β Anomers
Question: I have obtained a mixture of α and β-D-Altrofuranosides, and I am finding it difficult to separate them by standard column chromatography. What strategies can I use to purify the desired α-anomer?
Answer: The separation of anomeric mixtures can be challenging due to their similar polarities.
Recommended Solution:
Advanced Chromatographic Techniques: Utilize preparative High-Performance Liquid Chromatography (HPLC) or specialized chromatography columns designed for isomer separation.
Derivatization: In some cases, derivatizing the anomeric mixture can alter the physical properties of the isomers, facilitating easier separation. The protecting groups can then be removed post-separation.
NMR Spectroscopy: Diffusion-Ordered NMR Spectroscopy (DOSY) has been shown to be effective in separating the signals of α- and β-anomers of other carbohydrates, which can aid in the analysis of the mixture.[2]
Frequently Asked Questions (FAQs)
Q1: Why is controlling anomerization important in the synthesis of α-D-Altrofuranosides?
A1: The stereochemistry at the anomeric carbon is critical as the α and β anomers of a glycoside can exhibit significantly different biological activities. For drug development and biological studies, obtaining a single, pure anomer is often a prerequisite.
Q2: What are the key factors that influence the α/β ratio in D-Altrofuranose glycosylations?
A2: The primary factors influencing the anomeric ratio are:
The nature of the protecting group at the C2 position of the glycosyl donor.
The choice of solvent.
The reaction temperature.
The type of glycosyl donor and promoter used.
Q3: How can I confirm the anomeric configuration of my synthesized D-Altrofuranoside?
A3: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the anomeric configuration.
¹H NMR: The coupling constant between the anomeric proton (H-1) and the H-2 proton (³JH1,H2) is indicative of their dihedral angle. For furanosides, this can be complex, but generally, a smaller coupling constant is observed for 1,2-cis relationships (α-anomer for altrose) compared to 1,2-trans relationships (β-anomer).
¹³C NMR: The chemical shift of the anomeric carbon (C-1) is also diagnostic. The precise chemical shift can differentiate between α and β configurations.[3]
Gated-decoupled ¹³C NMR: This technique allows for the determination of the one-bond C-H coupling constant (¹JC1,H1), which can reliably distinguish between anomers. An equatorial arrangement typically leads to a larger ¹JCH (~170 Hz) than an axial arrangement (~160 Hz).[4]
Q4: Does D-Altrose preferentially exist in the furanose form?
A4: Yes, D-Altrose shows a significant preference for the furanose ring structure, particularly in dimethyl sulfoxide (DMSO) as a solvent.[1] This is an important consideration when planning reactions with this sugar.
Data Presentation
The following tables summarize the expected influence of various experimental parameters on the anomeric selectivity of glycosylation reactions, with a focus on obtaining the α-anomer of D-Altrofuranosides.
Table 1: Influence of C2-Protecting Group on Anomeric Selectivity
C2-Protecting Group
Expected Predominant Anomer
Rationale
Benzyl (Bn), Silyl (e.g., TBS)
α (1,2-cis)
Non-participating; favors SN2-like attack or formation of an α-directing intermediate.
Acetyl (Ac), Benzoyl (Bz)
β (1,2-trans)
Neighboring group participation leads to the formation of a dioxolanium ion intermediate, which directs the incoming nucleophile to the β-face.
Table 2: General Influence of Solvent on Anomeric Selectivity
Solvent Type
Examples
Expected Effect on α-Selectivity
Rationale
Ethereal
Diethyl ether (Et₂O), Tetrahydrofuran (THF)
Increase
Promotes in situ anomerization to the more reactive α-donor.
Non-polar, Aprotic
Dichloromethane (DCM), Toluene
Variable
Outcome is highly dependent on other factors (donor, temperature).
Polar, Aprotic
Acetonitrile (MeCN), Dimethylformamide (DMF)
Decrease
Can favor SN1 pathways, leading to anomeric mixtures.
General Protocol for Stereoselective α-D-Altrofuranosylation
This protocol provides a general methodology for the glycosylation of an alcohol with an α-D-Altrofuranosyl donor. Note: This is a template, and optimization of stoichiometry, temperature, and reaction time is crucial for each specific substrate combination.
Preparation of Reactants:
Dissolve the glycosyl acceptor (1.0 eq.) and a 2-O-non-participating protected D-Altrofuranosyl donor (e.g., a thioglycoside, 1.2 eq.) in anhydrous diethyl ether under an inert atmosphere (Argon or Nitrogen).
Add freshly activated 4 Å molecular sieves and stir the mixture at room temperature for 30 minutes.
Reaction Initiation:
Cool the reaction mixture to -78 °C.
In a separate flask, dissolve the promoter (e.g., NIS, 1.5 eq.) in anhydrous diethyl ether.
To the promoter solution, add the activator (e.g., a catalytic amount of TMSOTf, 0.1 eq.).
Slowly add the promoter/activator solution to the stirring solution of the donor and acceptor via cannula.
Reaction Monitoring and Workup:
Monitor the reaction progress by TLC.
Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (B1220275) followed by a saturated aqueous solution of sodium bicarbonate.
Allow the mixture to warm to room temperature and dilute with an organic solvent (e.g., ethyl acetate).
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification:
Purify the crude product by silica (B1680970) gel column chromatography to isolate the desired α-D-Altrofuranoside.
Characterize the product by NMR spectroscopy to confirm the anomeric configuration and purity.
Mandatory Visualization
Caption: Workflow for optimizing α-selectivity in D-Altrofuranose glycosylation reactions.
Caption: Decision pathway for selecting key parameters to favor α-D-Altrofuranoside synthesis.
Technical Support Center: Synthesis of α-D-Altrofuranose
Welcome to the technical support center for the synthesis of α-D-Altrofuranose. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and fre...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the synthesis of α-D-Altrofuranose. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this rare sugar.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in synthesizing α-D-Altrofuranose?
A1: The synthesis of α-D-Altrofuranose presents several key challenges:
Stereochemical Control: D-Altrose is the C3 epimer of D-Mannose, requiring precise stereochemical control during synthesis to avoid the formation of other diastereomers.
Ring Size Selectivity: The furanose ring is generally less thermodynamically stable than the corresponding pyranose form for aldohexoses.[1][2][3] Reaction conditions must be carefully controlled to favor the formation and stabilization of the five-membered ring.
Anomeric Selectivity: Achieving a high yield of the α-anomer over the β-anomer can be difficult and is highly dependent on the glycosylation strategy and the protecting groups used.
Purification: The separation of the desired α-D-Altrofuranose from other isomers (anomers, diastereomers, and ring isomers) can be challenging due to their similar physical properties.[4]
Q2: Why is the pyranose form of D-Altrose often a major byproduct?
A2: The six-membered pyranose ring is generally more stable than the five-membered furanose ring due to reduced ring strain.[1][3] In solution, D-Altrose exists in equilibrium between its open-chain form and various cyclic isomers, with the pyranose forms typically being predominant.[5] To favor the furanose form, specific synthetic strategies, such as the use of particular protecting groups or solvent systems, are necessary.[6]
Q3: What is the role of protecting groups in the synthesis of α-D-Altrofuranose?
A3: Protecting groups are crucial for a successful synthesis of α-D-Altrofuranose.[7][8] They serve several functions:
Regioselectivity: They allow for the selective reaction of specific hydroxyl groups, preventing unwanted side reactions at other positions.
Stereocontrol: The choice of protecting group, particularly at the C2 position, can influence the stereochemical outcome of glycosylation reactions, helping to favor the desired α-anomer.
Ring Conformation: Certain protecting groups can lock the sugar in a conformation that favors the formation of the furanose ring. For example, forming an acetonide between adjacent hydroxyl groups can favor a furanose structure.
Solubility: They can modify the solubility of the sugar derivative, facilitating its handling and purification in organic solvents.
Q4: Can I convert a D-Altropyranose derivative to a D-Altrofuranose derivative?
A4: Yes, under certain conditions, a pyranoside can be converted into a furanoside. This is known as a pyranoside-into-furanoside (PIF) rearrangement.[9][10] This transformation is typically acid-catalyzed and may involve the formation of an intermediate that facilitates ring contraction.[10] The specific conditions for this rearrangement would need to be optimized for your particular D-Altropyranose derivative.
Troubleshooting Guides
This section addresses specific issues you may encounter during the synthesis of α-D-Altrofuranose.
Issue 1: Low Yield of the Desired Furanose Product and Predominance of the Pyranose Form
Potential Cause
Recommended Solution
Thermodynamic Equilibrium Favors Pyranose
The pyranose ring is generally more stable.[1][2][3] To overcome this, employ strategies that kinetically favor or thermodynamically stabilize the furanose form.
Inappropriate Solvent Polarity
Solvent polarity can influence the pyranose/furanose equilibrium. Experiment with different solvent systems. For some sugars, polar aprotic solvents like DMSO have been shown to favor the furanose form.[6]
Incorrect Protecting Group Strategy
The choice of protecting groups is critical. Consider using protecting groups that constrain the ring system, such as forming a 1,2:5,6-di-O-isopropylidene derivative, which locks the sugar in a furanose conformation.
Reaction Temperature Too High
Higher temperatures can favor the thermodynamically more stable pyranose product. Conduct the reaction at lower temperatures to favor the kinetically formed furanose product.
Issue 2: Formation of a Mixture of α and β Anomers
Potential Cause
Recommended Solution
Lack of Stereocontrol in Glycosylation
The choice of glycosyl donor, acceptor, and reaction conditions significantly impacts anomeric selectivity.
Participating Neighboring Group
A participating protecting group (e.g., an acetyl group) at the C2 position of the glycosyl donor will favor the formation of the 1,2-trans product (β-anomer). For the α-anomer (1,2-cis), a non-participating group (e.g., a benzyl (B1604629) ether) at C2 is generally preferred.
Reaction Mechanism
An SN1-type mechanism proceeding through an oxocarbenium ion intermediate can lead to a mixture of anomers. An SN2-type mechanism is more likely to result in a single anomer. The choice of solvent and promoter can influence the reaction pathway.
Anomerization
The product may be anomerizing under the reaction or workup conditions. Ensure that the conditions are not overly acidic or basic, which can catalyze anomerization.
Issue 3: Presence of Other Diastereomers (e.g., D-Mannose or D-Glucose derivatives)
Potential Cause
Recommended Solution
Epimerization at C2 or C3
D-Altrose is the C3 epimer of D-Mannose. Basic or acidic conditions can cause epimerization, especially at the α-carbon to a carbonyl group in an open-chain intermediate.[11]
Starting Material Purity
Ensure the purity of your starting materials. Contamination with other epimers will carry through the synthesis.
Non-Stereoselective Reduction/Oxidation Steps
If your synthesis involves reduction of a ketone or oxidation of an alcohol, ensure the reagents and conditions are highly stereoselective.
pH Control
Carefully control the pH throughout the synthesis, especially during deprotection steps. Use buffered solutions where necessary to avoid epimerization.
Quantitative Data Summary
The following table summarizes hypothetical yield data for the synthesis of a protected α-D-Altrofuranoside under different reaction conditions to illustrate the impact of key parameters.
Entry
Protecting Group at C2
Solvent
Temperature (°C)
Yield of Furanose (%)
α:β Ratio
Yield of Pyranose (%)
1
Acetyl (participating)
Dichloromethane
0
65
1:5
30
2
Benzyl (non-participating)
Dichloromethane
0
70
4:1
25
3
Benzyl (non-participating)
DMSO
0
85
5:1
10
4
Benzyl (non-participating)
DMSO
25
75
3:1
20
Experimental Protocols
Protocol 1: General Procedure for the Synthesis of a Protected D-Altrofuranoside via Fischer Glycosylation with Solvent Polarity Control
This protocol is a general guideline and may require optimization for specific substrates.
Dissolution: Dissolve D-Altrose in a mixture of methanol (B129727) and a polar aprotic solvent (e.g., DMSO). The ratio of the solvents is critical for controlling the furanose/pyranose selectivity.[6]
Acid Catalyst: Add a suitable acid catalyst (e.g., acetyl chloride or a sulfonic acid resin) to the solution at a controlled temperature (e.g., 0 °C).
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time and the ratio of furanoside to pyranoside products.
Neutralization: Upon completion, neutralize the reaction with a suitable base (e.g., triethylamine (B128534) or sodium bicarbonate).
Workup: Remove the solvent under reduced pressure. Extract the product into an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.
Purification: Purify the crude product by silica (B1680970) gel column chromatography to separate the desired α-D-Altrofuranoside from the β-anomer and the pyranoside byproducts.
Protocol 2: General Procedure for Mitigating Epimerization
pH Control: Maintain a neutral or slightly acidic pH during aqueous workups and extractions. Use buffered solutions if necessary.
Temperature Control: Perform reactions at the lowest temperature that allows for a reasonable reaction rate to minimize side reactions like epimerization.
Choice of Base/Acid: For steps requiring basic or acidic conditions (e.g., deprotection), use the mildest reagents possible and carefully control the reaction time. For example, use sodium bicarbonate instead of sodium hydroxide (B78521) where feasible.
Inert Atmosphere: For sensitive reactions, conduct the synthesis under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, which can sometimes lead to degradation and subsequent side reactions.
Visualizations
Caption: Synthetic pathway and major side reactions for α-D-Altrofuranose.
Caption: Troubleshooting workflow for α-D-Altrofuranose synthesis issues.
optimization of reaction conditions for alpha-D-Altrofuranosylation
Welcome to the technical support center for the optimization of reaction conditions for α-D-Altrofuranosylation. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers,...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the optimization of reaction conditions for α-D-Altrofuranosylation. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this specific glycosylation reaction.
Frequently Asked Questions (FAQs)
Q1: What are the most critical factors influencing the stereoselectivity of α-D-Altrofuranosylation?
A1: The stereochemical outcome of α-D-Altrofuranosylation is a delicate balance of several factors. The most critical include the choice of glycosyl donor and its protecting groups, the nature of the solvent, the type of activator or catalyst used, and the reaction temperature. For furanosides, achieving high stereoselectivity can be particularly challenging due to the flexibility of the five-membered ring.[1][2]
Q2: How does the choice of glycosyl donor affect the reaction outcome?
A2: The glycosyl donor, which contains a leaving group at the anomeric position, significantly impacts reactivity and stereoselectivity.[1] Common donors like thioglycosides, trichloroacetimidates, and glycosyl halides exhibit different reactivities. The protecting groups on the donor also play a crucial role, with some groups potentially participating in the reaction to influence the stereochemical outcome.[2]
Q3: What is the role of the activator in this reaction?
A3: The activator is essential for initiating the glycosylation by activating the leaving group at the anomeric center of the donor.[1] The choice of activator, often a Lewis acid like trimethylsilyl (B98337)trifluoromethanesulfonate (B1224126) (TMSOTf), can influence the reaction mechanism and, consequently, the stereoselectivity of the glycosidic bond formation.[1]
Q4: Can reaction temperature be used to control the α/β selectivity?
A4: Yes, temperature is a critical parameter for controlling selectivity. Lowering the reaction temperature, for instance to -78 °C, can help to limit the decomposition of starting materials and improve the reaction yield and selectivity.[3] It is often beneficial to start at a low temperature and slowly warm the reaction if necessary while monitoring its progress.[1]
Troubleshooting Guide
Issue
Potential Cause
Troubleshooting Steps
Low Yield of Glycosylated Product
1. Incomplete reaction. 2. Decomposition of starting materials or product. 3. Suboptimal activator/promoter concentration. 4. Inefficient work-up procedure.
1. Monitor the reaction closely using TLC. If the reaction stalls, consider slowly warming it to a higher temperature.[1] 2. Lower the reaction temperature to minimize decomposition.[3] Ensure all reagents and solvents are anhydrous. 3. Titrate the amount of activator to find the optimal concentration. 4. During work-up, use multiple extractions and consider adding brine to the aqueous layer to improve product recovery.[4]
1. Employ conditions that favor an SN2-like mechanism, such as using a donor with a participating group at C-2 if the trans-product is desired, or using specific catalysts that promote inversion of stereochemistry.[5][6] 2. Screen different solvents. Less polar, non-coordinating solvents like dichloromethane (B109758) or toluene (B28343) may favor the desired α-product. 3. Ensure the purity and anomeric configuration of the glycosyl donor before starting the reaction.[5]
Formation of Multiple Byproducts
1. Over-activation of the donor. 2. Side reactions of protecting groups. 3. Presence of moisture.
1. Reduce the amount of activator or add it dropwise at a low temperature.[1] 2. Choose robust protecting groups that are stable under the reaction conditions. 3. Use flame-dried glassware and anhydrous solvents. The use of molecular sieves is also recommended.[1]
To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the protected α-D-altrofuranosyl trichloroacetimidate donor (1.5 equivalents) and the glycosyl acceptor (1.0 equivalent).
Add activated 4 Å molecular sieves.
Dissolve the reactants in anhydrous dichloromethane (CH₂Cl₂).
Cool the reaction mixture to -78 °C.
Add a catalytic amount of trimethylsilyl trifluoromethanesulfonate (TMSOTf) solution dropwise.
Allow the reaction to stir at -78 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction may be allowed to slowly warm to a higher temperature if necessary.
Upon completion, quench the reaction with a few drops of triethylamine (B128534) or pyridine.
Dilute the mixture with CH₂Cl₂ and filter through a pad of Celite®, washing with additional CH₂Cl₂.
Wash the combined organic filtrate sequentially with saturated aqueous NaHCO₃ and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica (B1680970) gel column chromatography to obtain the desired glycoside.[1]
Data Presentation
Table 1: Optimization of Solvent for α-D-Altrofuranosylation
Entry
Solvent
Temperature (°C)
Yield (%)
α:β Ratio
1
Dichloromethane (CH₂Cl₂)
-78
75
5:1
2
Toluene
-78
68
7:1
3
Acetonitrile (MeCN)
-78
55
3:1
4
Tetrahydrofuran (THF)
-78
61
2:1
5
Dioxane
-78
52
4:1
6
Methanol
-78
Decomposition
-
Note: This data is illustrative and based on general trends in glycosylation reactions.[3]
Table 2: Optimization of Reaction Temperature
Entry
Solvent
Temperature (°C)
Time (h)
Yield (%)
α:β Ratio
1
Toluene
-78
4
68
7:1
2
Toluene
-40
2
72
5:1
3
Toluene
0
1
82
3:1
4
Toluene
Room Temp.
0.5
65
1:1
Note: This data is illustrative and based on general trends in glycosylation reactions.[3]
Visualizations
Caption: General workflow for α-D-Altrofuranosylation.
Caption: Key factors influencing the stereochemical outcome.
Technical Support Center: Selective Protection of Hydroxyl Groups in α-D-Altrofuranose
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) for the selective prot...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) for the selective protection of hydroxyl groups in α-D-Altrofuranose, a crucial step in the synthesis of complex carbohydrates and glycoconjugates.
Troubleshooting Guides
This section addresses specific issues that may be encountered during the selective protection of α-D-Altrofuranose, offering potential causes and actionable solutions.
Issue
Potential Causes
Recommended Solutions
Low yield of the desired selectively protected product
- Non-optimal reaction conditions: Incorrect temperature, solvent, or reaction time can lead to incomplete reactions or degradation of the starting material. - Steric hindrance: The unique stereochemistry of altrose may hinder the approach of bulky protecting groups to the target hydroxyl group. - Reagent quality: Impure reagents or solvents can interfere with the reaction.
- Optimize reaction conditions: Systematically vary the temperature, solvent polarity, and reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC). - Choose a less bulky protecting group: If steric hindrance is suspected, consider using a smaller protecting group. For silylation, trimethylsilyl (B98337) (TMS) is less bulky than tert-butyldimethylsilyl (TBS). - Ensure high-purity reagents: Use freshly distilled solvents and high-purity reagents.
Formation of multiple products (over- or under-protection)
- Similar reactivity of hydroxyl groups: The hydroxyl groups at C2, C3, and C5 are all secondary and may have similar reactivity, leading to a mixture of products. - Incorrect stoichiometry of the protecting agent: Using too much of the protecting agent can lead to over-protection, while too little can result in incomplete protection.
- Utilize kinetic control: At lower temperatures, the most reactive hydroxyl group will react preferentially. - Stepwise protection strategy: Protect the most reactive hydroxyl group first (typically the primary C6-OH), purify the product, and then proceed to protect the next desired group. - Careful control of stoichiometry: Add the protecting agent dropwise and monitor the reaction closely by TLC to stop it at the desired point.
Difficulty in purifying the desired product
- Similar polarity of products: The desired product and byproducts may have very similar polarities, making separation by column chromatography challenging. - Formation of anomeric mixtures: If the anomeric hydroxyl group is unprotected, it can lead to the formation of α and β anomers, complicating purification.
- Derivative formation: Consider derivatizing the crude mixture to alter the polarity of the components, facilitating separation. The derivatives can be removed after purification. - Alternative purification techniques: Explore other purification methods such as preparative TLC or crystallization. - Protect the anomeric hydroxyl first: If working with the free sugar, consider protecting the anomeric hydroxyl group early in the synthetic route to prevent anomerization.
Unintended deprotection during subsequent reaction steps
- Protecting group lability: The chosen protecting group may not be stable to the conditions of the next reaction step.
- Orthogonal protection strategy: Use protecting groups that can be removed under different conditions. For example, a silyl (B83357) ether (removed by fluoride) and a benzyl (B1604629) ether (removed by hydrogenolysis) are orthogonal.
Frequently Asked Questions (FAQs)
Q1: What is the general order of reactivity for the hydroxyl groups in α-D-Altrofuranose?
A1: While specific reactivity can be influenced by reaction conditions, a general trend can be predicted based on steric accessibility and electronic effects. The primary hydroxyl group at C6 is generally the most reactive due to less steric hindrance. The anomeric hydroxyl at C1 is also highly reactive due to its hemiacetal nature. The secondary hydroxyls at C2, C3, and C5 exhibit more nuanced reactivity that depends on their local stereoelectronic environment.
Q2: How can I selectively protect the primary hydroxyl group (C6-OH)?
A2: Selective protection of the primary C6-OH can be achieved by using bulky silyl ether protecting groups, such as tert-butyldimethylsilyl (TBDMS) or tert-butyldiphenylsilyl (TBDPS) chloride, in the presence of a base like imidazole (B134444) in an aprotic solvent like DMF. The steric bulk of these reagents favors reaction at the less hindered primary position.
Q3: Is it possible to form a 1,2:5,6-di-O-isopropylidene derivative of α-D-Altrofuranose?
A3: The formation of a 1,2:5,6-di-O-isopropylidene derivative is common for sugars like glucose and mannose where the C5 and C6 hydroxyls, and the C1 and C2 hydroxyls, can readily form five-membered rings with acetone (B3395972). For altrose, the stereochemistry at C3 and C4 may influence the stability and ease of formation of these di-acetals. While challenging, similar strategies to those used for its epimers, like D-allose, could be adapted. This typically involves reacting the sugar with acetone or 2,2-dimethoxypropane (B42991) in the presence of an acid catalyst.
Q4: Which protecting group strategy is best for achieving selective modification at the C3 position?
A4: To selectively modify the C3-OH, a multi-step strategy is usually required. A common approach is to first protect the C1, C2, C5, and C6 hydroxyls. For example, one could first form a 1,2-O-isopropylidene acetal (B89532), then selectively protect the primary C6-OH with a silyl ether. The remaining C3 and C5 hydroxyls can then be differentiated, although this can be challenging. An alternative is to form a 1,2:5,6-di-O-isopropylidene derivative, if possible, which would leave only the C3-OH free for modification.
Q5: What are the best conditions for removing a benzyl ether protecting group without affecting other protecting groups?
A5: Benzyl (Bn) ethers are typically removed by catalytic hydrogenolysis (e.g., using H₂ gas and a palladium on carbon catalyst). This method is generally mild and orthogonal to many other protecting groups like silyl ethers and acetals, which are stable under these conditions.
Key Experimental Protocols
Protocol 1: Selective Silylation of the Primary C6-Hydroxyl Group
This protocol describes the selective protection of the primary hydroxyl group at the C6 position of a 1,2-O-isopropylidene-α-D-altrofuranose derivative.
Filter the mixture and concentrate the filtrate under reduced pressure.
Purify the resulting syrup by silica gel column chromatography.
Visualizing Protection Strategies
To aid in experimental design, the following diagrams illustrate key concepts in the selective protection of α-D-Altrofuranose.
Caption: General workflow for the selective protection of α-D-Altrofuranose.
Caption: Concept of orthogonal protection for selective modifications.
Reference Data & Comparative Studies
Validation
Comparative Analysis of α-D-Altrofuranose vs. β-D-Altrofuranose Stability: A Methodological Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for the comparative analysis of the thermodynamic stability of α-D-Altrofuranose and β-D-Altrofuranose. Due to...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive framework for the comparative analysis of the thermodynamic stability of α-D-Altrofuranose and β-D-Altrofuranose. Due to the limited availability of direct experimental quantitative data in the current literature for the specific anomeric equilibrium of D-Altrofuranose, this document focuses on detailing the established experimental and computational protocols required to determine their relative stabilities.
Introduction
D-Altrose, an aldohexose, is known to exhibit a significant population of furanose forms in solution, a characteristic that is particularly pronounced in solvents like dimethyl sulfoxide.[1][2] The five-membered furanose ring's conformational flexibility is a key determinant of the biological activity of many carbohydrates and nucleosides. The stability of the α and β anomers of D-Altrofuranose is governed by a delicate interplay of stereoelectronic factors, including the anomeric effect, steric hindrance, and solvation effects. An accurate understanding of the relative stability of these anomers is crucial for applications in medicinal chemistry and drug design, where precise three-dimensional structures are paramount.
Data Presentation
Anomer
Method
Solvent
Relative Energy (kcal/mol)
Equilibrium Population (%)
α-D-Altrofuranose
DFT (e.g., B3LYP/6-31G(d))
In vacuo
Value
Value
β-D-Altrofuranose
DFT (e.g., B3LYP/6-31G(d))
In vacuo
Value
Value
α-D-Altrofuranose
DFT with solvent model
(e.g., D₂O)
Value
Value
β-D-Altrofuranose
DFT with solvent model
(e.g., D₂O)
Value
Value
α-D-Altrofuranose
NMR Spectroscopy
D₂O
-
Value
β-D-Altrofuranose
NMR Spectroscopy
D₂O
-
Value
Experimental and Computational Methodologies
A robust analysis of the relative stability of furanose anomers is best achieved through a synergistic approach combining experimental techniques and computational modeling.
Experimental Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the quantitative analysis of the anomeric composition of sugars at equilibrium in solution.
1. Sample Preparation:
Dissolve a known quantity (typically 5-10 mg) of D-Altrose in a deuterated solvent (e.g., D₂O, DMSO-d₆).
Allow the solution to equilibrate for a sufficient period (this can range from hours to days, and should be monitored by acquiring spectra at different time points until no further changes are observed).
2. NMR Data Acquisition:
Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher).
Acquire a high-resolution one-dimensional ¹H NMR spectrum.
To aid in signal assignment, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) should be performed.
3. Data Analysis:
Identify the signals corresponding to the anomeric protons (H-1) of the α-D-Altrofuranose and β-D-Altrofuranose anomers. These signals will have distinct chemical shifts and coupling constants.
Integrate the areas of the anomeric proton signals for each anomer. The relative integral values are directly proportional to the molar ratio of the anomers in the equilibrium mixture.
The equilibrium constant (K_eq) can be calculated as the ratio of the integrals ([β]/[α]).
The difference in Gibbs free energy (ΔG°) between the anomers at the experimental temperature can then be calculated using the equation: ΔG° = -RT ln(K_eq), where R is the gas constant and T is the temperature in Kelvin.
Computational Protocol: Density Functional Theory (DFT) Calculations
Computational chemistry provides a theoretical framework to calculate the relative thermodynamic stabilities of sugar anomers.
1. Model Building:
Construct three-dimensional models of the α-D-Altrofuranose and β-D-Altrofuranose anomers using molecular modeling software.
2. Conformational Search:
Perform a systematic conformational search for each anomer to identify the lowest energy conformers (puckering of the furanose ring). This is a critical step as the overall stability is a Boltzmann-weighted average of the stabilities of all accessible conformations.
3. Geometry Optimization and Frequency Calculation:
For each identified low-energy conformer, perform geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d) or a more advanced functional and basis set for higher accuracy).
Perform frequency calculations on the optimized geometries to confirm that they are true minima (no imaginary frequencies) and to obtain thermochemical data such as zero-point vibrational energies and thermal corrections to the Gibbs free energy.
4. Solvation Modeling:
To simulate the effect of a solvent, single-point energy calculations can be performed on the gas-phase optimized geometries using a continuum solvation model (e.g., PCM, SMD). For higher accuracy, geometry optimizations can be performed entirely within the solvent model.
5. Relative Energy Calculation:
The relative stability of the α and β anomers is determined by comparing their calculated Gibbs free energies. The anomer with the lower free energy is the more stable one.
Visualization of the Comparative Analysis Workflow
The following diagram illustrates the logical workflow for a comprehensive comparative analysis of the stability of α-D-Altrofuranose and β-D-Altrofuranose.
Caption: Workflow for the comparative stability analysis of D-Altrofuranose anomers.
Navigating the Furanose Maze: A Comparative Guide to the Structural Validation of α-D-Altrofuranose using NMR Spectroscopy
For researchers, scientists, and drug development professionals, the precise structural elucidation of carbohydrate isomers is a critical yet often challenging task. This guide provides a comprehensive comparison of Nucl...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the precise structural elucidation of carbohydrate isomers is a critical yet often challenging task. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the structural validation of α-D-Altrofuranose, utilizing α-D-Glucofuranose as a readily available analytical standard for comparative purposes.
Predicted vs. Known: A Spectral Comparison
The structural difference between α-D-Altrofuranose and α-D-Glucofuranose lies in the stereochemistry at the C3 position. This inversion of the hydroxyl group is expected to induce noticeable changes in the chemical shifts and coupling constants of the neighboring protons and carbons. The following table summarizes the experimentally determined NMR data for α-D-Glucofuranose[1] and provides predicted values for α-D-Altrofuranose based on established stereochemical effects in furanose rings.
Atom
α-D-Glucofuranose (Experimental)
α-D-Altrofuranose (Predicted)
Expected Differences
¹H Chemical Shifts (ppm)
H-1
5.49
~5.5
The anomeric proton in α-furanoses typically appears downfield.[2] Minimal change is expected as the C3-epimerization is relatively distant.
H-2
4.31
~4.4-4.5
Deshielding effect due to the change in the C3-OH orientation.
H-3
4.29
~4.1-4.2
Shielding effect due to the altered spatial relationship with adjacent protons and hydroxyl groups.
H-4
4.14
~4.2-4.3
Minor deshielding may occur due to conformational adjustments.
H-5
4.09
~4.1
Minimal change expected.
H-6a
3.82
~3.8
Minimal change expected.
H-6b
3.75
~3.7
Minimal change expected.
¹³C Chemical Shifts (ppm)
C-1
97.4
~97-98
The anomeric carbon chemical shift is characteristic of the α-anomer.
C-2
77.2
~76-77
Shielding effect from the C3-OH inversion.
C-3
75.9
~74-75
Significant shielding due to the change in stereochemistry.
C-4
82.3
~81-82
Minor shielding effect.
C-5
71.5
~71-72
Minimal change expected.
C-6
64.1
~64
Minimal change expected.
³J(H,H) Coupling Constants (Hz)
J(H1,H2)
4.4
~3-5
Typical range for a cis relationship in α-furanoses.[2]
J(H2,H3)
1.1
~4-6
Expected to increase due to a change in the dihedral angle from near 90° to a more eclipsed or staggered conformation.
J(H3,H4)
3.9
~6-8
Expected to increase due to a change in the dihedral angle.
J(H4,H5)
6.8
~6-7
Minor change expected.
The Experimental Blueprint: Protocols for Structural Validation
A definitive structural assignment of α-D-Altrofuranose requires a suite of 1D and 2D NMR experiments. The following protocols are based on established methodologies for carbohydrate analysis.[3][4][5]
Internal Standard: A small amount of a suitable internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) or acetone, can be added for chemical shift referencing.
Procedure: Dissolve the sample in D₂O in a 5 mm NMR tube. Ensure complete dissolution. The sample may need to be lyophilized from D₂O a few times to exchange all labile protons with deuterium.
NMR Data Acquisition
All spectra should be acquired on a high-field NMR spectrometer (≥ 500 MHz) at a constant temperature (e.g., 298 K).
¹H NMR: A standard 1D proton spectrum is acquired to observe the chemical shifts, multiplicities, and coupling constants of all non-exchangeable protons.
¹³C NMR: A proton-decoupled 1D carbon spectrum is acquired to determine the chemical shifts of all carbon atoms. A DEPT-135 experiment can be used to differentiate between CH, CH₂, and CH₃ groups.
2D COSY (Correlation Spectroscopy): This experiment identifies scalar-coupled protons, revealing the H-H connectivity within the furanose ring and the side chain.
2D TOCSY (Total Correlation Spectroscopy): TOCSY establishes correlations between all protons within a spin system, which is particularly useful for assigning overlapping signals.
2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, providing unambiguous C-H assignments.
2D HMBC (Heteronuclear Multiple Bond Correlation): HMBC reveals correlations between protons and carbons that are two or three bonds apart, which is crucial for confirming the overall carbon framework and identifying long-range connectivities.
2D NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY identifies protons that are close in space, providing information about the stereochemistry and conformation of the furanose ring. For α-D-Altrofuranose, key NOEs would be expected between H1 and H2, and between protons on the same face of the furanose ring.
A Logical Workflow for Structural Validation
The process of validating the structure of α-D-Altrofuranose using NMR follows a systematic workflow, starting from basic 1D experiments and progressing to more complex 2D correlations to build a complete picture of the molecule's connectivity and stereochemistry.
NMR-based structural validation workflow for furanose sugars.
Conclusion
The structural validation of α-D-Altrofuranose, while challenging due to the lack of published reference data, is readily achievable through a systematic application of modern NMR spectroscopy techniques. By comparing the expected spectral features with those of a known epimer, α-D-Glucofuranose, and by employing a comprehensive suite of 1D and 2D NMR experiments, researchers can confidently elucidate the complete structure and stereochemistry of this furanose sugar. The detailed protocols and logical workflow presented in this guide provide a clear and actionable framework for scientists engaged in carbohydrate research and drug development.
X-ray Crystallography of alpha-D-Altrofuranose Derivatives: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide aims to provide a comparative overview of the X-ray crystallography of alpha-D-Altrofuranose derivatives. Due to a notable scarcity of publicly a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide aims to provide a comparative overview of the X-ray crystallography of alpha-D-Altrofuranose derivatives. Due to a notable scarcity of publicly available crystallographic data for this specific class of compounds, a direct quantitative comparison is not feasible at this time. Extensive searches of chemical and crystallographic databases did not yield sufficient data on two or more distinct alpha-D-Altrofuranose derivatives with published crystal structures to construct a meaningful comparative analysis.
While the parent alpha-D-Altrofuranose is a known entity, its derivatives have not been as extensively characterized by X-ray diffraction, or at least, the results are not widely disseminated in accessible literature. This presents a significant gap in the structural understanding of this particular family of furanoses.
This guide will, therefore, focus on providing a foundational understanding of the methodologies involved in the X-ray crystallography of carbohydrate derivatives, which would be directly applicable to the study of alpha-D-Altrofuranose derivatives.
Experimental Protocols
The following sections detail the generalized experimental workflow for the synthesis, crystallization, and X-ray diffraction analysis of a hypothetical alpha-D-Altrofuranose derivative. These protocols are based on standard techniques in carbohydrate chemistry and crystallography.
Synthesis of a Protected alpha-D-Altrofuranose Derivative
A common strategy in carbohydrate chemistry is to use protecting groups to selectively modify specific hydroxyl groups. A plausible synthetic route to an alpha-D-Altrofuranose derivative suitable for crystallization might involve the protection of hydroxyl groups to yield a more rigid and crystalline compound.
Example Synthetic Step: Benzoylation
Dissolution: Dissolve alpha-D-Altrofuranose in a suitable solvent such as pyridine.
Acylation: Add benzoyl chloride dropwise to the solution at 0°C.
Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.
Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., dichloromethane).
Purification: Purify the resulting benzoylated derivative by column chromatography on silica (B1680970) gel.
Crystallization
Obtaining high-quality single crystals is a critical and often challenging step.
Solvent Selection: Screen various solvents and solvent systems to find a suitable one in which the compound has moderate solubility.
Slow Evaporation: Prepare a saturated solution of the purified compound in the chosen solvent in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks.
Vapor Diffusion:
Hanging Drop: Place a small drop of the concentrated solution of the compound on a siliconized glass coverslip. Invert the coverslip over a well containing a reservoir of a solvent in which the compound is less soluble.
Sitting Drop: Place a small drop of the concentrated solution in a microbridge within a sealed well containing a reservoir of a less soluble solvent.
Crystal Harvesting: Once suitable crystals have formed, carefully harvest them using a cryoloop.
X-ray Data Collection and Structure Determination
Mounting: Mount the harvested crystal on a goniometer head in the X-ray diffractometer.
Data Collection: Cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage. Collect diffraction data by rotating the crystal in a monochromatic X-ray beam.
Data Processing: Integrate the diffraction images to determine the intensities and positions of the Bragg reflections.
Structure Solution: Use direct methods or Patterson methods to solve the phase problem and generate an initial electron density map.
Structure Refinement: Build a molecular model into the electron density map and refine the atomic coordinates and displacement parameters against the experimental data.
Data Presentation
As no specific experimental data for multiple alpha-D-Altrofuranose derivatives could be located, the following table is a template illustrating how such data would be presented for comparative purposes.
Parameter
Derivative A (Hypothetical)
Derivative B (Hypothetical)
Chemical Formula
C_x_H_y_O_z_
C_a_H_b_O_c_
Molecular Weight
Crystal System
Space Group
Unit Cell Dimensions
a (Å)
b (Å)
c (Å)
α (°)
90
90
β (°)
γ (°)
90
90
Volume (ų)
Z
Calculated Density (g/cm³)
R-factor
Final R indices [I>2σ(I)]
Mandatory Visualization
The logical workflow for the structural analysis of a novel alpha-D-Altrofuranose derivative via X-ray crystallography is depicted below.
Caption: Logical workflow for the X-ray crystallographic analysis of a novel compound.
Comparative
A Comparative Analysis of the Reactivity of Altrofuranose and Altropyranose
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the chemical reactivity of altrofuranose and altropyranose, the five- and six-membered cyclic hemiacetals of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the chemical reactivity of altrofuranose and altropyranose, the five- and six-membered cyclic hemiacetals of the aldohexose altrose. Understanding the distinct reactivity profiles of these isomers is crucial for their application in glycochemistry, drug design, and the synthesis of biologically active molecules. This comparison is supported by available experimental data and established principles of carbohydrate chemistry.
Core Structural and Conformational Differences
Altrose, a C-3 epimer of mannose, can exist in solution as an equilibrium mixture of its open-chain aldehyde form and its cyclic furanose (five-membered ring) and pyranose (six-membered ring) forms.[1] The distribution and conformation of these isomers are dictated by thermodynamic and steric factors, which in turn govern their reactivity.
The pyranose form is generally more thermodynamically stable than the furanose form for most aldohexoses due to lower ring strain.[2] However, D-altrose is noted for the conformational flexibility of its pyranose ring. Unlike more rigid pyranosides, derivatives of altropyranose often exist as a mixture of multiple conformations.[1][3] For instance, studies on O-(D-altropyranosyl) trichloroacetimidates have shown that the α-anomer predominantly adopts a 4C1 chair conformation, whereas the β-anomer exists in a dynamic equilibrium between the 4C1 and 1C4 chair forms.[3] This conformational heterogeneity is a key determinant of its reactivity.
While data on the equilibrium of unsubstituted altrose is limited, studies on derivatized altrose, such as 2,3-di-O-methyl-D-altrose, have shown a significant preference for the furanose form (up to 80%) in dimethyl sulfoxide (B87167) (DMSO).[4][5] This suggests that under certain conditions, particularly in less polar solvents or with specific substitution patterns, the furanose isomer can be a major species, influencing the overall reactivity of the system.
Logical Relationship: Ring Formation Equilibrium
Caption: Equilibrium between the open-chain and cyclic forms of altrose.
Comparative Reactivity Analysis
The structural and conformational differences between altrofuranose and altropyranose lead to distinct reactivity profiles in key chemical transformations.
Glycosylation Reactions
Glycosylation is a cornerstone of carbohydrate chemistry. The reactivity of a glycosyl donor is heavily influenced by the stability of the ring and the nature of the leaving group at the anomeric center.
Altrofuranosides: As glycosyl donors, furanosides are generally more reactive than their pyranoside counterparts. This is attributed to the higher ring strain of the five-membered ring, which is relieved upon formation of the intermediate oxocarbenium ion. The resulting glycosidic bonds are also more labile.
Altropyranosides: The reactivity of altropyranosyl donors is more complex due to their conformational flexibility. The distribution between the 4C1 and 1C4 conformations, and the orientation (axial vs. equatorial) of the anomeric leaving group in each, will dictate the reaction pathway and stereochemical outcome. For example, an axial leaving group is typically more readily displaced.
Hydrolysis of Glycosides
The stability of the glycosidic bond towards acid-catalyzed hydrolysis is a critical parameter.
Altrofuranosides: Furanosides undergo acid-catalyzed hydrolysis at a significantly faster rate than pyranosides. This accelerated cleavage is again due to the inherent strain of the five-membered ring, which lowers the activation energy for the formation of the transition state leading to the oxocarbenium ion.
Altropyranosides: The hydrolysis of altropyranosides is considerably slower. The relative stability of the six-membered chair conformations makes the glycosidic linkage more resistant to cleavage.
Oxidative Cleavage
Periodate (B1199274) oxidation, which cleaves the bond between carbons bearing vicinal diols, is a classic method for structural elucidation of carbohydrates.
Altrofuranose: In its furanose form, altrose presents specific vicinal diol arrangements that are susceptible to periodate cleavage. The rate of oxidation can provide insights into the ring conformation, as cis-diols generally react faster than trans-diols.[6]
Altropyranose: The rigid chair conformations of altropyranose also present vicinal diols. The rate of oxidation will depend on the relative orientation of these hydroxyl groups (axial/equatorial), which can influence the formation of the cyclic periodate ester intermediate.
Borate Complexation
Boronic acids and borates form reversible covalent complexes with diols, a reaction that is highly dependent on the geometry of the hydroxyl groups.
Altrofuranose: The furanose ring can present cis-vicinal diols, which are highly favorable for forming stable five-membered cyclic boronate esters.[7] The extent of complexation can be used to quantify the population of the furanose isomer in solution.
Altropyranose: In the altropyranose form, the formation of stable boronate esters is less likely unless there is a favorable arrangement of cis-diols, which is not the case in the common chair conformations of altrose.
Data Presentation
Table 1: Conformational and Equilibrium Data for Altrose Derivatives
Rate is sensitive to the stereochemistry of vicinal diols.
Borate Complexation
Favorable
Less Favorable
Furanose ring can present cis-diols suitable for complexation.
Experimental Protocols
The following are generalized protocols that can be adapted to experimentally compare the reactivity of altrofuranose and altropyranose derivatives.
Protocol 1: Competitive Glycosylation
This experiment aims to compare the relative reactivity of an altrofuranosyl and an altropyranosyl donor.
Preparation of Donors: Synthesize the desired altrofuranosyl and altropyranosyl donors (e.g., trichloroacetimidates or thioglycosides) with identical protecting groups.
Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve equimolar amounts of the furanosyl donor, the pyranosyl donor, and a limiting amount (e.g., 0.5 equivalents) of a glycosyl acceptor in an appropriate anhydrous solvent (e.g., dichloromethane).
Initiation: Cool the reaction mixture to the desired temperature (e.g., -40 °C) and add a catalytic amount of a suitable promoter (e.g., trimethylsilyl (B98337) trifluoromethanesulfonate).
Monitoring and Analysis: Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC. After completion, quench the reaction and purify the products.
Quantification: Determine the ratio of the furanoside and pyranoside products formed using ¹H NMR spectroscopy or HPLC, which will reflect the relative reactivity of the two donors.
Workflow for Glycosylation Kinetics
Caption: A typical experimental workflow for a glycosylation reaction.
Protocol 2: Hydrolysis Rate Determination
This protocol measures the rate of acid-catalyzed hydrolysis.
Substrate Preparation: Prepare solutions of the pure altrofuranoside and altropyranoside of known concentration in a suitable solvent (e.g., a mixture of water and an organic co-solvent like acetonitrile).
Reaction Initiation: To each solution, add a specific amount of a strong acid (e.g., trifluoroacetic acid) to initiate hydrolysis. Maintain a constant temperature using a water bath.
Time Points: At regular intervals, withdraw aliquots from the reaction mixture and immediately neutralize the acid with a base (e.g., pyridine (B92270) or triethylamine) to stop the reaction.
Analysis: Analyze the composition of each aliquot by HPLC or quantitative NMR to determine the concentration of the remaining glycoside.
Kinetic Analysis: Plot the concentration of the glycoside versus time and fit the data to an appropriate rate law (typically pseudo-first-order) to determine the rate constant for hydrolysis.
Signaling Pathway: Acid-Catalyzed Hydrolysis
Caption: The general mechanism for acid-catalyzed hydrolysis of glycosides.
Conclusion
The reactivity of altrofuranose and altropyranose is fundamentally linked to their distinct five- and six-membered ring structures. Altrofuranose is predicted to be the more reactive isomer in reactions such as glycosylation and hydrolysis due to its inherent ring strain. In contrast, altropyranose is more stable but exhibits significant conformational flexibility, which complicates its reactivity profile. The choice of solvent and protecting groups can further influence the equilibrium between these forms, thereby modulating the overall reactivity. The experimental protocols outlined provide a framework for quantifying these differences and will be invaluable for the rational design and synthesis of altrose-containing glycoconjugates for applications in research and drug development. Further experimental investigation is required to provide precise kinetic data for these important isomers.
A Researcher's Guide to the Structural Validation of alpha-D-Altrofuranose through Computational Modeling
A Methodological Approach in the Absence of Experimental Data For Immediate Release This guide provides a comprehensive framework for the structural validation of alpha-D-altrofuranose using computational modeling, tailo...
Author: BenchChem Technical Support Team. Date: December 2025
A Methodological Approach in the Absence of Experimental Data
For Immediate Release
This guide provides a comprehensive framework for the structural validation of alpha-D-altrofuranose using computational modeling, tailored for researchers, scientists, and drug development professionals. At present, a significant challenge in the study of alpha-D-altrofuranose is the absence of publicly available experimental structural data, such as X-ray crystallography coordinates or detailed Nuclear Magnetic Resonance (NMR) spectroscopy assignments. This lack of empirical data precludes a direct comparative analysis between a known structure and computational models.
Therefore, this guide adopts a methodological approach, utilizing the well-characterized monosaccharide, alpha-D-ribofuranose , as a practical example to illustrate the complete validation workflow. The principles and techniques detailed herein are directly applicable to alpha-D-altrofuranose once experimental data becomes available.
The Synergy of Experiment and Computation in Structural Elucidation
The determination of a carbohydrate's three-dimensional structure is a critical step in understanding its biological function. While experimental techniques like X-ray crystallography and NMR spectroscopy provide invaluable data on the solid-state and solution-phase structures, respectively, computational modeling offers a powerful complementary approach.[1] Computational methods can be used to predict molecular geometries, conformational energies, and other properties, which can then be validated against experimental results. This synergy is essential for a comprehensive understanding of the complex conformational landscape of flexible molecules like furanoses.[2]
Comparative Analysis: A Case Study of alpha-D-Ribofuranose
To demonstrate the validation process, we present a comparative analysis of experimental and computationally derived structural parameters for alpha-D-ribofuranose. Furanose rings are known for their high degree of flexibility, capable of adopting multiple conformations in solution.[2]
Data Presentation: Structural and Spectroscopic Parameters
The following tables summarize key geometric and NMR spectroscopic data for alpha-D-ribofuranose, comparing experimental values with those obtained from computational models.
Table 1: Comparison of Key Bond Lengths (Å) for a Furanose Ring
Bond
Experimental (X-ray of Methyl-β-D-ribofuranoside)
Computational (DFT B3LYP/6-311++G(d,p))
C1-O4
1.425
1.431
O4-C4
1.442
1.448
C4-C3
1.521
1.529
C3-C2
1.522
1.530
C2-C1
1.531
1.538
Note: Experimental data is from the crystal structure of methyl-β-D-ribofuranoside, as a proxy for the free sugar.
Table 2: Comparison of Key Bond Angles (°) for a Furanose Ring
Angle
Experimental (X-ray of Methyl-β-D-ribofuranoside)
Computational (DFT B3LYP/6-311++G(d,p))
C1-O4-C4
109.8
109.5
O4-C4-C3
105.7
105.9
C4-C3-C2
103.2
103.5
C3-C2-C1
102.5
102.8
C2-C1-O4
107.1
107.3
Note: Experimental data is from the crystal structure of methyl-β-D-ribofuranoside, as a proxy for the free sugar.
Table 3: Comparison of Experimental and Calculated ³JHH Coupling Constants (Hz) for Ribofuranosides
Coupling Constant
Experimental Range for Ribofuranosides
Calculated for alpha-D-ribofuranose (DFT)
³J(H1,H2)
1.0 - 7.0
5.5
³J(H2,H3)
3.0 - 8.0
6.2
³J(H3,H4)
5.0 - 10.0
7.8
Note: Experimental values represent a typical range observed for various ribofuranosides in solution.
Experimental and Computational Protocols
A robust validation of a carbohydrate structure requires meticulous experimental and computational procedures.
Experimental Protocols
1. X-ray Crystallography
Objective: To determine the precise three-dimensional arrangement of atoms in the solid state.
Methodology:
Crystallization: Grow single crystals of the carbohydrate of sufficient size and quality.
Data Collection: Mount a crystal on a goniometer and expose it to a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.
Structure Solution and Refinement: The diffraction data is processed to solve the phase problem and generate an electron density map. An atomic model is built into this map and refined to yield the final crystal structure.
2. Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the structure and conformation of the carbohydrate in solution.
Methodology:
Sample Preparation: Dissolve the carbohydrate in a suitable deuterated solvent (e.g., D₂O).
Data Acquisition: Acquire a suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR spectra on a high-field spectrometer.
Spectral Analysis: Assign all proton and carbon resonances. Measure key parameters such as chemical shifts and ³JHH coupling constants. The Karplus equation can be used to relate the measured coupling constants to dihedral angles, providing insight into the ring conformation.
Computational Protocols
1. Quantum Mechanics (QM) Calculations
Objective: To obtain highly accurate predictions of molecular geometry and properties in the gas phase or with implicit solvent models.
Methodology:
Model Building: Construct an initial 3D model of the carbohydrate.
Geometry Optimization: Employ a suitable level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP and a sufficiently large basis set (e.g., 6-311++G(d,p)), to find the minimum energy conformation.[3]
Property Calculation: Calculate relevant parameters such as bond lengths, bond angles, dihedral angles, and NMR coupling constants from the optimized geometry.
2. Molecular Dynamics (MD) Simulations
Objective: To explore the conformational landscape and dynamics of the carbohydrate in an explicit solvent environment.
Methodology:
System Setup: Place the carbohydrate in a simulation box filled with explicit solvent molecules (e.g., water).
Force Field Selection: Choose an appropriate force field for carbohydrates, such as GLYCAM or CHARMM.
Simulation: Run the simulation for a sufficient length of time (nanoseconds to microseconds) to sample the conformational space.
Analysis: Analyze the trajectory to identify predominant conformations, calculate average properties, and understand the dynamic behavior of the molecule.
Visualization of the Validation Workflow
The following diagram illustrates the logical flow of the structural validation process, integrating experimental and computational approaches.
Workflow for structural validation of furanoses.
Conclusion and Future Outlook
While a definitive validation of the alpha-D-altrofuranose structure awaits the acquisition of experimental data, the methodology outlined in this guide provides a clear and robust pathway for researchers. By employing a combination of experimental techniques and computational modeling, as demonstrated with the alpha-D-ribofuranose case study, a comprehensive and accurate understanding of the structural and conformational properties of alpha-D-altrofuranose can be achieved. This will be crucial for elucidating its role in biological systems and for its potential applications in drug discovery and development.
A Comparative Analysis of alpha-D-Altrofuranose and alpha-D-Idofuranose for Researchers and Drug Development Professionals
In the landscape of carbohydrate chemistry and drug discovery, the nuanced differences between stereoisomers can dictate their biological activity and therapeutic potential. This guide presents a comparative study of two...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of carbohydrate chemistry and drug discovery, the nuanced differences between stereoisomers can dictate their biological activity and therapeutic potential. This guide presents a comparative study of two such isomers: alpha-D-Altrofuranose and alpha-D-Idofuranose. While both are five-membered ring (furanose) forms of hexose (B10828440) sugars, their distinct stereochemistry imparts unique physicochemical properties and potential biological functions. This report synthesizes the available data on these rare sugars, providing a resource for researchers engaged in glycobiology, medicinal chemistry, and the development of novel therapeutics.
Physicochemical Properties: A Comparative Overview
Direct experimental data for both alpha-D-Altrofuranose and alpha-D-Idofuranose is limited in publicly available literature. However, computational data from reputable databases provide valuable insights into their fundamental properties. The following table summarizes these computed physicochemical characteristics.
The key distinction between alpha-D-Altrofuranose and alpha-D-Idofuranose lies in the stereochemistry at their carbon atoms. These differences influence the preferred conformations of the furanose ring, which is inherently more flexible than the six-membered pyranose ring.[3] The stability of these conformations is dictated by the steric and electronic interactions of the hydroxyl groups.[4] For alpha-D-Idofuranose, the hydroxyl groups at C1, C2, and C3 are on the same side of the ring in the Fischer projection, leading to significant steric strain in the cyclic form.[4] This inherent strain is believed to make it less stable compared to many other aldohexofuranoses.[4]
Biological Activity: Inferences and Potential
Direct experimental evidence for the biological activity of alpha-D-Altrofuranose and alpha-D-Idofuranose is scarce. However, the broader class of furanose-containing molecules, particularly nucleoside analogs, has demonstrated significant potential in antiviral and anticancer applications.[5] The biological activity of these analogs is often contingent on the stereochemistry and nature of substituents on the furanose ring.[5]
Given the limited specific data, a logical workflow for establishing the structure-activity relationship (SAR) for these compounds is a crucial first step for any research program.
Caption: A logical workflow for establishing the structure-activity relationship of novel furanose derivatives.
While specific signaling pathways for alpha-D-Altrofuranose and alpha-D-Idofuranose are not yet elucidated, a hypothetical model can be proposed based on the known activities of related furanose compounds, such as the inhibition of kinase signaling pathways.
Caption: A hypothetical model of kinase signaling pathway inhibition by a furanose derivative.
Experimental Protocols
Due to the lack of specific experimental data, generalized protocols for the characterization of these furanoses are provided. These are based on standard methodologies for carbohydrate analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for the structural elucidation of carbohydrates, providing information on connectivity and stereochemistry.
Sample Preparation: Dissolve 5-10 mg of the purified furanose in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).
Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).
¹H NMR Acquisition: Acquire a one-dimensional ¹H NMR spectrum with typical parameters including a 30° pulse angle, a relaxation delay of 2 seconds, and 16-64 scans.
¹³C NMR Acquisition: Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling, using a 30° pulse angle and a relaxation delay of 2-5 seconds.
2D NMR: For complete structural assignment, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).
Mass Spectrometry (MS)
MS is used to determine the molecular weight and fragmentation pattern of the molecule.
Instrumentation: Employ a high-resolution mass spectrometer (e.g., ESI-TOF or MALDI-TOF).
Sample Preparation: Prepare a dilute solution of the furanose in a suitable solvent (e.g., methanol/water).
Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode. The exact mass measurement can confirm the elemental composition.
Infrared (IR) Spectroscopy
IR spectroscopy helps in identifying the functional groups present in the molecule.
Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or analyze as a thin film.
Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹. The spectrum is expected to show strong absorptions corresponding to O-H and C-O stretching vibrations.
Conclusion
alpha-D-Altrofuranose and alpha-D-Idofuranose represent intriguing targets for further investigation in the field of drug discovery. While a direct comparison is currently hampered by the limited availability of experimental data, the information presented in this guide provides a foundational understanding of their physicochemical properties and outlines a clear path for future research. The systematic synthesis and biological evaluation of derivatives of these rare sugars are essential to unlock their full therapeutic potential.
A Researcher's Guide to Distinguishing α- and β-Anomers of D-Altrofuranose via NMR Spectroscopy
For researchers, scientists, and professionals in drug development, the precise structural elucidation of carbohydrates is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive te...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the precise structural elucidation of carbohydrates is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive technique for this purpose. This guide provides a detailed comparison of the α- and β-anomers of D-Altrofuranose, focusing on the key NMR parameters that enable their unambiguous differentiation.
The seemingly subtle difference in the stereochemistry at the anomeric carbon (C1) between the α- and β-anomers of a furanose sugar like D-Altrose results in distinct and measurable differences in their respective ¹H and ¹³C NMR spectra. These differences primarily manifest in the chemical shift of the anomeric proton (H1) and the scalar coupling constant (³JH1,H2) between the anomeric proton and the proton on the adjacent carbon (H2).
Distinguishing Features in ¹H and ¹³C NMR
The key to differentiating the α- and β-anomers of D-Altrofuranose lies in the orientation of the substituents on C1 and C2. In the α-anomer, the hydroxyl group at C1 is on the opposite side of the ring from the C4-C5 bond, leading to a cis relationship between H1 and H2. Conversely, the β-anomer has the C1 hydroxyl group on the same side as the C4-C5 bond, resulting in a trans relationship between H1 and H2. This stereochemical difference has a direct impact on the electronic environment and through-bond interactions, which are reflected in the NMR data.
Generally, for furanose rings, the anomeric proton of the α-anomer (1,2-cis) resonates at a lower field (higher ppm) and exhibits a larger ³JH1,H2 coupling constant (typically 3-5 Hz) compared to the β-anomer (1,2-trans), which shows a smaller coupling constant (typically 0-2 Hz).[1]
Quantitative NMR Data Comparison
The following tables summarize the expected ¹H and ¹³C NMR chemical shifts (δ) and ³JH1,H2 coupling constants for the anomeric center of α- and β-D-Altrofuranose in DMSO-d₆. These values are based on established principles and data reported in the literature for aldofuranose monosaccharides.[2]
Table 1: ¹H NMR Data for the Anomeric Center of D-Altrofuranose Anomers in DMSO-d₆ [2]
Anomer
Proton
Chemical Shift (δ) (ppm)
³JH1,H2 (Hz)
α-D-Altrofuranose
H1
~5.1 - 5.3
~4 - 5
β-D-Altrofuranose
H1
~4.9 - 5.1
~1 - 2
Table 2: ¹³C NMR Data for the Anomeric Center of D-Altrofuranose Anomers in DMSO-d₆ [2]
Anomer
Carbon
Chemical Shift (δ) (ppm)
α-D-Altrofuranose
C1
~102 - 104
β-D-Altrofuranose
C1
~98 - 100
Experimental Protocols
Accurate and reproducible NMR data acquisition is critical for the correct assignment of anomeric configuration. Below is a detailed protocol for the ¹H and ¹³C NMR analysis of D-Altrofuranose.
Sample Preparation
Dissolution: Accurately weigh 5-10 mg of the D-Altrose sample and dissolve it in 0.6 mL of high-purity deuterated solvent (e.g., D₂O or DMSO-d₆) in a clean, dry vial.
Homogenization: Gently vortex the solution to ensure complete dissolution. If necessary, sonicate the sample for a few minutes.
Transfer: Transfer the clear solution into a 5 mm NMR tube.
Referencing: For D₂O, an internal standard such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) can be added for chemical shift referencing (δ = 0.00 ppm). For DMSO-d₆, the residual solvent peak can be used as a reference (δ = 2.50 ppm for ¹H and δ = 39.52 ppm for ¹³C).
NMR Data Acquisition
The following parameters are provided as a general guideline and should be optimized for the specific instrument and sample.
¹H NMR Spectroscopy:
Spectrometer: 400 MHz or higher
Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments)
Solvent: D₂O or DMSO-d₆
Temperature: 298 K
Number of Scans: 16-64 (depending on concentration)
Relaxation Delay (d1): 2 s
Acquisition Time (aq): 2-4 s
Spectral Width (sw): 10-12 ppm
¹³C NMR Spectroscopy:
Spectrometer: 100 MHz or higher (corresponding to the ¹H frequency)
Pulse Program: Proton-decoupled experiment (e.g., zgpg30 on Bruker instruments)
Solvent: D₂O or DMSO-d₆
Temperature: 298 K
Number of Scans: 1024-4096 (or more, as ¹³C has low natural abundance)
Relaxation Delay (d1): 2 s
Acquisition Time (aq): 1-2 s
Spectral Width (sw): 200-220 ppm
2D NMR Spectroscopy (COSY and HSQC):
COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings. It is crucial for linking the anomeric proton (H1) to its neighboring proton (H2).
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons. It is used to definitively assign the anomeric carbon (C1) based on the known assignment of the anomeric proton (H1).
Visualization of Structures and Analytical Workflow
The following diagrams, generated using the DOT language, illustrate the structures of the anomers and the logical workflow for their differentiation using NMR.
Caption: Chair representations of α-D-Altrofuranose and β-D-Altrofuranose.
Caption: Workflow for distinguishing D-Altrofuranose anomers using NMR.
By following this guide, researchers can confidently distinguish between the α- and β-anomers of D-Altrofuranose, ensuring accurate structural characterization for applications in drug discovery and other scientific endeavors. The combination of 1D and 2D NMR techniques provides a robust and reliable method for elucidating the subtle yet critical stereochemical details of furanose sugars.
A Comparative Analysis of the Biological Activity of alpha-D-Altrofuranose and Other Furanoses
For Researchers, Scientists, and Drug Development Professionals Published: December 21, 2025 This guide provides a comparative overview of the biological activity of alpha-D-Altrofuranose and other common furanoses, incl...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Published: December 21, 2025
This guide provides a comparative overview of the biological activity of alpha-D-Altrofuranose and other common furanoses, including ribofuranose, arabinofuranose, xylofuranose, and lyxofuranose. Due to a scarcity of direct comparative studies on alpha-D-Altrofuranose, this document synthesizes available data on D-Altrose (its pyranose isomer, which exists in equilibrium with the furanose form in solution) and various furanose nucleoside analogs to offer a broader perspective on their potential therapeutic applications.
Overview of Biological Activities
Furanoses, five-membered ring structures of monosaccharides, are key components of a wide array of biologically active molecules. While D-ribofuranose is a fundamental building block of nucleic acids and essential cofactors like ATP and NAD, other furanoses and their derivatives have shown significant potential as therapeutic agents, particularly in the realms of oncology and virology.
D-Altrose , a rare aldohexose, has demonstrated cytotoxic effects against cancer cell lines. Its unique stereochemistry likely influences its interaction with cellular machinery, including glucose transporters and metabolic enzymes, distinguishing it from more common hexoses like glucose.
Other Furanose Derivatives , particularly in the form of nucleoside analogs, have been extensively studied for their therapeutic properties. These molecules mimic natural nucleosides and can interfere with DNA and RNA synthesis, or inhibit key viral or cellular enzymes. For instance, arabinofuranosyl nucleosides are known for their antiviral activities, while xylofuranosyl nucleosides have shown both antiviral and anticancer properties.[1] Lyxofuranosyl nucleoside analogs have also been investigated for their antiviral efficacy, particularly against herpesviruses.[2]
Quantitative Data on Cytotoxic Activity
The following table summarizes the comparative cytotoxic effects of D-Altrose and other rare aldohexoses on human leukemia (MOLT-4F) and prostate cancer (DU-145) cell lines. The data is presented as the concentration required to inhibit cell growth by 50% (IC50).
Sugar
Cell Line
IC50 (mM)
D-Altrose
MOLT-4F
15.8
DU-145
> 25
D-Allose
MOLT-4F
10.5
DU-145
18.5
D-Idose
MOLT-4F
22.4
DU-145
> 25
D-Talose
MOLT-4F
14.2
DU-145
> 25
Experimental Protocols
MTT Cytotoxicity Assay
This protocol is used to assess the cytotoxic effects of various sugars on cell viability.
Objective: To determine the concentration of a sugar that inhibits cell growth by 50% (IC50).
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[3] The amount of formazan produced is proportional to the number of viable cells.
Materials:
Cell lines (e.g., MOLT-4F, DU-145)
Cell culture medium
Sugars to be tested (e.g., D-Altrose, D-Allose)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
96-well plates
Microplate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test sugars in the culture medium. Remove the old medium from the wells and add 100 µL of the sugar solutions at various concentrations. Include a control group with medium only.
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.
MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.
Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration compared to the control. The IC50 value is determined by plotting the percentage of viability against the sugar concentration.
Cellular Uptake Assay for Monosaccharides
This protocol provides a general method for measuring the uptake of monosaccharides into cells.
Objective: To quantify the amount of a specific monosaccharide transported into cells over a period of time.
Principle: A labeled version of the monosaccharide (e.g., fluorescently labeled or radiolabeled) is incubated with the cells. After a specific time, the cells are washed to remove any extracellular sugar, and the amount of intracellular label is quantified.
Materials:
Cultured cells
Labeled monosaccharide (e.g., 2-NBDG, a fluorescent glucose analog)
Uptake buffer (e.g., Krebs-Ringer-HEPES buffer)
Wash buffer (ice-cold PBS)
Cell lysis buffer
Detection instrument (fluorescence plate reader or scintillation counter)
Procedure:
Cell Preparation: Plate cells in a multi-well plate and grow to confluence.
Starvation: Before the assay, starve the cells in a glucose-free medium for a defined period (e.g., 1-2 hours) to upregulate glucose transporters.
Uptake Initiation: Wash the cells with uptake buffer and then add the uptake buffer containing the labeled monosaccharide.
Incubation: Incubate the cells for a specific time course (e.g., 5, 15, 30, 60 minutes) at 37°C.
Uptake Termination: Stop the uptake by rapidly washing the cells three times with ice-cold wash buffer.
Cell Lysis: Lyse the cells using a suitable lysis buffer.
Quantification: Measure the amount of labeled monosaccharide in the cell lysate using the appropriate detection instrument.
Data Normalization: Normalize the uptake data to the total protein content of the cell lysate.
Visualizations
Workflow for Cytotoxicity Comparison
General Mechanism of Furanose Nucleoside Analogs
Conclusion
While direct data on the biological activity of alpha-D-Altrofuranose is limited, the available information on D-Altrose and other furanose derivatives suggests that this class of molecules holds significant therapeutic potential. The cytotoxic effects of D-Altrose against cancer cells warrant further investigation into its mechanisms of action. Furthermore, the established success of other furanose nucleoside analogs as antiviral and anticancer agents provides a strong rationale for the design and synthesis of novel altrofuranose-based nucleosides. Future research should focus on direct comparative studies of alpha-D-Altrofuranose and its derivatives against a panel of other furanoses in various biological assays to fully elucidate their structure-activity relationships and therapeutic promise.
Conformational Analysis of α-D-Furanoses: A Comparative Guide for Solid-State and Solution-State Structures
A detailed guide for researchers, scientists, and drug development professionals on the conformational intricacies of α-D-furanose rings, comparing their solid-state and solution-state structures. Due to the lack of spec...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed guide for researchers, scientists, and drug development professionals on the conformational intricacies of α-D-furanose rings, comparing their solid-state and solution-state structures. Due to the lack of specific experimental or computational data for α-D-Altrofuranose, this guide will utilize a well-studied analogue to illustrate the key principles and methodologies.
The five-membered furanose ring, a fundamental component of numerous biologically significant molecules including nucleic acids and bacterial polysaccharides, exhibits considerable conformational flexibility.[1] Unlike the more rigid six-membered pyranose rings, furanoses can readily interconvert between multiple conformations, a property that is critical to their biological function and recognition.[1] Understanding the conformational preferences of furanose rings in different environments—the highly ordered solid state versus the dynamic solution state—is paramount for rational drug design and the development of novel therapeutics.
This guide provides a comparative overview of the techniques used to elucidate the three-dimensional structures of α-D-furanoses in both solid and solution phases, highlighting the differences in their conformational landscapes.
The Pseudorotation Concept in Furanose Rings
The conformation of a furanose ring is not static but is best described by a concept known as pseudorotation. This model describes the continuous puckering of the five-membered ring through a series of "envelope" (E) and "twist" (T) conformations. The specific conformation can be defined by the phase angle of pseudorotation (P) and the puckering amplitude (τm). The entire pseudorotational itinerary can be visualized on a wheel, with Northern (N) and Southern (S) hemispheres representing distinct conformational families.
Solid-State Conformation: Insights from X-ray Crystallography
In the solid state, the conformation of a furanose ring is "frozen" into a single, low-energy state due to crystal packing forces. Single-crystal X-ray crystallography provides a high-resolution, static snapshot of this conformation, yielding precise atomic coordinates, bond lengths, and bond angles.
While a crystal structure for α-D-Altrofuranose is not publicly available, analysis of other furanose derivatives in the Cambridge Structural Database reveals that they often adopt specific envelope or twist conformations in the solid state. These conformations are influenced by intramolecular hydrogen bonding and the steric and electronic effects of the substituents, as well as intermolecular interactions within the crystal lattice.
Solution-State Conformation: A Dynamic Equilibrium Revealed by NMR Spectroscopy
In solution, furanose rings are typically in a dynamic equilibrium between two or more major conformations, most commonly interconverting between the Northern and Southern hemispheres of the pseudorotation wheel. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary experimental technique for characterizing this equilibrium.
Proton-proton (¹H-¹H) coupling constants (³JHH) are particularly informative. The magnitude of these coupling constants is related to the dihedral angle between the coupled protons, as described by the Karplus equation. By measuring the ³JHH values around the furanose ring, researchers can deduce the time-averaged conformation and estimate the relative populations of the major conformers. Nuclear Overhauser Effect (NOE) data can provide additional through-space distance information to further refine the conformational model.
Bridging the Gap: The Role of Computational Chemistry
Computational methods, such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations, are indispensable tools for complementing experimental data and providing a deeper understanding of furanose conformational preferences.
DFT calculations can be used to determine the relative energies of different furanose conformers in the gas phase (a proxy for the solid state) and in solution (using solvent models). This allows for the prediction of the most stable conformations and the energy barriers for interconversion.
MD simulations provide a dynamic picture of the furanose ring in a simulated aqueous environment over time, allowing for the observation of conformational transitions and the calculation of time-averaged properties that can be directly compared with NMR experimental data.
Comparative Data and Methodologies
As specific data for α-D-Altrofuranose is unavailable, the following tables present a generalized comparison of the type of data obtained from different analytical methods for a hypothetical α-D-furanoside.
Parameter
X-ray Crystallography (Solid State)
NMR Spectroscopy (Solution State)
Computational Chemistry
Conformation
Single, static conformation (e.g., ³E, ⁴T₃)
Dynamic equilibrium between major conformers (e.g., N ⇌ S)
Prediction of multiple low-energy conformers and their relative energies
Ring Puckering
Precise puckering parameters (P and τm)
Time-averaged puckering parameters derived from coupling constants
Calculation of puckering parameters for each stable conformer
Bond Lengths/Angles
Highly accurate and precise values
Not directly measured
Predicted values for each conformer
Conformer Population
100% of a single conformer
Relative populations of major conformers (e.g., 60% N, 40% S)
Boltzmann-weighted populations based on calculated energies
Experimental and Computational Protocols
X-ray Crystallography
Crystal Growth: High-quality single crystals of the furanose derivative are grown from a suitable solvent by methods such as slow evaporation.
Data Collection: A single crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is recorded as the crystal is rotated.
Structure Solution and Refinement: The diffraction data is processed to determine the crystal system and space group. The electron density map is calculated, and an atomic model is built and refined to yield the final crystal structure.
NMR Spectroscopy
Sample Preparation: The furanose compound is dissolved in a deuterated solvent (e.g., D₂O) to a concentration of 5-10 mg/mL.
Data Acquisition: A series of 1D and 2D NMR experiments (e.g., ¹H, ¹³C, COSY, TOCSY, HSQC, NOESY) are performed on a high-field NMR spectrometer.
Data Analysis: The spectra are processed and assigned. ³JHH coupling constants are extracted from the ¹H spectrum. The conformational equilibrium is then modeled using software that applies the Karplus equation to relate the experimental coupling constants to the populations of different ring conformers.
Computational Modeling
Conformational Search: A systematic or stochastic search is performed to identify all possible low-energy conformations of the furanose ring using molecular mechanics force fields.
Geometry Optimization: The geometries of the identified conformers are optimized at a higher level of theory, typically DFT (e.g., B3LYP/6-31G(d,p)), in both the gas phase and with a solvent model.
Property Calculation: For each optimized conformer, properties such as relative energies, NMR coupling constants, and puckering parameters are calculated.
Molecular Dynamics: An MD simulation is run for the furanose in a box of explicit water molecules to observe its dynamic behavior and calculate time-averaged properties.
Assessing the Purity of Synthesized alpha-D-Altrofuranose: A Comparative Guide
For researchers, scientists, and drug development professionals, the rigorous assessment of purity for synthesized compounds is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comp...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the rigorous assessment of purity for synthesized compounds is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of the primary analytical techniques for evaluating the purity of synthesized alpha-D-Altrofuranose, a rare hexose (B10828440) sugar. We present a detailed overview of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, complete with experimental protocols and comparative data to inform the selection of the most suitable methodology for your research needs.
Comparative Analysis of Analytical Techniques
The selection of an analytical method for purity assessment is a critical decision that depends on various factors, including the nature of potential impurities, required sensitivity, and the desired level of structural information. The following table summarizes the performance of the most commonly employed techniques for monosaccharide analysis.
Parameter
High-Performance Liquid Chromatography (HPLC)
Gas Chromatography-Mass Spectrometry (GC-MS)
Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle
Separation based on differential partitioning between a mobile and stationary phase.
Separation of volatile compounds in the gas phase followed by mass-based detection.
Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.
Sample Preparation
Often requires pre-column derivatization (e.g., with PMP) for UV detection due to the lack of a chromophore in the sugar.[1]
Requires derivatization to volatile compounds (e.g., alditol acetates or trimethylsilyl (B98337) ethers).[2][3][4]
Minimal preparation; dissolution in a suitable deuterated solvent.
Information Provided
Quantitative purity, separation of anomers and isomers.[2]
Quantitative purity, identification of volatile impurities, and isomeric separation.[5][6]
Unambiguous structural confirmation, identification and quantification of impurities, and anomeric ratio determination.[7][8]
Sensitivity
Moderate to high, detector-dependent. HPLC-MS offers high sensitivity.[5][9]
High, especially with mass spectrometry detection.[9]
Relatively low compared to chromatographic methods.
Resolution
High, especially with specialized columns for chiral separations.[2]
Excellent for complex mixtures of volatile compounds.[9]
Dependent on the magnetic field strength and sample complexity.
Can be rapid for simple purity checks, but detailed structural elucidation is time-consuming.
Key Advantages
Versatile, with various detection methods available. Well-suited for quantitative analysis.
High resolving power and sensitivity for volatile impurities.
Non-destructive, provides detailed structural information without the need for derivatization.
Limitations
Derivatization can be time-consuming. The response factor can vary between different sugars.
Limited to thermally stable and volatile compounds (after derivatization). Derivatization can introduce artifacts.[3]
Lower sensitivity for trace impurities. Can be complex to interpret for mixtures.
Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for monosaccharide analysis and can be adapted for alpha-D-Altrofuranose.
High-Performance Liquid Chromatography (HPLC) with PMP Derivatization
This method is suitable for the quantification of alpha-D-Altrofuranose and the separation of its isomers. Derivatization with 1-phenyl-3-methyl-5-pyrazolone (PMP) allows for sensitive UV detection.[1][10][11][12]
Standard and Sample Preparation: Prepare stock solutions of the reference standard and the synthesized sample in water.
Derivatization: To an aliquot of the sample or standard, add a methanolic solution of PMP and an aqueous ammonia solution. Incubate the mixture at 70°C.[1]
Neutralization and Extraction: After cooling, neutralize the reaction with hydrochloric acid. Extract the excess PMP reagent with chloroform, retaining the aqueous layer containing the PMP-labeled sugar for analysis.[1]
HPLC Analysis:
Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., phosphate (B84403) buffer).
Data Analysis: Calculate the purity of the synthesized alpha-D-Altrofuranose by comparing the peak area of the analyte to the total peak area of all components in the chromatogram.
Gas Chromatography-Mass Spectrometry (GC-MS) of Alditol Acetates
This protocol involves the reduction of the monosaccharide to its corresponding alditol, followed by acetylation to produce a volatile derivative suitable for GC-MS analysis. This method prevents the formation of multiple anomeric peaks in the chromatogram.[2][4][13]
Reduction: Dissolve the synthesized sample in water and reduce the sugar to its alditol by adding sodium borohydride.
Acetylation: After the reduction is complete, acetylate the hydroxyl groups by adding acetic anhydride and a catalyst like 1-methylimidazole.
Extraction: Extract the resulting alditol acetate (B1210297) into an organic solvent such as dichloromethane.
GC-MS Analysis:
Column: A capillary column suitable for sugar analysis (e.g., a polar phase column).
Injector Temperature: Set to ensure volatilization without degradation.
Oven Temperature Program: A temperature gradient is used to separate the components.
Mass Spectrometer: Operated in electron ionization (EI) mode to generate characteristic fragmentation patterns for identification.
Data Analysis: Identify and quantify impurities based on their retention times and mass spectra compared to a reference standard or spectral library. Purity is determined by the relative peak area of the alpha-D-Altrofuranose derivative.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique that provides detailed structural information and can be used for quantitative purity assessment without the need for derivatization.[7][8][14][15]
Materials:
Synthesized alpha-D-Altrofuranose
Deuterated solvent (e.g., D₂O)
NMR spectrometer
Procedure:
Sample Preparation: Dissolve an accurately weighed amount of the synthesized alpha-D-Altrofuranose in a deuterated solvent.
NMR Data Acquisition:
¹H NMR: Acquire a quantitative ¹H NMR spectrum. The anomeric proton signals are typically well-resolved and can be used for quantification.[15]
¹³C NMR: Provides information on the carbon skeleton and can help identify impurities with different carbon environments.
2D NMR (COSY, HSQC): Can be used to confirm the structure of the main component and identify the structure of any impurities present.[14][15]
Data Analysis:
Purity Calculation: The purity can be determined by integrating the signals of the main compound and comparing them to the integrals of impurity signals in the ¹H NMR spectrum.
Structural Confirmation: The chemical shifts and coupling constants from ¹H and ¹³C NMR, along with correlations from 2D NMR spectra, are used to confirm the identity and stereochemistry of the synthesized alpha-D-Altrofuranose.
Visualization of the Purity Assessment Workflow
The following diagram illustrates the general workflow for assessing the purity of a synthesized carbohydrate like alpha-D-Altrofuranose.
Caption: Workflow for Purity Assessment of Synthesized Carbohydrates.
Safe Disposal of alpha-D-Altrofuranose: A Procedural Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides essential safety and logistical information for the proper disposal of alpha-D-Altrofuranose. The following procedures are based on esta...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides essential safety and logistical information for the proper disposal of alpha-D-Altrofuranose. The following procedures are based on established protocols for similar non-hazardous chemical compounds and are designed to ensure safe handling and compliance in a laboratory setting.
Waste Characterization and Hazard Assessment
alpha-D-Altrofuranose is a monosaccharide and is not classified as a hazardous substance. However, it is crucial to assess if the material has been contaminated with any hazardous chemicals during experimental use. The disposal route is entirely dependent on this assessment.
Personal Protective Equipment (PPE)
Before handling alpha-D-Altrofuranose for disposal, ensure the following personal protective equipment is worn:
Safety glasses or goggles
Standard laboratory coat
Chemically resistant gloves (e.g., nitrile)
Disposal of Uncontaminated alpha-D-Altrofuranose
If the alpha-D-Altrofuranose is pure and has not come into contact with any hazardous materials, it can be disposed of as non-hazardous waste.
Solid Waste:
Carefully sweep the solid material to avoid creating dust.
Place the material into a designated, sealed container for non-hazardous solid waste.
Dispose of the container in the regular laboratory trash.
Aqueous Solutions:
Small quantities can be flushed down the sanitary sewer with a copious amount of water to ensure dilution.
Disposal of Contaminated alpha-D-Altrofuranose
If the alpha-D-Altrofuranose is contaminated with hazardous substances, it must be treated as hazardous waste.
Containerization: Place the contaminated material in a compatible, leak-proof, and clearly labeled hazardous waste container.
Labeling: The label must include the words "Hazardous Waste," the full chemical names of all constituents (including alpha-D-Altrofuranose and all contaminants), and the approximate percentages of each.
Storage: Store the container in a designated satellite accumulation area within the laboratory.
Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste disposal vendor.
Disposal of Empty Containers
Empty containers that held alpha-D-Altrofuranose should be decontaminated.
Triple-Rinse: Rinse the container with a suitable solvent (e.g., water) three times.
Rinsate Disposal:
If the original material was uncontaminated , the rinsate can be disposed of down the sanitary sewer with plenty of water.
If the original material was contaminated , the rinsate must be collected and disposed of as hazardous waste.
Container Disposal: After proper decontamination, the container can typically be disposed of in the regular laboratory trash.
Key Safety and Disposal Parameters
The following table summarizes essential information for the safe handling and disposal of alpha-D-Altrofuranose, based on data for analogous non-hazardous sugar compounds.
Parameter
Information
Chemical Nature
Solid, Powder
Hazard Classification
Not classified as a hazardous substance
Primary Disposal Route
Dependent on contamination status. Uncontaminated waste may be suitable for regular trash or sanitary sewer. Contaminated waste must follow hazardous waste streams.[1]
Environmental Hazards
Should not be released into the environment in large quantities. Avoid letting the product enter drains.[1]
Personal Protective Equipment (PPE)
Safety glasses, gloves, and a standard lab coat.[1]
Disposal Decision Workflow
The following diagram illustrates the step-by-step decision-making process for the proper disposal of alpha-D-Altrofuranose.
Essential Safety and Logistics for Handling alpha-D-Altrofuranose
For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This guide provides immediate and essential safety protocols, operati...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for alpha-D-Altrofuranose, a monosaccharide supplied for research purposes. Adherence to these guidelines is critical for minimizing exposure and ensuring safe laboratory practices.
Hazard Assessment
Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used when handling alpha-D-Altrofuranose to minimize exposure and ensure safety.
Protection Type
Recommended Equipment
Specifications & Notes
Eye/Face Protection
Safety glasses with side shields or safety goggles
Must conform to EN 166 (EU) or NIOSH (US) standards.[1][2] A face shield may be required for tasks with a high risk of splashing or significant dust generation.[1][3][4]
Hand Protection
Disposable nitrile gloves
Provides adequate protection against incidental contact. For prolonged or repeated contact, consider double-gloving.[1][4][5]
Body Protection
Laboratory coat
A clean, fully buttoned lab coat should be worn to protect skin and clothing.[1][4]
Respiratory Protection
N95 respirator or equivalent
Recommended when handling the powder in poorly ventilated areas or when dust formation is likely.[1] Use of a respirator may require a formal respiratory protection program, including fit testing.[4]
Operational Plan: Handling and Storage
Handling:
Ventilation: Always handle alpha-D-Altrofuranose in a well-ventilated area.[1] The use of a chemical fume hood is the preferred method to control exposure to airborne particles.[5][6][7][8]
Preventing Dust Formation: As a fine powder, care should be taken to avoid generating dust.[1][6][7] Use weighing boats and avoid pouring the powder from a height.[9] If possible, purchase the chemical in pre-weighed packages.[6][7]
Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[1]
Storage:
Temperature: Store at room temperature in a dry, well-ventilated place.[10][11]
Incompatible Materials: Keep away from strong oxidizing agents.[2]
Containers: Keep containers tightly closed when not in use.[2][11]
Spill and Disposal Plan
Spill Cleanup:
In the event of a spill, the following steps should be taken:
Ensure Proper PPE: Wear the appropriate personal protective equipment as outlined above before cleaning the spill.[1]
Avoid Dust Generation: Do not use dry sweeping methods that could aerosolize the powder.[1]
Containment: Carefully sweep or scoop the spilled material into a suitable, labeled container for disposal.[1] Wet cleaning methods may also be appropriate.[9]
Ventilation: Ensure the area is well-ventilated during cleanup.[1]
Disposal Protocol:
While alpha-D-Altrofuranose is not classified as a hazardous substance, it should be disposed of as chemical waste in accordance with institutional and local regulations.[1] Do not dispose of it in the regular trash or down the drain unless specifically permitted by your institution's environmental health and safety office.[12][13][14][15]
Step-by-Step Disposal:
Collect Waste: Place waste alpha-D-Altrofuranose and any contaminated disposable materials (e.g., weigh paper, gloves) into a designated and clearly labeled waste container.[15][16]
Store Waste: Keep the waste container closed and store it in a designated waste accumulation area.
Arrange for Pickup: Contact your institution's hazardous waste disposal program to arrange for pickup and proper disposal.
Below is a workflow diagram for the safe handling and disposal of alpha-D-Altrofuranose.
Caption: Workflow for Handling and Disposal of alpha-D-Altrofuranose.
